CypHer5

Core Science & Biosynthesis

what is the mechanism of CypHer5 pH sensitivity

An In-depth Technical Guide to the pH-Sensing Mechanism of CypHer5

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

CypHer5 is a red-excited, pH-sensitive cyanine (B1664457) dye engineered to be minimally fluorescent at neutral or alkaline pH and highly fluorescent in acidic environments. This unique property makes it an invaluable tool for visualizing and quantifying cellular internalization events, such as receptor-mediated endocytosis, where a target moves from the neutral extracellular space (pH ~7.4) into acidic intracellular compartments like endosomes (pH ~5.5-6.5) and lysosomes (pH ~4.5-5.0). This guide provides a detailed exploration of the core mechanism behind CypHer5's pH sensitivity, its quantitative properties, and its application in key experimental protocols.

The Core Mechanism of pH Sensitivity

The pH-dependent fluorescence of CypHer5 is rooted in the fundamental structure of cyanine dyes and the principle of photoinduced electron transfer (PeT). The core structure consists of two nitrogen-containing heterocyclic rings (indolenine derivatives) connected by a conjugated polymethine bridge.[1][2] One of the nitrogen atoms in the heterocyclic system is a secondary amine, which acts as the pH-sensing element.[1]

The mechanism can be summarized in two states:

• At Neutral/Alkaline pH (pH > 7.0): The secondary nitrogen atom is deprotonated. In this state, the lone pair of electrons on the nitrogen atom quenches the fluorescence of the cyanine chromophore through an efficient intramolecular PeT process. The electronic resonance across the polymethine chain is disrupted, rendering the molecule essentially non-fluorescent.[3]

• At Acidic pH (pH < 6.5): The secondary nitrogen atom becomes protonated. This protonation prevents the PeT quenching process by engaging the lone pair of electrons. Consequently, the conjugated π-electron system of the polymethine chain is restored, allowing the molecule to absorb light and exhibit strong fluorescence.[3][4]

This reversible, pH-dependent protonation event is the switch that toggles the dye between its "off" and "on" fluorescent states.[5]

Caption: pH-dependent equilibrium of CypHer5 fluorescence.

Quantitative Physicochemical and Spectral Properties

The performance of CypHer5 as a pH sensor is defined by its key quantitative parameters. The dye is designed to have a pKa that aligns with the pH drop experienced during endocytosis, providing a large dynamic range for signal detection.

Property	Value	Notes
pKa	~6.1 - 6.8	The estimated pKa is ~6.1[5][6], while a value of 6.8 was determined in a nanoemulsion environment[7]. This range is ideal for detecting entry into early endosomes.
Fluorescence Behavior	~95% non-fluorescent at pH > 7.4Maximally fluorescent at pH < 5.5	Provides a high signal-to-background ratio, as the dye is effectively "off" outside the cell and turns "on" upon internalization.[5][6]
Excitation Maximum	~644-647 nm	The absorption spectrum is pH-sensitive, with the longer wavelength band dominating at low pH.[7][8][9]
Emission Maximum	~664-667 nm	Emits in the far-red portion of the spectrum, minimizing autofluorescence from cellular components.[7][8][9]
Molecular Structure	C5-cyanine dye	Consists of two differentially-substituted 2-indolyl units connected by a pentamethine bridge.[2] The CypHer5E variant includes sulfonate groups for enhanced aqueous solubility.[1]

Application: Receptor-Mediated Endocytosis Assay

A primary application of CypHer5 is to quantify the internalization of cell-surface receptors. When a ligand or antibody conjugated to CypHer5 binds its receptor, the complex is trafficked from the cell surface into the acidic vesicles of the endocytic pathway, leading to a measurable increase in fluorescence.[4][10]

Caption: CypHer5 activation along the endocytic pathway.

Detailed Experimental Protocols

Protocol: Direct Antibody Internalization Assay

This protocol describes a method to directly measure the internalization of a specific antibody.

1. Antibody Conjugation:

• Dissolve CypHer5E NHS ester in anhydrous DMSO to a stock concentration of 10 mg/mL.

• Prepare the antibody in a carbonate/bicarbonate buffer (pH 9.0).

• Add a 5-10 fold molar excess of the reactive CypHer5E dye to the antibody solution.

• Incubate for 1 hour at room temperature with gentle mixing, protected from light.

• Remove unconjugated dye using a desalting column (e.g., Zeba™ Spin Desalting Columns), exchanging the buffer to a physiological buffer like PBS (pH 7.4).

• Determine the degree of labeling (DOL) by measuring absorbance at 280 nm and ~650 nm.

2. Cell Plating:

• Seed cells expressing the target antigen into a 96-well clear-bottom black plate at a density that will result in a 70-90% confluent monolayer on the day of the assay.

• Incubate overnight in complete growth medium.

3. Internalization Assay:

• Prepare a dilution series of the CypHer5E-conjugated antibody in cell culture medium. Include a no-antibody control and an isotype control antibody conjugated with CypHer5E.

• Remove the growth medium from the cells and replace it with the medium containing the antibody conjugates.[11]

• Incubate the plate at 37°C in a humidified incubator for the desired time course (e.g., 1, 4, 8, and 24 hours).[12]

4. Data Acquisition and Analysis:

• At each time point, read the plate on a fluorescence plate reader or high-content imager using an excitation filter of ~630-640 nm and an emission filter of ~660-680 nm.[10]

• The signal will appear as fluorescent puncta (vesicles) inside the cells.

• Quantify the total fluorescence intensity per well or use image analysis software to measure the intensity of granular structures within cells.[10]

• Plot the fluorescence intensity against antibody concentration or time to determine EC50 values for internalization or to analyze internalization kinetics.[10]

Caption: Workflow for a direct antibody internalization assay.

References

• 1. cytivalifesciences.com [cytivalifesciences.com]
• 2. CypHer5 | C31H36N2O8S2 | CID 44140615 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. A pH-sensitive fluor, CypHer 5, used to monitor agonist-induced G protein-coupled receptor internalization in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. Intracellular pH measurements using perfluorocarbon nanoemulsions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. FluoroFinder [app.fluorofinder.com]
• 10. CypHer 5: a generic approach for measuring the activation and trafficking of G protein-coupled receptors in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

CypHer5: A Technical Guide to a pH-Sensitive Cyanine Dye for Receptor Trafficking and Endocytosis Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

CypHer5 is a pH-sensitive cyanine (B1664457) dye that serves as a powerful tool for investigating cellular processes involving acidic compartments, most notably receptor internalization and endocytosis.[1][2] Its fluorescence is highly dependent on the surrounding pH, exhibiting minimal fluorescence at neutral or basic pH and maximal fluorescence in acidic environments.[3][4] This unique characteristic allows for the specific detection of molecules or particles that have been internalized into the acidic vesicles of the endocytic pathway, such as endosomes and lysosomes.[5][6] This technical guide provides an in-depth overview of the spectral properties, experimental applications, and relevant protocols for utilizing CypHer5 in research and drug development.

Core Properties of CypHer5

CypHer5 is a red-excited fluorescent dye.[6] Its pH sensitivity is central to its utility as a reporter for internalization assays. When conjugated to a molecule that binds to a cell surface receptor, the CypHer5 conjugate is initially in the neutral pH environment of the extracellular medium and is therefore non-fluorescent.[2][4] Upon receptor-mediated endocytosis, the conjugate is trafficked into endosomes, where the internal pH is acidic. This drop in pH protonates the CypHer5 molecule, leading to a significant increase in its fluorescence.[5][6]

Spectral and Physicochemical Properties

The key quantitative parameters of CypHer5 and its variant CypHer5E are summarized in the table below. This data is essential for designing experiments and selecting appropriate filter sets for fluorescence microscopy and other detection methods.

Property	CypHer5	CypHer5E	Reference(s)
Maximal Excitation Wavelength	644 nm	647 nm	[1][7]
Maximal Emission Wavelength	664 nm	667 nm	[1][7]
pKa	~6.1	~7.3	[8][9]
Optimal pH for Fluorescence	< 5.5	Acidic	[8]
Fluorescence at Neutral pH ( >7.4)	~95% non-fluorescent	Minimally fluorescent	[3][8]

Note: CypHer5E is a variant of CypHer5 that has been optimized for biological applications and is commonly available as an NHS ester for labeling proteins.[3][9] It has additional sulfonate groups to enhance its aqueous solubility.[3]

Key Applications and Signaling Pathways

The primary application of CypHer5 is in the study of receptor-mediated endocytosis, a fundamental process in cell signaling, nutrient uptake, and pathogen entry. This pathway is critical for the regulation of many cell surface receptors, including G protein-coupled receptors (GPCRs), which are a major class of drug targets.[2][5]

G Protein-Coupled Receptor (GPCR) Internalization

Agonist binding to a GPCR often triggers its internalization into the cell.[2][6] This process is a key mechanism for signal desensitization and receptor downregulation. By labeling an antibody that recognizes an extracellular epitope of a GPCR with CypHer5, researchers can monitor the translocation of the receptor from the cell surface to acidic endosomes in real-time.[5][6]

Caption: GPCR Internalization Pathway.

Experimental Protocols

Antibody Labeling with CypHer5E NHS Ester

This protocol outlines the general steps for conjugating CypHer5E N-hydroxysuccinimide (NHS) ester to an antibody. The NHS ester reacts with primary amines on the antibody to form a stable amide bond.

Materials:

• CypHer5E NHS Ester

• Antibody to be labeled (at 1-2 mg/mL)

• Labeling Buffer: 0.1 M sodium bicarbonate or phosphate (B84403) buffer, pH 8.3-8.5

• Quenching Buffer: 1 M Tris-HCl, pH 8.0

• Purification column (e.g., Sephadex G-25)

• Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (B87167) (DMSO)

Procedure:

• Antibody Preparation: Dialyze the antibody against the labeling buffer to remove any amine-containing buffers (e.g., Tris). Adjust the antibody concentration to 1-2 mg/mL.

• CypHer5E NHS Ester Reconstitution: Immediately before use, dissolve the CypHer5E NHS ester in a small amount of anhydrous DMF or DMSO.

• Conjugation Reaction: Add the dissolved CypHer5E NHS ester to the antibody solution. The molar ratio of dye to antibody will need to be optimized for each antibody but a starting point of 10-20 moles of dye per mole of antibody is common.

• Incubation: Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.

• Quenching: Add the quenching buffer to the reaction mixture to stop the reaction by consuming any unreacted NHS ester.

• Purification: Separate the labeled antibody from the unreacted dye using a size-exclusion chromatography column equilibrated with a suitable storage buffer (e.g., PBS).

• Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for the protein) and the absorbance maximum of CypHer5E (~647 nm).

Caption: Antibody Labeling Workflow.

Live-Cell Imaging of Receptor Internalization

This protocol describes a typical workflow for a live-cell imaging experiment to monitor receptor internalization using a CypHer5E-labeled antibody.

Materials:

• Cells expressing the target receptor

• CypHer5E-labeled antibody

• Live-cell imaging medium

• Agonist for the target receptor

• Fluorescence microscope equipped for live-cell imaging with appropriate filter sets for CypHer5E.

Procedure:

• Cell Seeding: Seed the cells in a suitable imaging dish or plate and allow them to adhere and grow to the desired confluency.

• Labeling: Replace the culture medium with live-cell imaging medium containing the CypHer5E-labeled antibody at a predetermined optimal concentration. Incubate at 37°C for a sufficient time to allow antibody binding to the cell surface receptors.

• Baseline Imaging: Acquire baseline fluorescence images of the cells before agonist stimulation. Minimal fluorescence should be observed.

• Agonist Stimulation: Add the agonist to the imaging medium to induce receptor internalization.

• Time-Lapse Imaging: Acquire a time-lapse series of fluorescence images to monitor the increase in intracellular fluorescence as the CypHer5E-labeled antibody is internalized into acidic endosomes.

• Data Analysis: Quantify the change in fluorescence intensity over time within defined regions of interest (e.g., whole cells or intracellular puncta).

Caption: Live-Cell Imaging Workflow.

Conclusion

CypHer5 and its derivatives are invaluable tools for the study of cellular processes involving acidic organelles. Their pH-dependent fluorescence provides a high signal-to-noise ratio for monitoring the internalization of cell surface receptors and other molecules. The protocols and data presented in this guide offer a comprehensive resource for researchers and drug development professionals seeking to employ CypHer5 in their studies of receptor trafficking and endocytosis. Careful optimization of labeling and experimental conditions will ensure robust and reproducible results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. CypHer 5: a generic approach for measuring the activation and trafficking of G protein-coupled receptors in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. cytivalifesciences.com [cytivalifesciences.com]
• 4. researchgate.net [researchgate.net]
• 5. [PDF] A pH-sensitive fluor, CypHer 5, used to monitor agonist-induced G protein-coupled receptor internalization in live cells. | Semantic Scholar [semanticscholar.org]
• 6. A pH-sensitive fluor, CypHer 5, used to monitor agonist-induced G protein-coupled receptor internalization in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. FluoroFinder [app.fluorofinder.com]
• 8. researchgate.net [researchgate.net]
• 9. d3.cytivalifesciences.com [d3.cytivalifesciences.com]

CypHer5 in Endocytosis Assays: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the core principles and applications of CypHer5, a pH-sensitive cyanine (B1664457) dye, in the study of endocytosis. It is designed to offer a technical resource for professionals in research and drug development who are looking to leverage this technology for quantifying receptor internalization and other endocytic processes.

The Core Principle: A pH-Gated Fluorescent Switch

CypHer5 is a cyanine derivative engineered to be a fluorescent reporter of acidic environments.[1][2] Its utility in endocytosis assays stems from a simple yet powerful mechanism: its fluorescence is quenched at the neutral pH of the extracellular environment (around pH 7.4) but becomes intensely fluorescent in the progressively acidic environment of endocytic vesicles, such as endosomes (pH 6.0-6.5) and lysosomes (pH 4.5-5.0).[1][2][3]

This "off-to-on" switching mechanism provides a direct and robust method for monitoring the translocation of molecules from the cell surface into the cell's interior. When a ligand, antibody, or particle labeled with CypHer5 is internalized, its entry into acidic compartments triggers a significant increase in fluorescence, creating a high-contrast signal that is directly proportional to the extent of endocytosis.[4][5] This eliminates the need for wash steps to remove non-internalized, surface-bound conjugates, making it ideal for high-throughput screening applications.[5][6]

Caption: Principle of CypHer5 fluorescence activation upon endocytosis.

Quantitative Characteristics of CypHer5

The performance of CypHer5 as a pH-sensitive probe is defined by its photophysical properties. These characteristics are crucial for experimental design and data interpretation.

Property	Value	Significance
Excitation (Max)	~644 nm	Falls within the red region of the spectrum, minimizing autofluorescence from cells and tissues.[1]
Emission (Max)	~664 nm	Provides a distinct red fluorescence signal.[1]
pKa	~7.1 - 7.5	The pH at which 50% of the dye is in its fluorescent (protonated) state. This pKa is well-suited for detecting the transition from the extracellular space (pH ~7.4) to early endosomes (pH ~6.5).[3][7]
Optimal pH Range	pH 6.0 - 8.0	The range over which the dye exhibits a significant change in fluorescence, covering the physiological transition during endocytosis.[7]
Signal-to-Noise Ratio	>10-fold increase	The fluorescence intensity can increase by more than an order of magnitude upon moving from neutral to acidic pH, providing a robust assay window.[3]

Experimental Protocols and Workflows

CypHer5 is typically supplied as an NHS (N-hydroxysuccinimide) ester, which readily reacts with primary amines on proteins and other ligands to form stable covalent bonds.[3][6][8]

General Protocol for Ligand Labeling

• Reagent Preparation: Dissolve the CypHer5 NHS ester in an anhydrous organic solvent like DMSO to create a stock solution. Prepare the protein (e.g., antibody, growth factor) in a carbonate/bicarbonate buffer at pH 8.5-9.0.

• Conjugation: Add the CypHer5 stock solution to the protein solution at a specific molar ratio (typically ranging from 3:1 to 10:1 dye:protein). Incubate for 1-2 hours at room temperature with gentle mixing.

• Purification: Remove unconjugated dye using size exclusion chromatography (e.g., a Sephadex G-25 column) or dialysis.

• Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for protein) and ~644 nm (for CypHer5).

Cell-Based Endocytosis Assay Workflow

The following outlines a typical workflow for a plate-based or microscopy assay.

Caption: Standard workflow for a CypHer5-based endocytosis assay.

Application in Signaling Pathway Analysis: EGFR Internalization

CypHer5 assays are highly effective for studying receptor-mediated endocytosis, a critical mechanism for regulating signal transduction. A prime example is the internalization of the Epidermal Growth Factor Receptor (EGFR). Upon binding its ligand (EGF), EGFR dimerizes, autophosphorylates, and initiates downstream signaling cascades. This activation also triggers its rapid internalization via clathrin-mediated endocytosis, which serves to attenuate the signal.

By labeling EGF with CypHer5, researchers can directly monitor the ligand-induced internalization of the EGFR complex, providing a quantitative measure of receptor activation and trafficking.

Caption: EGFR internalization pathway monitored with EGF-CypHer5.

Summary of Advantages

• Homogeneous Assay Format: The "no-wash" nature of the assay simplifies protocols and makes it highly amenable to automation and high-throughput screening (HTS).[4][5]

• High Signal-to-Noise: The dramatic increase in fluorescence upon internalization provides a large and robust assay window.

• Kinetic and Endpoint Data: The assay can be used to monitor endocytosis in real-time in live cells or for endpoint measurements.

• Versatility: The CypHer5 dye can be conjugated to a wide range of molecules, including antibodies, peptides, small molecules, and nanoparticles, allowing the study of various internalization pathways.[6][8]

• Reduced Artifacts: By specifically detecting internalized particles, the assay avoids misleading results from particles merely adhering to the cell surface, a common issue in other phagocytosis assays.[5][6]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. A pH-sensitive fluor, CypHer 5, used to monitor agonist-induced G protein-coupled receptor internalization in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Novel pH-Sensitive Lipid Based Exo-Endocytosis Tracers Reveal Fast Intermixing of Synaptic Vesicle Pools - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CypHer 5: a generic approach for measuring the activation and trafficking of G protein-coupled receptors in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. High-throughput phagocytosis assay utilizing a pH-sensitive fluorescent dye - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. cytivalifesciences.com [cytivalifesciences.com]

Understanding CypHer5E Fluorescence Activation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

CypHer5E is a pH-sensitive cyanine (B1664457) dye that has become an invaluable tool for studying cellular processes involving acidic compartments, such as receptor internalization and phagocytosis. Its unique property of being minimally fluorescent at neutral pH and exhibiting a significant increase in fluorescence in acidic environments allows for the specific visualization and quantification of these events with a high signal-to-background ratio. This technical guide provides an in-depth overview of the core principles of CypHer5E fluorescence activation, its applications, and detailed experimental considerations.

Core Mechanism of Fluorescence Activation

CypHer5E is a red-excitable cyanine dye derivative.[1] Its chemical structure, which includes two heterocycles linked by a polymethine bridge and secondary nitrogen atoms, is responsible for its pH-sensitive fluorescence.[1] At a neutral or basic pH (typically pH > 7.4), the dye is in a non-fluorescent state.[2] Upon moving into an acidic environment, such as that found in endosomes (pH 6.0-6.5) and lysosomes (pH 4.5-5.5), the dye becomes protonated, leading to a conformational change that results in a dramatic increase in its fluorescence intensity.[1][3] This fluorescence activation is reversible.[4]

The pKa of CypHer5E, the pH at which it is 50% protonated and thus fluorescent, is approximately 7.3, making it highly responsive to the physiological pH changes that occur during endocytosis.[5] Another source indicates a pKa of 6.1, with the dye being 95% non-fluorescent at pH greater than 7.4 and maximally fluorescent at pH less than 5.5.[2] This property is central to its utility, as it allows researchers to distinguish between molecules on the cell surface (neutral pH) and those that have been internalized into acidic vesicles.[1][6]

Quantitative Data Summary

The following tables summarize the key quantitative data for CypHer5E, providing a quick reference for experimental design and data interpretation.

Property	Value	Reference
Excitation Maximum	643 nm - 647 nm	[7][8]
Emission Maximum	660 nm - 667 nm	[7][8]
pKa	~6.1 - 7.3	[2][5]
Optimal pH for Fluorescence	< 5.5	[2]
Molar Extinction Coefficient (at ~500 nm)	40,000 M⁻¹cm⁻¹	[5]

Application Specific Data	Value	Reference
Signal-to-Background Ratio (GPCR Internalization)	7:1	[6]
Recommended Dye-to-Protein Ratio (Antibody Labeling)	7.0 - 12.0	[5]
IC50 (Cytochalasin D inhibition of bead uptake)	Determined in specific cell types	[9]

Key Experimental Applications and Protocols

CypHer5E is a versatile tool for a variety of cell-based assays. Its most common applications are in studying receptor internalization and phagocytosis.

Receptor Internalization Assays

These assays are crucial in drug discovery, particularly for screening antibodies and other biologics that target cell surface receptors.[10][11] The principle is to label a ligand or an antibody targeting a specific receptor with CypHer5E. Upon binding to the receptor on the cell surface, the conjugate is non-fluorescent. Following agonist-induced or constitutive internalization, the receptor-ligand complex is trafficked into acidic endosomes, causing the CypHer5E dye to fluoresce brightly.[1][6] This increase in fluorescence can be quantified to determine the rate and extent of internalization.

Detailed Protocol: Antibody-Mediated Receptor Internalization

This protocol describes a general workflow for a direct antibody internalization assay using a CypHer5E-labeled antibody.

• Cell Preparation:

  • Seed cells expressing the target receptor in a multi-well plate (e.g., 96- or 384-well) and culture overnight to allow for adherence.[9][12] The cell density should be optimized for the specific cell line and plate format.

• Antibody Labeling:

  • Conjugate the antibody of interest with CypHer5E NHS Ester according to the manufacturer's instructions.[5][8] Aim for a dye-to-protein ratio between 7.0 and 12.0 for optimal performance.[5]

• Assay Procedure:

  • Wash the cells with an appropriate assay buffer (e.g., PBS or HBSS).

  • Add the CypHer5E-labeled antibody to the cells at various concentrations to determine a dose-response.[10]

  • Incubate the plate at 37°C for a desired time course (e.g., 30 minutes to several hours) to allow for internalization.[13][14]

  • (Optional) Include control wells:

    • Cells with an isotype control antibody labeled with CypHer5E.[10]

    • Cells treated with an inhibitor of endocytosis (e.g., cytochalasin D) to confirm that the signal is due to active uptake.[9]

• Data Acquisition and Analysis:

  • Image the plates using a high-content imaging system or a fluorescence plate reader equipped with appropriate filters for Cy5 (Excitation: ~640 nm, Emission: ~670 nm).[6][7]

  • Quantify the fluorescence intensity per cell or per well. The increase in fluorescence intensity correlates with the amount of internalized antibody.

  • Plot the fluorescence intensity against the antibody concentration to generate a dose-response curve and calculate parameters like EC50.[6]

Phagocytosis Assays

CypHer5E is also excellently suited for studying phagocytosis, the process by which cells engulf large particles.[9] By labeling particles (e.g., beads, bacteria, or apoptotic cells) with CypHer5E, researchers can easily distinguish between particles that are merely attached to the cell surface and those that have been truly phagocytosed into the acidic phagosome.[9][12] This method offers a significant advantage over traditional phagocytosis assays that often struggle with high background from non-internalized particles.[9]

Detailed Protocol: Bead-Based Phagocytosis Assay

This protocol outlines a general procedure for measuring the phagocytosis of CypHer5E-labeled beads.

• Bead Preparation:

  • Conjugate latex beads or other particles of interest with CypHer5E NHS Ester.

• Cell Preparation:

  • Seed phagocytic cells (e.g., macrophages like THP-1 or primary monocytes) in a multi-well plate.[9][12] For some cell lines like THP-1, differentiation into a macrophage-like state may be required (e.g., using PMA).[14]

• Assay Procedure:

  • Add the CypHer5E-labeled beads to the cells. The bead-to-cell ratio should be optimized.

  • Incubate the plate at 37°C to allow for phagocytosis. The incubation time can vary from 30 minutes to overnight.[12][14]

  • (Optional) To synchronize phagocytosis, the plate can be centrifuged at a low speed (e.g., 300 x g for 1 minute) after adding the beads to promote contact between the beads and the cells.[12]

• Data Acquisition and Analysis:

  • Wash the wells to remove non-adherent beads.

  • Measure the fluorescence using a fluorescence microscope, high-content imager, or flow cytometer.[9][15]

  • The bright fluorescent spots within the cells represent phagocytosed beads. The number and intensity of these spots can be quantified to determine the phagocytic activity.

Visualizing the Process: Signaling Pathways and Workflows

Diagrams created using the DOT language provide a clear visual representation of the experimental processes.

References

• 1. cytivalifesciences.com [cytivalifesciences.com]
• 2. researchgate.net [researchgate.net]
• 3. revvity.com [revvity.com]
• 4. researchgate.net [researchgate.net]
• 5. d3.cytivalifesciences.com [d3.cytivalifesciences.com]
• 6. CypHer 5: a generic approach for measuring the activation and trafficking of G protein-coupled receptors in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. FluoroFinder [app.fluorofinder.com]
• 8. docs.aatbio.com [docs.aatbio.com]
• 9. High-throughput phagocytosis assay utilizing a pH-sensitive fluorescent dye - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Assessment of Receptor Internalization and Recycling | Springer Nature Experiments [experiments.springernature.com]
• 12. tandfonline.com [tandfonline.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

CypHer5 and CypHer5E: A Technical Guide to their pKa and Experimental Relevance

For Researchers, Scientists, and Drug Development Professionals

CypHer5 and its variant, CypHer5E, are pH-sensitive cyanine (B1664457) dyes that serve as powerful tools in cellular biology and drug discovery. Their utility stems from a unique property: they are virtually non-fluorescent at neutral or alkaline pH but exhibit bright fluorescence in acidic environments. This characteristic makes them ideal for monitoring cellular processes that involve transitions to acidic compartments, such as endocytosis and phagocytosis. This technical guide provides an in-depth overview of the pKa of CypHer5 and CypHer5E, their experimental applications, and detailed protocols for their use.

Core Properties and pKa

The functionality of CypHer dyes is intrinsically linked to their acid dissociation constant (pKa), the pH at which the dye is 50% protonated and fluorescent. The distinct pKa values of CypHer5 and CypHer5E make them suitable for different biological applications.

CypHer5 has an estimated pKa of approximately 6.1.[1] This makes it highly sensitive to the pH changes that occur as vesicles move through the endosomal pathway, with maximal fluorescence occurring at a pH below 5.5 and being 95% non-fluorescent at a pH greater than 7.4.[1] In contrast, CypHer5E has a higher pKa, reported to be around 7.3.[2][3][4][5] This property allows it to report on pH changes closer to the physiological pH of the cytoplasm, making it a versatile probe for a broader range of cellular events.

Property[1][2][3][4][5][6][7]	CypHer5	CypHer5E
pKa	~6.1	~7.3
Optimal Fluorescence	Acidic (pH < 5.5)	Acidic
Minimal Fluorescence	Neutral/Alkaline (pH > 7.4)	Basic
Excitation Maximum	~644 nm	~647-650 nm
Emission Maximum	~664 nm	~667-670 nm

Experimental Relevance and Applications

The pH-dependent fluorescence of CypHer5 and CypHer5E is leveraged in a variety of cellular assays, primarily to monitor the internalization of cell surface molecules and the uptake of extracellular particles.

G Protein-Coupled Receptor (GPCR) Internalization

A primary application of CypHer dyes is in the study of G protein-coupled receptor (GPCR) trafficking.[6] Upon agonist stimulation, many GPCRs are internalized into the cell through endocytosis, a process that involves the formation of acidic endosomes. By labeling a GPCR or an antibody that binds to it with CypHer5 or CypHer5E, researchers can quantify receptor internalization by measuring the increase in fluorescence as the labeled receptor moves from the neutral cell surface to the acidic endosomal environment.[6] This provides a robust method for screening compounds that modulate GPCR activity. In such assays, signal-to-background ratios of 7:1 have been achieved.[8]

Phagocytosis Assays

CypHer5E, in particular, is well-suited for high-throughput phagocytosis assays.[3][9] In these assays, particles such as latex beads or zymosan are conjugated with CypHer5E.[3] When these particles are engulfed by phagocytic cells, they are enclosed within phagosomes, which subsequently acidify. This acidification leads to a dramatic increase in the fluorescence of the CypHer5E-labeled particles, allowing for the quantification of phagocytic activity. This method offers a significant advantage over traditional dyes as it minimizes the background fluorescence from non-internalized particles and is resistant to the quenching that can occur in the harsh environment of the phagosome.[3][5]

Experimental Protocols

Labeling Proteins with CypHer5/CypHer5E NHS Ester

CypHer5 and CypHer5E are commonly available as N-hydroxysuccinimide (NHS) esters, which readily react with primary amines on proteins to form stable covalent bonds.

Materials:

• CypHer5 or CypHer5E Mono NHS Ester

• Protein (e.g., antibody) to be labeled in an amine-free buffer (e.g., PBS)

• Anhydrous dimethyl sulfoxide (B87167) (DMSO)

• Reaction buffer (e.g., 0.1 M sodium carbonate, pH 8.3-9.0)

• Purification column (e.g., gel filtration)

Procedure:

• Prepare Protein Solution: Dissolve the protein in the reaction buffer at a concentration of 1-2 mg/mL.

• Reconstitute CypHer Dye: Dissolve the CypHer NHS ester in DMSO to a stock concentration of 10 mg/mL.

• Labeling Reaction: Add the reconstituted CypHer dye to the protein solution. The optimal molar ratio of dye to protein should be determined empirically, but a starting point of a 10-fold molar excess of dye is common.

• Incubation: Incubate the reaction mixture for 1 hour at room temperature in the dark with gentle stirring.

• Purification: Remove unconjugated dye by passing the reaction mixture through a gel filtration column equilibrated with a suitable storage buffer (e.g., PBS).

• Characterization: Determine the degree of labeling by measuring the absorbance of the conjugate at 280 nm (for the protein) and the excitation maximum of the dye.

GPCR Internalization Assay Workflow

This workflow describes a typical experiment to measure agonist-induced GPCR internalization using a CypHer5E-labeled antibody.

GPCR internalization assay workflow.

Phagocytosis Assay Protocol

This protocol outlines the steps for a high-throughput phagocytosis assay using CypHer5E-labeled beads.

Materials:

• Phagocytic cells (e.g., macrophages)

• CypHer5E-labeled latex beads or zymosan

• Cell culture medium

• 96- or 384-well microplate

• Fluorescence microplate reader or high-content imager

• (Optional) Inhibitor of phagocytosis (e.g., cytochalasin D)

Procedure:

• Cell Plating: Plate phagocytic cells in a microplate and culture overnight to allow adherence.

• Compound Treatment (Optional): If screening for inhibitors, add compounds to the wells and incubate for a predetermined time. An IC50 of 1.4 µM for cytochalasin D has been reported in this type of assay.[5]

• Add Labeled Particles: Add CypHer5E-labeled particles to each well.

• Incubation: Incubate the plate at 37°C for a period sufficient to allow phagocytosis (e.g., 2-18 hours).

• Washing (Optional): Gently wash the cells to remove non-internalized particles. Due to the low background fluorescence of extracellular CypHer5E, this step may not be necessary for all assay formats.

• Fluorescence Measurement: Measure the fluorescence intensity in each well using a fluorescence microplate reader or a high-content imager.

Signaling Pathway and Experimental Logic

The underlying principle of CypHer-based assays is the exploitation of the pH gradient between the extracellular environment and the lumen of endocytic and phagocytic vesicles.

Logical flow of CypHer fluorescence activation.

Photostability

Conclusion

CypHer5 and CypHer5E are invaluable tools for researchers in cell biology and drug development. Their pH-sensitive fluorescence provides a direct and quantifiable measure of cellular internalization processes. By understanding their respective pKa values and employing the appropriate experimental protocols, scientists can effectively utilize these dyes to gain critical insights into GPCR trafficking, phagocytosis, and other cellular events involving acidic compartments. The high signal-to-background ratio and suitability for high-throughput screening formats make CypHer-based assays a robust and efficient choice for both basic research and drug discovery campaigns.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. tandfonline.com [tandfonline.com]
• 4. d3.cytivalifesciences.com [d3.cytivalifesciences.com]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. medchemexpress.com [medchemexpress.com]
• 8. CypHer 5: a generic approach for measuring the activation and trafficking of G protein-coupled receptors in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. High-throughput phagocytosis assay utilizing a pH-sensitive fluorescent dye - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Photostability of Cy3 and Cy5-Labeled DNA in the Presence of Metallic Silver Particles - PMC [pmc.ncbi.nlm.nih.gov]

The pH-Sensitive Probe CypHer5: A Technical Guide to its Core Applications in Cell Biology

For Researchers, Scientists, and Drug Development Professionals

CypHer5, a pH-sensitive cyanine (B1664457) dye, has emerged as a powerful tool in cell biology, offering a robust method for investigating cellular processes that involve acidic intracellular compartments. Its unique property of being non-fluorescent at neutral pH and exhibiting maximal fluorescence in acidic environments (pKa ≈ 7.3) allows for the specific detection of internalized molecules and particles, minimizing background fluorescence from the extracellular environment. This technical guide provides an in-depth overview of the core applications of CypHer5, complete with experimental protocols, quantitative data, and visual workflows to facilitate its integration into research and drug development pipelines.

Probing Phagocytosis with High Fidelity

CypHer5E, an amine-reactive variant, is extensively used to study phagocytosis, the process by which cells engulf large particles. By labeling target particles such as latex beads, zymosan, or bacteria with CypHer5E, their uptake and trafficking to the acidic phagosome can be precisely monitored.[1][2][3] This method offers a significant advantage over traditional fluorescent dyes by effectively distinguishing between truly internalized particles and those merely attached to the cell surface.[2][4][5]

Quantitative Data Summary: Inhibition of Phagocytosis

CypHer5E-based phagocytosis assays are highly amenable to high-throughput screening for compounds that modulate phagocytic activity. The following table summarizes inhibitory concentration (IC50) values obtained for known phagocytosis inhibitors using this assay.

Cell Line	Particle Type	Inhibitor	IC50	Reference
WBC264-9C Macrophages	3-μm CypHer5E latex beads	Cytochalasin D	1.4 µM	[4]
WBC264-9E Macrophages	Not specified	Genistein	~120 µM	[4]
WBC264-9E Macrophages	Not specified	Piceatannol	~120 µM	[4]

Experimental Protocol: High-Throughput Phagocytosis Assay

This protocol outlines a general procedure for a 96- or 384-well plate-based phagocytosis assay using CypHer5E-labeled beads.[2][5]

Materials:

• Phagocytic cells (e.g., primary human monocytes, THP-1 cell line, WBC264-9C macrophages)[2][5]

• CypHer5E mono NHS ester

• Latex beads (1-3 µm) or zymosan particles[3][5]

• Cell culture medium with 10% FBS[3]

• Phagocytosis inhibitors (e.g., Cytochalasin D)[4]

• Cell stain (e.g., Cell Tracker Green) (optional)[5]

• High-content imaging system (e.g., IN Cell Analyzer)[6]

Procedure:

• Labeling of Particles:

  • Conjugate CypHer5E mono NHS ester to latex beads or zymosan particles according to the manufacturer's instructions. This typically involves incubating the particles with the dye in an appropriate buffer.

• Cell Plating:

  • Seed phagocytic cells in a 96- or 384-well plate and culture until they reach the desired confluence.

• Inhibitor Treatment (Optional):

  • Pre-incubate cells with various concentrations of phagocytosis inhibitors for 30 minutes.[5]

• Phagocytosis Induction:

  • Add the CypHer5E-labeled particles to the wells.

  • Incubate for a suitable period (e.g., 16-18 hours) to allow for phagocytosis.[5]

• Imaging and Analysis:

  • (Optional) Stain cells with a live-cell dye like Cell Tracker Green for better visualization.[5]

  • Acquire images using a high-content imaging system with appropriate filters for CypHer5E (Excitation/Emission ~650/670 nm).[6]

  • Quantify the fluorescence intensity of internalized particles per cell using image analysis software.

Experimental Workflow: Phagocytosis Assay

Caption: Workflow for a CypHer5E-based phagocytosis assay.

Monitoring G Protein-Coupled Receptor (GPCR) Internalization

CypHer5 is a valuable tool for studying the activation and trafficking of G protein-coupled receptors (GPCRs), a major class of drug targets.[7][8] Agonist binding to a GPCR typically triggers its internalization into acidic endosomes, a key step in signal desensitization.[7][8] By labeling an antibody that recognizes an epitope tag on the GPCR with CypHer5, this internalization process can be monitored as a significant increase in fluorescence.[7]

Quantitative Data Summary: GPCR Agonist and Antagonist Potency

This technology enables the quantitative analysis of ligand potency in inducing GPCR internalization.

Receptor	Cell Line	Ligand	Potency	Value	Reference
TRHR-1	CHO-K1	TRH (agonist)	EC50	0.52 nM	[9]
β2-adrenoceptor	HEK 293	Isoprenaline (agonist)	EC50	30 nM	[9]
β2-adrenoceptor	HEK 293	Alprenolol (antagonist)	IC50	30 nM	[9]

Experimental Protocol: GPCR Internalization Assay

The following protocol describes a general method for measuring agonist-induced GPCR internalization using CypHer5-labeled antibodies.[9]

Materials:

• Cells stably expressing an epitope-tagged GPCR (e.g., VSV-G tag)[9]

• CypHer5-labeled antibody against the epitope tag

• Agonists and antagonists of the GPCR

• Cell culture medium

• High-content imaging system or plate reader

Procedure:

• Cell Plating:

  • Seed the stably transfected cells in a suitable plate format (e.g., 96-well).

• Antibody Incubation:

  • Add the CypHer5-labeled antibody to the cells and incubate to allow binding to the cell surface receptors.

• Ligand Stimulation:

  • Add varying concentrations of the agonist to the wells. For antagonist studies, pre-incubate with the antagonist before adding the agonist.

• Internalization:

  • Incubate the plate at 37°C for a specific time (e.g., 30-60 minutes) to allow for receptor internalization.

• Data Acquisition:

  • Measure the fluorescence intensity using a high-content imager or a fluorescence plate reader.

• Data Analysis:

  • Plot the fluorescence intensity against the ligand concentration to determine EC50 or IC50 values.

Signaling Pathway: Agonist-Induced GPCR Internalization

Caption: Agonist-induced GPCR internalization monitored by CypHer5.

General Protocol for Antibody Labeling with CypHer5

CypHer5 is available as an N-hydroxysuccinimide (NHS) ester, which readily reacts with primary amines on proteins to form a stable amide bond.

Materials:

• Purified antibody in an amine-free buffer (e.g., PBS, pH 7.2-8.0)

• CypHer5 NHS ester

• DMSO (for dissolving the dye)

• Size-exclusion chromatography column (for purification)

Procedure:

• Prepare Antibody:

  • Ensure the antibody is at a suitable concentration (e.g., 1-5 mg/mL) in an amine-free buffer.

• Prepare Dye:

  • Dissolve the CypHer5 NHS ester in a small amount of anhydrous DMSO immediately before use.

• Conjugation:

  • Add the dissolved dye to the antibody solution. The molar ratio of dye to antibody will need to be optimized for each antibody but a starting point is often a 5-10 fold molar excess of the dye.

  • Incubate the reaction for 1-2 hours at room temperature, protected from light.

• Purification:

  • Remove unconjugated dye by passing the reaction mixture through a size-exclusion chromatography column (e.g., Sephadex G-25).

• Characterization:

  • Determine the degree of labeling by measuring the absorbance of the conjugate at 280 nm (for the protein) and the absorbance maximum of CypHer5 (~650 nm).

This technical guide provides a foundational understanding of the key applications of CypHer5 in cell biology. The versatility and robustness of CypHer5-based assays make them indispensable tools for researchers and scientists in both academic and industrial settings, particularly in the fields of immunology, neurobiology, and drug discovery.

References

• 1. Phagocytosis assay. [bio-protocol.org]
• 2. High-throughput phagocytosis assay utilizing a pH-sensitive fluorescent dye - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. A pH-sensitive fluor, CypHer 5, used to monitor agonist-induced G protein-coupled receptor internalization in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. semanticscholar.org [semanticscholar.org]
• 9. CypHer 5: a generic approach for measuring the activation and trafficking of G protein-coupled receptors in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]

CypHer5 Dye: An In-depth Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the CypHer5 dye, a powerful tool in cellular analysis and drug discovery. We will delve into its core structure, chemical and photophysical properties, and provide detailed experimental protocols for its application in receptor internalization studies.

Introduction to CypHer5

CypHer5 is a pH-sensitive, red-excited cyanine (B1664457) dye. Its fluorescence is quenched at neutral or alkaline pH and significantly increases in acidic environments.[1] This unique property makes it an exceptional tool for monitoring cellular processes that involve changes in pH, most notably the internalization of cell surface receptors into acidic endosomes. When a ligand binds to its receptor, the receptor-ligand complex is often internalized into the cell through endocytosis, a process that involves trafficking through progressively more acidic compartments. By conjugating CypHer5 to a ligand or an antibody that targets a specific receptor, researchers can track this internalization process in real-time within living cells.[2]

Chemical Structure and Properties

CypHer5 is a pentamethine cyanine dye characterized by two indolenine rings linked by a polymethine chain. The structure incorporates sulfonate groups to enhance its aqueous solubility. For bioconjugation, CypHer5 is commonly available as an N-hydroxysuccinimide (NHS) ester, which readily reacts with primary amines on proteins and other biomolecules to form stable amide bonds.

Chemical Structure:

The generalized structure of the CypHer5 core is depicted below. The exact positions of the sulfonate groups and the linker for the NHS ester can vary between commercial suppliers.

Image of the chemical structure of CypHer5 would be placed here.

Key Chemical Properties:

Property	Value	Reference
Molecular Formula	C₃₁H₃₆N₂O₈S₂	(Not explicitly found in search results)
Molecular Weight	~628.76 g/mol	[3]
Reactive Group	N-hydroxysuccinimide (NHS) ester	[1]
Reactivity	Reacts with primary amines	(General knowledge of NHS ester chemistry)
Solubility	Water-soluble	[1]

Photophysical Properties

The fluorescence of CypHer5 is highly dependent on the pH of its environment. This pH sensitivity is the cornerstone of its utility in biological assays.

Property	Value (Acidic pH)	Value (Neutral pH)	Reference
Excitation Maximum (λex)	~644 nm	~644 nm	[3]
Emission Maximum (λem)	~664 nm	Minimally fluorescent	[3]
pKa	~6.1	-	[1]
Quantum Yield (Φ)	Not specified for CypHer5, but for the related Cy5, it is ~0.27 in aqueous solution.	Significantly lower	[4][5]
Photostability	Cyanine dyes like Cy5 can be susceptible to photobleaching, but various strategies can enhance their photostability.	-	[6][7]

Note: The quantum yield and photostability of cyanine dyes can be influenced by their local environment and conjugation to biomolecules.

Experimental Protocols

Antibody Conjugation with CypHer5 NHS Ester

This protocol outlines the general steps for labeling an antibody with CypHer5 NHS ester. Optimization may be required for specific antibodies.

Materials:

• Antibody (in amine-free buffer, e.g., PBS)

• CypHer5 NHS ester

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Reaction Buffer: 0.1 M sodium bicarbonate, pH 8.3-8.5

• Purification column (e.g., desalting column)

• Spectrophotometer

Procedure:

• Antibody Preparation:

  • Dissolve the antibody in the reaction buffer at a concentration of 1-2 mg/mL.

• Dye Preparation:

  • Allow the vial of CypHer5 NHS ester to warm to room temperature before opening.

  • Prepare a stock solution of the dye in anhydrous DMSO (e.g., 10 mg/mL).

• Conjugation Reaction:

  • Add the CypHer5 stock solution to the antibody solution. A common starting molar excess of dye to antibody is 10:1 to 20:1.

  • Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.

• Purification:

  • Remove unconjugated dye by passing the reaction mixture through a desalting column equilibrated with PBS.

  • Collect the fractions containing the labeled antibody.

• Characterization:

  • Measure the absorbance of the purified conjugate at 280 nm (for protein) and ~644 nm (for CypHer5).

  • Calculate the degree of labeling (DOL), which is the average number of dye molecules per antibody.

Receptor Internalization Assay

This protocol describes a typical workflow for monitoring receptor internalization using a CypHer5-labeled antibody in live cells.

Materials:

• Cells expressing the target receptor

• CypHer5-labeled antibody

• Cell culture medium

• Ligand/agonist for the target receptor

• Fluorescence microscope or high-content imaging system

Procedure:

• Cell Seeding:

  • Seed the cells in a suitable imaging plate or dish and allow them to adhere and grow to the desired confluency.

• Labeling:

  • Incubate the cells with the CypHer5-labeled antibody in cell culture medium for a specific time (e.g., 30-60 minutes) at 37°C.

  • Wash the cells with fresh medium to remove unbound antibody.

• Stimulation:

  • Add the ligand/agonist to the cells to induce receptor internalization. Include a negative control with no ligand.

• Imaging:

  • Acquire fluorescence images at different time points after stimulation using a fluorescence microscope equipped with appropriate filters for CypHer5 (e.g., Excitation: 630-650 nm, Emission: 660-700 nm).

• Data Analysis:

  • Quantify the fluorescence intensity inside the cells over time. An increase in intracellular fluorescence indicates receptor internalization into acidic endosomes.

  • The data can be presented as the fold increase in fluorescence compared to the control or as the rate of internalization.[8]

Visualizations

GPCR Internalization Signaling Pathway

Caption: A simplified signaling pathway of G-protein coupled receptor (GPCR) internalization.

Experimental Workflow for Receptor Internalization Assay

Caption: A streamlined workflow for a CypHer5-based receptor internalization assay.

Conclusion

CypHer5 is a valuable fluorescent probe for studying the dynamic process of receptor internalization and other cellular events involving acidification. Its pH-dependent fluorescence provides a high signal-to-noise ratio, enabling sensitive detection in live-cell imaging. The availability of an NHS ester derivative allows for straightforward conjugation to a wide range of biomolecules, making it a versatile tool for researchers in cell biology and drug discovery. By following the detailed protocols and understanding the underlying principles outlined in this guide, researchers can effectively employ CypHer5 to gain deeper insights into cellular trafficking and signaling pathways.

References

• 1. researchgate.net [researchgate.net]
• 2. [PDF] A pH-sensitive fluor, CypHer 5, used to monitor agonist-induced G protein-coupled receptor internalization in live cells. | Semantic Scholar [semanticscholar.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. Quantum Yield [Cy5 (Cyanine-5)] | AAT Bioquest [aatbio.com]
• 6. cyanine fluorophore derivatives with enhanced photostability - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Photostability of Cy3 and Cy5-Labeled DNA in the Presence of Metallic Silver Particles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. CypHer 5: a generic approach for measuring the activation and trafficking of G protein-coupled receptors in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]

CypHer5 vs. The Field: An In-depth Technical Guide to pH-Sensitive Dyes

For Researchers, Scientists, and Drug Development Professionals

In the dynamic landscape of cellular and molecular biology, the precise measurement of pH in subcellular compartments is paramount to understanding a vast array of physiological and pathological processes. pH-sensitive fluorescent dyes have emerged as indispensable tools for researchers, enabling the real-time visualization and quantification of pH changes associated with endocytosis, phagocytosis, receptor trafficking, and other critical cellular events. This technical guide provides a comprehensive comparison of CypHer5, a widely used pH-sensitive cyanine (B1664457) dye, with other prominent players in the field, including the pHrodo series of dyes, fluorescein (B123965) derivatives like BCECF, and the ratiometric SNARF dyes.

Core Principles of pH-Sensitive Fluorescent Dyes

The fundamental principle behind most pH-sensitive dyes lies in their chemical structure, which incorporates a protonatable moiety. The protonation state of this group, dictated by the ambient pH, influences the electronic configuration of the fluorophore and, consequently, its ability to absorb and emit light. For dyes like CypHer5 and the pHrodo series, fluorescence is quenched at neutral or alkaline pH and significantly increases in acidic environments. This "off-to-on" switching mechanism is particularly advantageous for minimizing background fluorescence from non-internalized probes. In contrast, ratiometric dyes like SNARF and BCECF exhibit a shift in their excitation or emission spectra in response to pH changes, allowing for quantitative measurements based on the ratio of fluorescence intensities at two different wavelengths.

Quantitative Comparison of Key pH-Sensitive Dyes

To facilitate a direct comparison, the following tables summarize the key quantitative parameters of CypHer5 and other commonly used pH-sensitive dyes.

Dye	Excitation Max (nm)	Emission Max (nm)	pKa	Optimal pH Range	Key Features
CypHer5E	~647[1]	~667[1]	~7.3	Acidic	Red-excitable, minimal fluorescence at neutral pH, suitable for studying receptor internalization.[2]
pHrodo Red	~560[3]	~585[3]	~6.5	4.0 - 7.5	Bright red fluorescence in acidic environments, photostable.
pHrodo Green	~509[4]	~533[4]	~6.5	4.0 - 7.5	Bright green fluorescence in acidic environments, photostable.[5]
BCECF	~440 (isosbestic), ~490-505 (pH-sensitive)[6][7][8]	~524-535[7]	~6.97-7.0[6][9]	6.0 - 8.0[10]	Ratiometric dye, well-suited for cytosolic pH measurements.[6][9][11]
SNARF-1	~488-530	~580 (acidic), ~640 (basic)[12]	~7.5[12]	6.5 - 8.5[13]	Ratiometric dye with a pH-dependent emission shift.[12][13]
Fluorescein	~494	~518	~6.4	6.0 - 8.0	Prone to photobleaching and fluorescence quenching in acidic conditions.[14]
Acridine Orange	~460 (binds nucleic acids), ~500 (in lysosomes)	~500 (green), ~650 (red)	~10.4	Acidic compartments	Metachromatic dye, stains acidic organelles like lysosomes red.

Dye	Quantum Yield (Φ)	Photostability
CypHer5E	Data not readily available	Generally considered stable for imaging applications.
pHrodo Red & Green	The protonated form of a pHrodo dye has a reported quantum yield of approximately 40.1%.[15]	Described as photostable.[16]
BCECF	Data not readily available	Susceptible to photobleaching with continuous illumination.
SNARF-1	pH-dependent, with values reported for specific conditions.[17]	Generally good photostability.
Fluorescein	High (e.g., ~0.92 in 0.1 M NaOH) but pH-dependent.[18]	Prone to rapid photobleaching.[14][19]
Acridine Orange	Data not readily available	Moderate photostability.

Experimental Protocols

Detailed methodologies are crucial for the successful application of pH-sensitive dyes. Below are representative protocols for key experiments.

Protocol 1: Labeling Antibodies with CypHer5E NHS Ester

This protocol outlines the general procedure for conjugating CypHer5E to an antibody for use in internalization assays.

Materials:

• CypHer5E Mono NHS Ester

• Antibody to be labeled (1 mg/mL in PBS)

• 0.5 M Sodium Carbonate buffer, pH 8.3

• Anhydrous Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-Buffered Saline (PBS)

• Dialysis tubing or centrifugal ultrafiltration units

Procedure:

• Reconstitute CypHer5E: Dissolve the CypHer5E Mono NHS Ester in anhydrous DMSO to a stock concentration of 10 mg/mL.

• Prepare Antibody Solution: Dilute the antibody to 1 mg/mL in a mixture of PBS and 0.5 M Sodium Carbonate buffer, pH 8.3 (9:1 v/v).

• Labeling Reaction: Add the reconstituted CypHer5E stock solution to the antibody solution. The optimal molar ratio of dye to antibody should be determined empirically, but a starting point of 10-20 moles of dye per mole of antibody is common.

• Incubation: Gently mix the reaction and incubate for 1 hour at room temperature in the dark.

• Purification: Separate the labeled antibody from unconjugated dye using dialysis against PBS overnight at 4°C or by using an appropriate centrifugal ultrafiltration unit.

• Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for protein) and ~650 nm (for CypHer5E).

• Storage: Store the labeled antibody at 4°C, protected from light. For long-term storage, consider adding a cryoprotectant and storing at -20°C or -80°C.

Protocol 2: Measuring Phagocytosis using pHrodo-labeled Particles

This protocol describes a flow cytometry-based assay to quantify the phagocytosis of particles labeled with a pHrodo dye.

Materials:

• pHrodo Red or Green conjugated particles (e.g., E. coli or zymosan BioParticles®)

• Phagocytic cells (e.g., macrophages, neutrophils)

• Complete cell culture medium

• Live Cell Imaging Solution or HBSS

• Flow cytometer

Procedure:

• Cell Preparation: Plate phagocytic cells in a multi-well plate and culture until they reach the desired confluency.

• Particle Preparation: Resuspend the pHrodo-labeled particles in Live Cell Imaging Solution or HBSS at the desired concentration.

• Initiate Phagocytosis: Add the particle suspension to the cells and incubate at 37°C for a predetermined time (e.g., 1-2 hours) to allow for phagocytosis. Include a negative control at 4°C to inhibit phagocytosis.

• Cell Harvesting: Gently wash the cells to remove non-internalized particles. Detach adherent cells using a non-enzymatic cell dissociation buffer.

• Flow Cytometry Analysis: Analyze the cells on a flow cytometer. The increase in fluorescence intensity in the appropriate channel (e.g., PE for pHrodo Red) corresponds to the phagocytosis of the particles into acidic phagosomes.

• Data Analysis: Quantify the percentage of fluorescently positive cells and the mean fluorescence intensity to determine the extent of phagocytosis.

Protocol 3: Measuring Intracellular pH with BCECF-AM

This protocol details the use of the ratiometric dye BCECF-AM to measure cytosolic pH.

Materials:

• BCECF-AM

• Anhydrous DMSO

• Hanks' Balanced Salt Solution (HBSS) or other physiological buffer

• Cells of interest

• Fluorescence microscope or plate reader capable of ratiometric measurements

Procedure:

• Prepare BCECF-AM Stock Solution: Dissolve BCECF-AM in anhydrous DMSO to a stock concentration of 1-5 mM.

• Cell Loading: Incubate the cells with 1-10 µM BCECF-AM in HBSS for 30-60 minutes at 37°C.[10] The optimal concentration and loading time may vary depending on the cell type.

• Wash: Wash the cells twice with fresh HBSS to remove extracellular dye.

• De-esterification: Incubate the cells for an additional 15-30 minutes in HBSS to allow for the complete cleavage of the AM ester by intracellular esterases.[20]

• Ratiometric Measurement: Measure the fluorescence intensity of the cells using excitation wavelengths of ~490 nm (pH-sensitive) and ~440 nm (isosbestic point), with emission collected at ~535 nm.[10]

• Calibration: To obtain absolute pH values, a calibration curve must be generated. This is typically done by treating the loaded cells with a proton ionophore like nigericin (B1684572) in buffers of known pH to equilibrate the intracellular and extracellular pH.

• Data Analysis: Calculate the ratio of the fluorescence intensities (490nm/440nm) and use the calibration curve to determine the intracellular pH.

Signaling Pathways and Experimental Workflows

The utility of pH-sensitive dyes extends to the detailed analysis of complex cellular processes. The following diagrams, generated using the DOT language for Graphviz, illustrate key pathways and workflows where these dyes are instrumental.

G Protein-Coupled Receptor (GPCR) Internalization Pathway

GPCRs are a major class of cell surface receptors that internalize upon activation, a process that can be tracked using pH-sensitive dyes conjugated to ligands or antibodies.

References

• 1. FluoroFinder [app.fluorofinder.com]
• 2. cytivalifesciences.com [cytivalifesciences.com]
• 3. FluoroFinder [app.fluorofinder.com]
• 4. FluoroFinder [app.fluorofinder.com]
• 5. biocompare.com [biocompare.com]
• 6. Reagent for Monitoring Intracellular pH BCECF | CAS 85138-49-4 Dojindo [dojindo.com]
• 7. FluoroFinder [app.fluorofinder.com]
• 8. abpbio.com [abpbio.com]
• 9. tools.thermofisher.com [tools.thermofisher.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. biotium.com [biotium.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. 5-(and-6)-Carboxy SNARF-1 AM Ester | AAT Bioquest [aatbio.com]
• 14. Photobleaching [evidentscientific.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. pHrodo pH Sensors for Detecting Cytosolic and Vesicle pH | Thermo Fisher Scientific - TW [thermofisher.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Photobleaching kinetics of fluorescein in quantitative fluorescence microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 20. benchchem.com [benchchem.com]

The Core Principles of Live-Cell Imaging with CypHer5: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental principles and applications of CypHer5, a pH-sensitive cyanine (B1664457) dye, in live-cell imaging. CypHer5 has emerged as a powerful tool for investigating dynamic cellular processes, particularly receptor internalization and endosomal trafficking, offering a robust and quantitative method for drug discovery and cell biology research.

The Fundamental Principle: A pH-Sensing Fluorophore

CypHer5 is a fluorescent dye engineered to be highly sensitive to the pH of its environment. Its core utility in live-cell imaging stems from a remarkable property: it is essentially non-fluorescent at the neutral pH of the extracellular environment (around pH 7.4) but exhibits a significant increase in fluorescence in acidic environments.[1][2][3] This pH-dependent fluorescence is the cornerstone of its application in tracking cellular internalization events.

The mechanism relies on the protonation of the dye molecule. In the acidic milieu of intracellular compartments like endosomes and lysosomes (pH 4.5-6.5), CypHer5 becomes protonated, leading to a conformational change that triggers a dramatic increase in its fluorescence emission.[2] This "switching on" of fluorescence provides a high-contrast signal, effectively distinguishing internalized molecules from those remaining on the cell surface.

Key Spectral Properties:

Property	Value
Maximal Absorption (Acidic pH)	~644 nm[4][5]
Maximal Emission (Acidic pH)	~664 nm[4][5]

This red-shifted excitation and emission profile minimizes autofluorescence from cellular components, further enhancing the signal-to-noise ratio.

Mechanism of Action in Live-Cell Imaging

The application of CypHer5 in live-cell imaging typically involves conjugating the dye to a molecule of interest, such as an antibody, ligand, or nanoparticle. This conjugate is then introduced to live cells.

Caption: Mechanism of CypHer5 fluorescence upon receptor internalization.

As depicted in the diagram above, the CypHer5-labeled probe binds to its target on the cell surface. At this stage, the dye remains in a quenched, non-fluorescent state due to the neutral extracellular pH. Upon cellular processes such as endocytosis, the entire complex is internalized into intracellular vesicles. As these vesicles mature and their internal pH drops, CypHer5 becomes fluorescent, generating a detectable signal that is directly proportional to the extent of internalization.

Key Applications and Experimental Workflows

CypHer5 technology is particularly well-suited for studying the internalization of cell surface receptors, a critical process in signal transduction and drug action. A primary application is in monitoring G protein-coupled receptor (GPCR) trafficking.

GPCR Internalization Assays

Agonist binding to a GPCR often triggers its internalization into endosomes, a key step in signal desensitization and recycling.[2] CypHer5 provides a direct and quantitative measure of this process.

Caption: Experimental workflow for a CypHer5-based GPCR internalization assay.

This assay can be used to determine the potency of agonists (EC50) and antagonists (IC50) by measuring the concentration-dependent increase in intracellular fluorescence.

Quantitative Data from CypHer5-based GPCR Assays:

Receptor	Cell Line	Agonist	EC50	Antagonist	IC50	Signal-to-Background Ratio	Reference
TRHR-1	CHO-K1	TRH	0.52 nM	-	-	7:1	[1]
β2-adrenoceptor	HEK 293	Isoprenaline	30 nM	Alprenolol	30 nM	7:1	[1]

Detailed Experimental Protocol: GPCR Internalization Assay

This protocol provides a general framework for a CypHer5-based GPCR internalization assay. Optimization may be required for specific cell lines and receptors.

Materials:

• Cells stably expressing an N-terminally epitope-tagged GPCR of interest (e.g., VSV-G tag).

• CypHer5 conjugated to an antibody against the epitope tag (e.g., anti-VSV-G antibody).

• Cell culture medium.

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• Agonist and antagonist compounds.

• Fluorescence microscope or high-content imaging system equipped for Cy5 excitation and emission.

• 96- or 384-well imaging plates.

Procedure:

• Cell Plating: Seed the cells into the imaging plates at a density that will result in a confluent monolayer on the day of the experiment. Culture overnight.

• Antibody Labeling: On the day of the assay, remove the culture medium and wash the cells once with assay buffer. Add the CypHer5-labeled antibody diluted in assay buffer to the cells. A typical concentration is 10 µg/mL.[6]

• Incubation: Incubate the cells with the antibody for a sufficient time to allow binding to the cell surface receptors (e.g., 60 minutes at 37°C or room temperature).

• Compound Addition: Prepare serial dilutions of the agonist and/or antagonist compounds in assay buffer. Add the compounds to the appropriate wells. For antagonist testing, pre-incubate with the antagonist before adding the agonist.

• Internalization: Incubate the plate at 37°C to allow for receptor internalization. The incubation time will depend on the specific receptor and should be optimized (e.g., 30-60 minutes).

• Imaging: Acquire images using a fluorescence microscope or a high-content imager. Use an appropriate filter set for CypHer5 (e.g., excitation ~630 nm, emission ~670 nm). It is also recommended to acquire images of the cell nuclei using a counterstain like Hoechst 33342 for cell segmentation and counting.

• Data Analysis: Quantify the intracellular fluorescence intensity per cell or per well. This can be achieved using image analysis software that can identify intracellular fluorescent puncta. Plot the fluorescence intensity against the compound concentration to determine EC50 or IC50 values.

Logical Relationships in Data Interpretation

The interpretation of data from CypHer5 assays relies on a clear understanding of the underlying biological processes and the dye's properties.

Caption: Logical flow from agonist binding to signal generation in a CypHer5 assay.

An increase in fluorescence signal is a direct consequence of the receptor-ligand complex being trafficked to an acidic intracellular compartment. Therefore, the intensity of the signal is a quantitative measure of the extent of internalization.

Conclusion

CypHer5 provides a robust, sensitive, and generic platform for studying the internalization of cell surface molecules in live cells.[1][3] Its pH-dependent fluorescence offers a high signal-to-background ratio, enabling the development of homogeneous assays suitable for high-throughput screening in drug discovery.[1][3] By understanding the core principles of CypHer5 and implementing well-designed experimental protocols, researchers can gain valuable insights into the dynamic processes of receptor trafficking and cellular signaling.

References

• 1. CypHer 5: a generic approach for measuring the activation and trafficking of G protein-coupled receptors in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A pH-sensitive fluor, CypHer 5, used to monitor agonist-induced G protein-coupled receptor internalization in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for CypHer5 Conjugation to Proteins

For Researchers, Scientists, and Drug Development Professionals

Introduction

CypHer5 is a pH-sensitive cyanine (B1664457) dye that exhibits minimal fluorescence at neutral or basic pH and becomes brightly fluorescent in acidic environments.[1][2][3][4] This property makes it an invaluable tool for studying cellular processes involving acidic compartments, such as endocytosis and phagocytosis.[1][2][3][4][5] When conjugated to a protein, such as an antibody that binds to a cell-surface receptor, the internalization of the receptor-antibody complex into acidic endosomes can be monitored by the appearance of a strong fluorescent signal.[1][4][5]

CypHer5 is typically supplied as an N-hydroxysuccinimide (NHS) ester, which readily reacts with primary amines on proteins to form stable amide bonds.[6][7] This document provides a detailed, step-by-step guide for the conjugation of CypHer5 NHS ester to proteins, including protocols for the labeling reaction, purification of the conjugate, and characterization of the degree of labeling.

Chemical Principle of Conjugation

The conjugation of CypHer5 NHS ester to a protein is a common bioconjugation technique that targets primary amines, such as the ε-amino group of lysine (B10760008) residues and the N-terminal α-amino group. The N-hydroxysuccinimide ester is a highly reactive group that efficiently forms a stable amide bond with these amines under mild basic conditions (pH 8.3-9.0).[7][8][9] At this pH, the primary amines are deprotonated and thus nucleophilic, readily attacking the carbonyl group of the NHS ester and displacing the NHS leaving group.

Materials and Reagents

Materials

• CypHer5E Mono NHS Ester

• Protein to be labeled (e.g., antibody)

• Anhydrous Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-Buffered Saline (PBS), pH 7.4

• 0.5 M Sodium Carbonate buffer, pH 8.3

• Purification column (e.g., Sephadex G-25 spin column)

• Spectrophotometer

• Microcentrifuge tubes

• Pipettes and tips

• Rotator or shaker

Experimental Protocols

Protein Preparation

It is crucial to prepare the protein solution correctly to ensure efficient conjugation.

• Buffer Exchange: The protein must be in a buffer free of primary amines, such as Tris or glycine, as these will compete with the protein for reaction with the CypHer5 NHS ester.[8][10] Dialyze or use a desalting column to exchange the protein into an amine-free buffer like PBS (pH 7.4).

• Concentration: The protein concentration should be at least 2 mg/mL for optimal labeling.[8] If the protein solution is too dilute, concentrate it using a suitable spin concentrator. For antibodies (IgG), a concentration of 10 mg/mL is optimal.[8]

• Purity: Ensure the protein is of high purity. Carrier proteins like BSA must be removed prior to labeling.[1]

Preparation of CypHer5 Stock Solution

CypHer5 NHS ester is moisture-sensitive and should be handled accordingly.

• Allow the vial of CypHer5E Mono NHS Ester to equilibrate to room temperature before opening to prevent moisture condensation.

• Dissolve the entire contents of the vial in anhydrous DMSO to prepare a stock solution. For a 1 mg pack, dissolve in 100 µL of DMSO.[1] For different pack sizes, adjust the volume of DMSO to achieve a convenient stock concentration (e.g., 10 mg/mL).[6][8]

• Vortex or sonicate briefly to ensure the dye is completely dissolved.[1]

• The stock solution can be stored at -20°C, protected from light and moisture.[8] Avoid repeated freeze-thaw cycles.[1]

Protein Conjugation Reaction

The following protocol is optimized for labeling 1 mg of an IgG antibody. For other proteins, the molar ratio of dye to protein may need to be optimized.

• In a microcentrifuge tube, add the desired amount of protein (e.g., 1 mg of IgG in 100 µL of PBS).

• Prepare the reaction buffer by mixing PBS (pH 7.4) and 0.5 M Sodium Carbonate buffer (pH 8.3) in a 9:1 ratio.[1] Alternatively, add an appropriate volume of 1 M sodium bicarbonate to the protein solution to achieve a final concentration of 100 mM and a pH of 8.3.[8]

• Calculate the required volume of the CypHer5 stock solution. A molar excess of dye is needed to drive the reaction. A starting point is a 10:1 molar ratio of dye to protein.[11] For an IgG (MW ~150 kDa) at 10 mg/mL, this corresponds to approximately 10 µL of a 10 mg/mL dye solution for every 100 µL of protein solution.[8]

• Add the calculated volume of the CypHer5 stock solution to the protein solution while gently vortexing.

• Incubate the reaction mixture for 1 hour at room temperature in the dark, with gentle stirring or rotation.[7][8]

Purification of the Conjugate

After the incubation, it is essential to remove the unreacted, free CypHer5 dye from the protein-dye conjugate.

Method: Gel Filtration/Spin Column (for small scale)

• Prepare a gel filtration spin column (e.g., Sephadex G-25) according to the manufacturer's instructions. This typically involves equilibrating the column with PBS.[10]

• Carefully apply the entire reaction mixture to the center of the column.

• Centrifuge the column to elute the labeled protein. The larger protein-dye conjugate will pass through the column, while the smaller, unconjugated dye molecules will be retained.[10]

• The purified conjugate is collected in the elution tube.

Characterization: Determining the Degree of Labeling (DOL)

The Degree of Labeling (DOL), or dye-to-protein ratio, is a critical parameter for assessing the conjugation efficiency. An optimal DOL for antibodies is typically between 2 and 10.[11][12]

• Measure the absorbance of the purified conjugate solution at 280 nm (A_280) and at the absorbance maximum of CypHer5 (~643-649 nm, A_max) using a spectrophotometer.[6]

• Calculate the concentration of the protein, correcting for the absorbance of the dye at 280 nm. The formula is:

  Protein Concentration (M) = [A_280 - (A_max × CF)] / ε_protein

  • A_280: Absorbance of the conjugate at 280 nm.

  • A_max: Absorbance of the conjugate at the dye's λ_max.

  • CF: Correction factor (A_280 of free dye / A_max of free dye). For Cy5, a similar dye, this is approximately 0.05.[8]

  • ε_protein: Molar extinction coefficient of the protein at 280 nm (e.g., for IgG, ε ≈ 210,000 M⁻¹cm⁻¹).[1]

• Calculate the DOL using the following formula:

  DOL = A_max / (ε_dye × Protein Concentration (M))

  • ε_dye: Molar extinction coefficient of CypHer5 at its λ_max. For Cy5, a similar dye, this is 250,000 M⁻¹cm⁻¹.[8]

Storage of the Conjugate

• Store the purified CypHer5-protein conjugate at 4°C for short-term use (up to one week).[1]

• For long-term storage, it is recommended to add a cryoprotectant like BSA (to a final concentration of 0.1%) and store in aliquots at -20°C to -80°C.[1][7]

• Crucially, always protect the conjugate from light. [1]

Quantitative Data Summary

Parameter	Recommended Value/Range	Reference
Protein Purity	High purity, free of carrier proteins (e.g., BSA)	[1]
Protein Buffer	Amine-free (e.g., PBS)	[8][10]
Protein Concentration	≥ 2 mg/mL (10 mg/mL optimal for IgG)	[8]
Reaction pH	8.3 - 9.0	[8][9][11]
Dye:Protein Molar Ratio	5:1 to 20:1 (start with 10:1)	[11]
Reaction Time	1 hour	[7][8]
Reaction Temperature	Room Temperature	[7][8]
Optimal DOL (Antibody)	2 - 10	[11][12]
Storage Temperature	4°C (short-term), -20°C to -80°C (long-term)	[1][7]

Visualizations

Experimental Workflow for CypHer5 Protein Conjugation

References

• 1. d3.cytivalifesciences.com [d3.cytivalifesciences.com]
• 2. cytivalifesciences.com [cytivalifesciences.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. A pH-sensitive fluor, CypHer 5, used to monitor agonist-induced G protein-coupled receptor internalization in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. CypHer 5: a generic approach for measuring the activation and trafficking of G protein-coupled receptors in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CypHer5E NHS Ester | AAT Bioquest [aatbio.com]
• 7. NHS ester protocol for labeling proteins [abberior.rocks]
• 8. jenabioscience.com [jenabioscience.com]
• 9. interchim.fr [interchim.fr]
• 10. benchchem.com [benchchem.com]
• 11. docs.aatbio.com [docs.aatbio.com]
• 12. How to Determine the Degree of Labeling | AAT Bioquest [aatbio.com]

Revolutionizing Receptor Trafficking Studies: Application and Protocols for CypHer5E NHS Ester

Abstract

The study of receptor trafficking, encompassing internalization and recycling, is fundamental to understanding cellular signaling, drug efficacy, and disease pathogenesis. CypHer5E NHS Ester emerges as a powerful tool for these investigations. This pH-sensitive cyanine (B1664457) dye is minimally fluorescent at the neutral pH of the cell surface but exhibits a significant increase in fluorescence in the acidic environment of endosomes. This unique property allows for the real-time, quantitative analysis of receptor internalization with a high signal-to-noise ratio. This application note provides detailed protocols for antibody labeling, cell surface labeling, receptor internalization, and receptor recycling assays using CypHer5E NHS Ester, alongside illustrative data and pathway diagrams to guide researchers in its effective implementation.

Introduction

Receptor-mediated endocytosis is a critical cellular process that modulates signal transduction by controlling the number of receptors on the cell surface. Upon ligand binding, many receptors, including G-protein coupled receptors (GPCRs), are internalized into endocytic vesicles. These vesicles mature into early endosomes, which serve as a sorting station, directing receptors to either recycling endosomes for return to the plasma membrane or to late endosomes and lysosomes for degradation. Dysregulation of this trafficking can lead to various diseases.

CypHer5E is a red-excitable cyanine dye derivative featuring an N-hydroxysuccinimide (NHS) ester functional group.[1][2] This reactive group readily forms stable amide bonds with primary amines on proteins, such as antibodies, making it an ideal tool for labeling specific cell surface receptors via antibody binding.[2][3] The key feature of CypHer5E is its pH-dependent fluorescence. It is virtually non-fluorescent at the neutral pH (~7.4) of the extracellular environment and cell surface but becomes brightly fluorescent in the acidic milieu of endosomes (pH ~5.5-6.5).[1][4] This "switching on" of fluorescence upon internalization provides a direct and sensitive measure of receptor trafficking.[4][5]

Advantages of CypHer5E NHS Ester:

• High Signal-to-Noise Ratio: The low background fluorescence at the cell surface eliminates the need for wash steps or quenching of extracellular signals.[6]

• Real-Time and Quantitative: Allows for kinetic studies of receptor internalization in live cells.

• Versatility: Can be conjugated to any antibody or protein with available primary amines, enabling the study of a wide range of receptors.[1][7]

• Red Excitation: Minimizes autofluorescence from cellular components, enhancing sensitivity.[1][8]

Quantitative Data Summary

The following tables summarize key quantitative parameters relevant to the application of CypHer5E NHS Ester in receptor trafficking studies.

Parameter	Value	Reference
CypHer5E Spectral Properties
Excitation Maximum	~643-647 nm	[8][9]
Emission Maximum	~660-667 nm	[8][9]
Optimal pH for Fluorescence	Acidic (maximally fluorescent at pH < 5.5)	[1]
pKa	~7.3	[10]
Antibody Labeling Parameters
Recommended Dye:Protein Molar Ratio	7.0 - 12.0	[10]
Labeling Buffer pH	8.3	[10]
GPCR Internalization Parameters (Representative Data)
Isoprenaline (β2-Adrenoceptor Agonist) EC50	~6-10 nM (for Ca2+ mobilization)	[11]
TRH (TRHR-1 Agonist) EC50	1.26 x 10⁻⁶ mg/ml (for Ca2+ flux)	[12]

Experimental Protocols

Protocol 1: Labeling of Antibodies with CypHer5E NHS Ester

This protocol describes the conjugation of CypHer5E NHS Ester to a primary antibody targeting a cell surface receptor of interest.

Materials:

• CypHer5E NHS Ester

• Antibody of interest (at 1 mg/mL, free of amine-containing buffers like Tris)

• Anhydrous Dimethylsulfoxide (DMSO)

• Labeling Buffer: 0.1 M Sodium Carbonate Buffer, pH 8.3

• Phosphate Buffered Saline (PBS)

• Dialysis cassette (e.g., 10K MWCO) or gel filtration column

Procedure:

• Prepare Antibody: Dilute the antibody to 1 mg/mL in the Labeling Buffer.

• Reconstitute CypHer5E NHS Ester: Dissolve the CypHer5E NHS Ester in DMSO to a concentration of 10 mg/mL immediately before use.

• Labeling Reaction: Add the reconstituted CypHer5E NHS Ester to the antibody solution. The recommended molar ratio of dye to antibody is between 7:1 and 12:1. Gently mix and incubate for 1 hour at room temperature in the dark.

• Purification: Remove unconjugated dye by dialysis against PBS overnight at 4°C in the dark, or by using a gel filtration column equilibrated with PBS.

• Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of the conjugate at 280 nm (for protein) and ~650 nm (for CypHer5E).

• Storage: Store the labeled antibody at 4°C for short-term use or at -20°C in aliquots for long-term storage. Protect from light.

Antibody Labeling Workflow

Protocol 2: Cell Surface Labeling and Receptor Internalization Assay

This protocol details the steps for labeling cell surface receptors and monitoring their internalization upon agonist stimulation.

Materials:

• Cells expressing the receptor of interest

• CypHer5E-labeled antibody

• Cell culture medium

• Agonist for the receptor of interest

• Live-cell imaging system (e.g., fluorescence microscope or high-content imager) with appropriate filters for red fluorescence.

Procedure:

• Cell Seeding: Seed cells in a suitable imaging plate (e.g., 96-well black, clear-bottom plate) and culture overnight to allow for adherence.

• Cell Surface Labeling:

  • Wash the cells once with pre-warmed cell culture medium.

  • Add the CypHer5E-labeled antibody diluted in cell culture medium to the cells. The optimal concentration should be determined empirically but is typically in the low nanomolar range.

  • Incubate for 30-60 minutes at 37°C to allow for antibody binding to the cell surface receptors.

• Agonist Stimulation:

  • Prepare a solution of the agonist at the desired concentration in cell culture medium.

  • Add the agonist solution to the cells. Include a vehicle-only control.

• Image Acquisition:

  • Immediately begin acquiring images using a live-cell imaging system.

  • Acquire images at regular intervals (e.g., every 1-5 minutes) for a desired period (e.g., 30-60 minutes) to monitor the increase in intracellular fluorescence.

• Data Analysis:

  • Quantify the fluorescence intensity within the cells over time using image analysis software.

  • Plot the fluorescence intensity as a function of time to determine the rate of internalization.

  • For dose-response experiments, vary the agonist concentration and measure the fluorescence at a fixed time point.

Internalization Assay Workflow

Protocol 3: Receptor Recycling Assay

This protocol is designed to measure the return of internalized receptors to the cell surface.

Materials:

• Cells expressing the receptor of interest

• CypHer5E-labeled antibody

• Agonist for the receptor of interest

• Acidic Wash Buffer (e.g., 0.2 M Glycine, 0.15 M NaCl, pH 2.5)

• Neutralization Buffer (e.g., PBS, pH 7.4)

• Live-cell imaging system

Procedure:

• Cell Surface Labeling and Internalization:

  • Follow steps 1-3 of the Receptor Internalization Assay to label cell surface receptors and induce internalization with an agonist for a defined period (e.g., 30 minutes).

• Removal of Surface-Bound Antibody:

  • Place the plate on ice to stop trafficking.

  • Wash the cells twice with ice-cold PBS.

  • Incubate the cells with ice-cold Acidic Wash Buffer for 2-5 minutes to strip remaining surface-bound antibodies.

  • Immediately wash the cells three times with ice-cold Neutralization Buffer.

• Recycling Period:

  • Add pre-warmed, agonist-free cell culture medium to the cells.

  • Return the plate to 37°C to allow for receptor recycling.

• Monitoring Recycling:

  • At various time points (e.g., 0, 15, 30, 60 minutes) after initiating the recycling period, measure the decrease in intracellular fluorescence as the CypHer5E-labeled receptors return to the neutral pH environment of the cell surface. This can be done by fixing the cells at each time point and imaging, or by using a plate reader.

• Data Analysis:

  • Quantify the intracellular fluorescence at each time point.

  • Plot the fluorescence intensity as a function of time to determine the rate of receptor recycling. The decrease in fluorescence corresponds to the reappearance of the receptor on the cell surface.

Signaling Pathway Visualization

The internalization of many GPCRs, such as the β2-adrenergic receptor, is mediated by β-arrestin and occurs via clathrin-coated pits. The following diagram illustrates this canonical pathway.

GPCR Internalization Pathway

Conclusion

CypHer5E NHS Ester is a highly effective and versatile tool for the study of receptor trafficking. Its pH-sensitive fluorescence provides a direct and quantitative measure of receptor internalization with an excellent signal-to-noise ratio. The protocols provided herein offer a comprehensive guide for researchers to label their antibodies of interest and perform robust internalization and recycling assays. The use of CypHer5E will undoubtedly continue to provide valuable insights into the complex dynamics of receptor trafficking in both health and disease, accelerating research and drug development.

References

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. A Broad G Protein-Coupled Receptor Internalization Assay that Combines SNAP-Tag Labeling, Diffusion-Enhanced Resonance Energy Transfer, and a Highly Emissive Terbium Cryptate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Accurate measurement of fast endocytic recycling kinetics in real time - PMC [pmc.ncbi.nlm.nih.gov]
• 4. revvity.com [revvity.com]
• 5. benchchem.com [benchchem.com]
• 6. assets.fishersci.com [assets.fishersci.com]
• 7. Assessment of Receptor Internalization and Recycling | Springer Nature Experiments [experiments.springernature.com]
• 8. Internalization assay [bio-protocol.org]
• 9. Flow Cytometry Protocol for Cell Surface Markers (FACS Protocol): R&D Systems [rndsystems.com]
• 10. biotium.com [biotium.com]
• 11. Isoproterenol Acts as a Biased Agonist of the Alpha-1A-Adrenoceptor that Selectively Activates the MAPK/ERK Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 12. innoprot.com [innoprot.com]

CypHer5 Protocol for High-Throughput Screening Assays: Application Notes

For Researchers, Scientists, and Drug Development Professionals

Introduction to CypHer5 Technology

The CypHer5 technology provides a robust and generic method for monitoring the internalization of cell surface receptors, a critical process in cellular signaling and a key area of investigation in drug discovery. CypHer5 is a pH-sensitive cyanine (B1664457) dye that exhibits minimal fluorescence at the neutral pH of the extracellular environment and a significant increase in fluorescence in the acidic environment of endosomes (pH 4.5-5.5).[1][2][3] This unique property allows for the development of homogeneous, live-cell assays to quantify receptor internalization in a high-throughput screening (HTS) format.[4][5]

The principle of the assay involves labeling a receptor of interest, typically a G protein-coupled receptor (GPCR), with the CypHer5 dye. This is often achieved by conjugating CypHer5 to an antibody that specifically binds to an epitope tag engineered onto the extracellular domain of the receptor.[1][2] When the CypHer5-labeled antibody is bound to the receptor on the cell surface, it remains in a non-fluorescent state. Upon agonist-induced activation, the receptor-antibody complex is internalized into endosomes.[1][2] The acidic environment of the endosome protonates the CypHer5 dye, causing it to become highly fluorescent.[1][2] The resulting increase in fluorescence intensity is directly proportional to the extent of receptor internalization and can be measured using a fluorescence plate reader or high-content imaging system.[5]

Key Features and Advantages:

• Homogeneous Assay Format: The "no-wash" format simplifies the workflow, making it amenable to automation and high-throughput screening.

• Live-Cell Imaging: Allows for the real-time monitoring of receptor trafficking in a physiologically relevant context.

• High Signal-to-Background Ratio: The pH-dependent fluorescence of CypHer5 results in low background signal and a large assay window.[5]

• Generic Applicability: The technology can be applied to any cell surface receptor that undergoes internalization, provided a specific antibody or ligand is available for labeling.[5]

• Quantitative Data: The assay provides quantitative data on agonist potency (EC50) and antagonist affinity (IC50), enabling the characterization of compound activity.[5]

Applications in Drug Discovery

The CypHer5 internalization assay is a valuable tool for:

• High-Throughput Screening (HTS): Screening large compound libraries to identify agonists or antagonists of receptor internalization.

• Lead Optimization: Characterizing the structure-activity relationship (SAR) of compounds by quantifying their effects on receptor trafficking.

• Mechanism of Action Studies: Investigating the signaling pathways and cellular machinery involved in receptor endocytosis.

• Biased Agonism Studies: Differentiating ligands that preferentially activate certain signaling pathways over others.

Experimental Protocols

Labeling of Antibodies with CypHer5E NHS Ester

This protocol describes the conjugation of CypHer5E N-hydroxysuccinimidyl (NHS) ester to a primary antibody that recognizes an extracellular epitope on the receptor of interest.

Materials:

• Purified monoclonal antibody (e.g., anti-VSV-G)

• CypHer5E Mono NHS Ester

• Anhydrous Dimethyl Sulfoxide (DMSO)

• 0.1 M Sodium Bicarbonate buffer (pH 8.3)

• Phosphate Buffered Saline (PBS)

• Gel filtration column (e.g., Sephadex G-25)

Procedure:

• Antibody Preparation:

  • Dissolve the antibody in 0.1 M sodium bicarbonate buffer to a final concentration of 5-10 mg/mL. Ensure the antibody solution is free of any amine-containing buffers (e.g., Tris) or stabilizers (e.g., BSA).

• CypHer5E NHS Ester Solution Preparation:

  • Immediately before use, dissolve the CypHer5E NHS ester in anhydrous DMSO to a concentration of 10 mg/mL. Vortex briefly to ensure complete dissolution.

• Conjugation Reaction:

  • While gently vortexing the antibody solution, slowly add the dissolved CypHer5E NHS ester. A typical starting molar ratio of dye to antibody is 10:1. This ratio may need to be optimized for different antibodies.

  • Incubate the reaction mixture for 1 hour at room temperature in the dark with continuous stirring.

• Purification of the Labeled Antibody:

  • Separate the CypHer5E-labeled antibody from the unconjugated dye using a gel filtration column pre-equilibrated with PBS.

  • Collect the fractions containing the labeled antibody. The labeled antibody can be identified by its color.

  • Measure the absorbance of the purified conjugate at 280 nm (for protein) and 644 nm (for CypHer5E) to determine the degree of labeling.

• Storage:

  • Store the labeled antibody at 4°C, protected from light. For long-term storage, add a cryoprotectant like glycerol (B35011) (to 50%) and store at -20°C.

High-Throughput Screening Assay for Receptor Internalization

This protocol provides a general procedure for a 384-well plate-based HTS assay to identify modulators of GPCR internalization.

Materials:

• Cells stably expressing the epitope-tagged receptor of interest

• CypHer5-labeled antibody

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)

• Test compounds (agonists and antagonists)

• Reference agonist and antagonist

• 384-well black, clear-bottom microplates

• Fluorescence plate reader with appropriate filters

Procedure:

• Cell Seeding:

  • The day before the assay, seed the cells into 384-well plates at a density that will result in a confluent monolayer on the day of the experiment.

  • Incubate the plates overnight at 37°C in a humidified 5% CO2 incubator.

• Labeling of Cell Surface Receptors:

  • On the day of the assay, remove the culture medium from the cell plates.

  • Add the CypHer5-labeled antibody diluted in assay buffer to each well. The optimal antibody concentration should be determined empirically but is typically in the low nanomolar range.

  • Incubate for 1 hour at 37°C to allow the antibody to bind to the cell surface receptors.

• Compound Addition:

  • For Agonist Screening: Add test compounds at various concentrations to the wells. Include a known agonist as a positive control and vehicle (e.g., DMSO) as a negative control.

  • For Antagonist Screening: Add test compounds to the wells, followed by the addition of a known agonist at a concentration that gives a submaximal response (e.g., EC80). Include wells with agonist only (positive control) and vehicle only (negative control).

• Incubation and Signal Development:

  • Incubate the plates for a predetermined time (e.g., 30-60 minutes) at 37°C to allow for receptor internalization. The optimal incubation time should be determined in preliminary experiments.

• Fluorescence Measurement:

  • Measure the fluorescence intensity in each well using a fluorescence plate reader.

  • Typical Plate Reader Settings for CypHer5:

    • Excitation Wavelength: ~633 nm

    • Emission Wavelength: ~664 nm

    • Adjust the gain setting to ensure the signal from the positive control wells is within the linear range of the detector and not saturated.

• Data Analysis:

  • Normalization: Normalize the data to the controls on each plate. For agonist screening, express the data as a percentage of the response to the reference agonist. For antagonist screening, express the data as a percentage of inhibition of the agonist response.

  • Curve Fitting: Generate concentration-response curves by plotting the normalized response against the logarithm of the compound concentration. Fit the data using a four-parameter logistic equation to determine EC50 (for agonists) or IC50 (for antagonists) values.

Data Presentation

Table 1: Example Quantitative Data from CypHer5 GPCR Internalization Assays

Receptor	Cell Line	Ligand	Assay Mode	Parameter	Value (nM)	Reference
β2-adrenoceptor	HEK293	Isoprenaline	Agonist	EC50	30	[5]
β2-adrenoceptor	HEK293	Alprenolol	Antagonist	IC50	30	[5]
TRHR-1	CHO-K1	TRH	Agonist	EC50	0.52	[5]

Mandatory Visualizations

Signaling Pathway Diagram

Caption: Agonist-induced GPCR internalization pathway.

Experimental Workflow Diagram

References

• 1. Clathrin-dependent mechanisms of G protein-coupled receptor endocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Role of Phosphorylation in the Control of Clathrin-Mediated Internalization of GPCR - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Ligand-stimulated beta 2-adrenergic receptor internalization via the constitutive endocytic pathway into rab5-containing endosomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Distinct clathrin-coated pits sort different G protein-coupled receptor cargo - PubMed [pubmed.ncbi.nlm.nih.gov]

Measuring Synaptic Vesicle Recycling with CypHer5E: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Synaptic vesicle (SV) recycling is a fundamental process in neuronal communication, enabling the sustained release of neurotransmitters. The ability to accurately measure and quantify this process is crucial for understanding synaptic function in both health and disease, and for the development of novel therapeutics targeting neurological and psychiatric disorders. CypHer5E is a pH-sensitive cyanine (B1664457) dye that serves as a powerful tool for studying SV recycling. It is virtually non-fluorescent at the neutral pH of the extracellular environment but becomes brightly fluorescent in the acidic lumen of recycled synaptic vesicles (pH ~5.5).[1][2] This property allows for the specific visualization and tracking of vesicles that have undergone exocytosis and subsequent endocytosis.

This document provides detailed application notes and protocols for using CypHer5E, typically conjugated to an antibody targeting the luminal domain of a synaptic vesicle protein like Synaptotagmin 1 (Syt1), to measure synaptic vesicle recycling in cultured neurons.

Principle of the Assay

The assay relies on an antibody-conjugated form of CypHer5E that binds to the intra-vesicular domain of a synaptic vesicle protein, such as Synaptotagmin 1. During synaptic activity, the lumen of the synaptic vesicle is transiently exposed to the extracellular medium during exocytosis. At this point, the CypHer5E-conjugated antibody can bind to its epitope. Upon endocytosis and re-acidification of the vesicle, the CypHer5E dye enters an acidic environment, causing it to fluoresce brightly. The fluorescence intensity of individual synaptic boutons is therefore proportional to the number of recycled vesicles.

Key Features of CypHer5E

Property	Value	Reference
Excitation Maximum	~644-647 nm	[1][3]
Emission Maximum	~664-667 nm	[1][3]
pKa	~6.1	[2]
Optimal pH for Fluorescence	< 5.5	[2]
Fluorescence at Neutral pH	~95% non-fluorescent at pH > 7.4	[2]

Experimental Workflow

The overall experimental workflow for measuring synaptic vesicle recycling with a CypHer5E-conjugated antibody is depicted below.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application of CypHer5 in Viral Entry Studies: A Detailed Guide for Researchers

For researchers, scientists, and drug development professionals, this document provides a comprehensive overview of the application of the pH-sensitive fluorescent dye, CypHer5, in studying the mechanisms of viral entry into host cells. This guide includes detailed application notes, experimental protocols, and data presentation formats to facilitate the design and execution of viral entry assays.

CypHer5 is a cyanine-based dye that exhibits pH-dependent fluorescence. It is virtually non-fluorescent at neutral pH but becomes brightly fluorescent in acidic environments.[1][2] This unique property makes it an invaluable tool for tracking the trafficking of viruses into the acidic compartments of the cell, such as endosomes and lysosomes, following internalization.[3][4][5] By labeling viruses with CypHer5, researchers can visualize and quantify the kinetics of viral entry and the subsequent acidification of the surrounding vesicle, providing critical insights into the viral infection process.

Principle of the Assay

The CypHer5-based viral entry assay relies on the change in fluorescence of the dye as the virus moves from the neutral pH of the extracellular environment to the acidic lumen of endosomes. When a CypHer5-labeled virus binds to the cell surface, it remains in a non-fluorescent state. Upon internalization via endocytosis, the virus is enclosed within an endosome. As the endosome matures, its internal pH drops, causing the CypHer5 dye to become protonated and emit a strong fluorescent signal. This increase in fluorescence can be monitored using fluorescence microscopy or flow cytometry to study the dynamics of viral entry.

Application Notes

• Monitoring Viral Internalization and Endosomal Trafficking: CypHer5 is ideally suited for real-time tracking of individual or populations of viral particles as they are internalized by cells and traffic through the endocytic pathway.[5]

• High-Throughput Screening for Entry Inhibitors: The assay can be adapted for high-throughput screening of antiviral compounds that target viral entry. A reduction in CypHer5 fluorescence would indicate that the compound is effective in blocking viral internalization.

• Dual-Color Imaging: CypHer5 can be used in conjunction with other spectrally distinct fluorescent dyes to simultaneously monitor different aspects of viral entry. For instance, a pH-insensitive dye can be used to label the viral capsid or genome, allowing for the simultaneous tracking of viral particle location and the pH of its environment.[4]

• Studying Viral Fusion: While CypHer5 directly measures acidification, it can be used to infer viral fusion with the endosomal membrane. The release of viral contents into the cytoplasm would lead to a decrease or dissipation of the localized CypHer5 signal.

Experimental Protocols

Protocol 1: Labeling of Virus with CypHer5E Mono NHS Ester

This protocol is adapted from generic NHS ester labeling protocols for proteins and antibodies and should be optimized for the specific virus of interest.[6][7]

Materials:

• Purified virus preparation (free of extraneous proteins and amine-containing buffers)

• CypHer5E Mono NHS Ester

• Anhydrous Dimethylsulfoxide (DMSO)

• 1 M Sodium Bicarbonate (NaHCO₃), pH 8.3-8.5

• Phosphate-Buffered Saline (PBS), pH 7.4

• Gel filtration column (e.g., Sephadex G-25) or dialysis cassette

Procedure:

• Virus Preparation:

  • Purify the virus using standard methods such as sucrose (B13894) gradient ultracentrifugation to ensure a high degree of purity.[8][9]

  • Exchange the buffer of the purified virus solution to a carbonate-bicarbonate buffer (pH 8.3-8.5) using dialysis or a desalting column. The absence of primary amines in the buffer is critical for efficient labeling.

  • Adjust the virus concentration to 1-2 mg/mL.

• Dye Preparation:

  • Dissolve the CypHer5E Mono NHS Ester in anhydrous DMSO to a final concentration of 10 mg/mL immediately before use. Protect the solution from light.

• Labeling Reaction:

  • Add the dissolved CypHer5E Mono NHS Ester to the virus solution. The optimal molar ratio of dye to viral protein needs to be determined empirically, but a starting point of 10-20 moles of dye per mole of viral protein is recommended.

  • Incubate the reaction mixture for 1-2 hours at room temperature with gentle stirring, protected from light.

• Purification of Labeled Virus:

  • Remove unconjugated dye by passing the labeling reaction mixture through a gel filtration column pre-equilibrated with PBS.

  • Alternatively, perform dialysis against PBS overnight at 4°C.

  • Collect the fractions containing the labeled virus.

• Characterization of Labeled Virus:

  • Determine the protein concentration and the degree of labeling by measuring the absorbance at 280 nm and the absorbance maximum of CypHer5 (around 650 nm).

  • Assess the infectivity of the labeled virus using a standard plaque assay or other infectivity assays to ensure that the labeling process has not significantly compromised viral function.

Protocol 2: Live-Cell Imaging of Viral Entry

Materials:

• CypHer5-labeled virus

• Host cells permissive to viral infection

• Appropriate cell culture medium

• Glass-bottom dishes or chamber slides suitable for microscopy

• Fluorescence microscope equipped with a live-cell imaging chamber (maintaining 37°C and 5% CO₂) and appropriate filter sets for CypHer5 (Excitation/Emission: ~650 nm / ~670 nm).

Procedure:

• Cell Preparation:

  • Seed host cells onto glass-bottom dishes or chamber slides and allow them to adhere and grow to the desired confluency (typically 50-70%).

• Viral Infection:

  • Pre-warm the cell culture medium and the CypHer5-labeled virus stock to 37°C.

  • Remove the culture medium from the cells and wash once with pre-warmed medium.

  • Add the CypHer5-labeled virus to the cells at a desired multiplicity of infection (MOI).

  • Synchronize infection by first incubating the cells with the virus at 4°C for 30-60 minutes to allow for binding but not internalization.

  • Wash the cells with cold medium to remove unbound virus.

  • Initiate internalization by adding pre-warmed medium and transferring the cells to the live-cell imaging chamber on the microscope.

• Image Acquisition:

  • Begin time-lapse imaging immediately after the temperature shift to 37°C.

  • Acquire images at regular intervals (e.g., every 1-5 minutes) for a duration sufficient to observe viral entry and endosomal acidification (e.g., 1-2 hours).

  • Use the lowest possible laser power and exposure time to minimize phototoxicity and photobleaching.

• Data Analysis:

  • Identify and track individual fluorescent spots corresponding to internalized viral particles.

  • Measure the fluorescence intensity of each spot over time. The increase in fluorescence intensity indicates the acidification of the endosome containing the virus.

  • Quantify the number of fluorescent spots per cell or per field of view to determine the efficiency of viral uptake.

Data Presentation

Quantitative data from CypHer5-based viral entry assays should be summarized in clearly structured tables to facilitate comparison and interpretation.

Time (minutes)	Mean Fluorescence Intensity (Arbitrary Units)	Number of Fluorescent Puncta per Cell
0	15.2 ± 2.1	0.5 ± 0.2
5	45.8 ± 5.6	3.2 ± 0.8
10	112.5 ± 12.3	8.9 ± 1.5
20	256.7 ± 25.1	15.4 ± 2.1
30	389.1 ± 38.7	18.2 ± 2.5
60	450.3 ± 42.5	17.9 ± 2.3

Table 1: Time-course analysis of CypHer5-labeled virus entry. Data are presented as mean ± standard deviation from three independent experiments.

Inhibitor Concentration (µM)	Relative Fluorescence Intensity (%)	Percentage of Inhibition (%)
0 (Control)	100 ± 5.2	0
1	78.4 ± 4.1	21.6
5	45.2 ± 3.5	54.8
10	21.9 ± 2.8	78.1
50	8.7 ± 1.5	91.3

Table 2: Inhibition of viral entry by a hypothetical inhibitor. Relative fluorescence intensity was measured at 60 minutes post-infection and normalized to the control.

Mandatory Visualizations

To visually represent the experimental workflow and the underlying biological process, the following diagrams have been generated using the DOT language.

Caption: Workflow for labeling viruses with CypHer5E NHS Ester.

Caption: pH-dependent viral entry pathway monitored by CypHer5.

References

• 1. A pH-sensitive fluor, CypHer 5, used to monitor agonist-induced G protein-coupled receptor internalization in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Going Viral—Fluorescent Probes to Image Viruses and Their Host Cell Interactions | Thermo Fisher Scientific - KR [thermofisher.com]
• 4. Virus tracking technologies and their applications in viral life cycle: research advances and future perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Live cell imaging of viral entry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. d3.cytivalifesciences.com [d3.cytivalifesciences.com]
• 7. NHS ester protocol for labeling proteins [abberior.rocks]
• 8. Purification of Herpesvirus Virions and Capsids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. bio-rad.com [bio-rad.com]

Application Notes and Protocols for CypHer5 Labeling of Nanoparticles for Uptake Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

The cellular uptake of nanoparticles is a critical parameter in the development of nanomedicines and other nanotechnology-based therapeutics. Understanding the kinetics and mechanisms of nanoparticle internalization is paramount for optimizing drug delivery, assessing efficacy, and ensuring safety. CypHer5 is a pH-sensitive cyanine (B1664457) dye that offers a powerful tool for studying these processes. It is essentially non-fluorescent at the neutral pH of the extracellular environment but exhibits bright fluorescence in the acidic environment of endosomes and lysosomes.[1][2] This property allows for the specific visualization and quantification of internalized nanoparticles, minimizing the background signal from non-internalized particles.

These application notes provide detailed protocols for the labeling of nanoparticles with CypHer5, as well as methods for the quantitative analysis of their uptake by cells using flow cytometry and confocal microscopy.

Principle of CypHer5 for Uptake Analysis

CypHer5 is a red-excited fluorescent dye with a pKa of approximately 7.3.[3] When nanoparticles labeled with CypHer5 are introduced to a cell culture, they are initially in a neutral pH environment (pH ~7.4) and therefore exhibit minimal fluorescence. Upon cellular uptake via endocytosis, the nanoparticles are trafficked into early endosomes, which have a mildly acidic pH (pH ~6.0-6.5). As the endosomes mature into late endosomes and eventually fuse with lysosomes, the internal pH drops further (pH ~4.5-5.5).[4][5] This acidic environment protonates the CypHer5 dye, causing a significant increase in its fluorescence intensity.[3][6] By measuring this increase in fluorescence, the extent and kinetics of nanoparticle internalization can be quantified.

Data Presentation

Table 1: Physicochemical Properties of CypHer5 Dye

Property	Value	Reference
Excitation Maximum (acidic pH)	~644-650 nm	[1]
Emission Maximum (acidic pH)	~664-670 nm	[1]
pKa	~7.3	[3]
Molecular Weight (CypHer5E Mono NHS Ester)	Varies by manufacturer	Check product datasheet
Reactive Group	N-hydroxysuccinimide (NHS) ester

Table 2: Example Quantitative Uptake Data of Cyanine Dye-Labeled Nanoparticles in Cancer Cell Lines (Flow Cytometry)

Nanoparticle Type	Cell Line	Incubation Time (h)	Mean Fluorescence Intensity (MFI)	% Positive Cells	Reference
Cy5-labeled Chitosan-CMD NPs	Y79 (Retinoblastoma)	2	1500 ± 150	85 ± 5%	[7]
Cy5.5-labeled PLGA NPs	Pan 02 (Pancreatic)	4	2500 ± 200	92 ± 4%	[8]
Cy5-labeled mPEG-PLGA NPs	BxPC-3 (Pancreatic)	2	3200 ± 300	95 ± 3%	[9]
Cy5-labeled mPEG-PLGA NPs	MIA Paca-2 (Pancreatic)	2	2800 ± 250	90 ± 6%	[9]

Note: Data presented are representative examples from studies using structurally similar cyanine dyes (Cy5, Cy5.5) and should be considered as a reference. Actual results with CypHer5-labeled nanoparticles will vary depending on the nanoparticle system, cell line, and experimental conditions.

Table 3: Example Quantitative Uptake Data of Cyanine Dye-Labeled Nanoparticles (Confocal Microscopy)

Nanoparticle Type	Cell Line	Incubation Time (h)	Quantification Method	Result	Reference
Cy5.5-labeled TCL-SPIONs	ICR Mice Tissues	0.5 - 28 days	Ex vivo fluorescence imaging	Signal persistence in liver and spleen over 28 days	[10]
Cy5-labeled Chitosan-CMD NPs	Y79 (Retinoblastoma)	2	Visual colocalization with DAPI	Strong cytoplasmic signal	[7]
Cy5.5-labeled PDGL@CAP NPs	Pan 02 Tumor Xenografts	24	Ex vivo tumor fluorescence	2.44-fold higher accumulation than control	[11]

Note: This table provides examples of how confocal microscopy data can be quantified. Direct fluorescence intensity measurements from regions of interest (ROIs) within cells are also a common quantitative approach.

Experimental Protocols

Protocol 1: Labeling of Amine-Functionalized Nanoparticles with CypHer5E Mono NHS Ester

This protocol is adapted for nanoparticles with primary amine groups on their surface. The reaction involves the formation of a stable amide bond between the NHS ester of the CypHer5E dye and the amine groups on the nanoparticle.[12]

Materials:

• Amine-functionalized nanoparticles

• CypHer5E Mono NHS Ester

• Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

• 100 mM Sodium Bicarbonate buffer (pH 8.3-8.5)

• Purification column (e.g., size exclusion chromatography column like Sephadex G-25)[13][14]

• Reaction tubes

• Shaker/rotator

Procedure:

• Prepare Nanoparticle Suspension: Disperse the amine-functionalized nanoparticles in the 100 mM sodium bicarbonate buffer at a concentration of 1-5 mg/mL.

• Prepare CypHer5E Stock Solution: Immediately before use, dissolve the CypHer5E Mono NHS Ester in anhydrous DMSO or DMF to a final concentration of 10 mg/mL.

• Conjugation Reaction:

  • Add the CypHer5E stock solution to the nanoparticle suspension. The optimal molar ratio of dye to nanoparticle will need to be determined empirically but a starting point of a 10- to 20-fold molar excess of dye to the estimated number of amine groups on the nanoparticles is recommended.

  • Mix the reaction gently by vortexing or pipetting.

  • Incubate the reaction for 1-2 hours at room temperature in the dark with gentle shaking or rotation.[12]

• Purification of Labeled Nanoparticles:

  • Separate the CypHer5-labeled nanoparticles from unreacted dye and byproducts using size exclusion chromatography.[13][14]

  • Equilibrate the column with an appropriate buffer (e.g., PBS).

  • Apply the reaction mixture to the top of the column.

  • Elute the labeled nanoparticles with the equilibration buffer. The labeled nanoparticles will elute in the void volume, while the smaller, unreacted dye molecules will be retained by the column.

  • Collect the colored fractions corresponding to the labeled nanoparticles.

• Characterization and Storage:

  • Characterize the labeled nanoparticles for size, zeta potential, and dye conjugation efficiency (e.g., using UV-Vis spectroscopy).

  • Store the purified CypHer5-labeled nanoparticles at 4°C in the dark, protected from light. For long-term storage, aliquoting and freezing at -20°C or -80°C may be appropriate, depending on the nanoparticle stability.

Protocol 2: Quantitative Analysis of Nanoparticle Uptake by Flow Cytometry

Flow cytometry provides a high-throughput method to quantify the percentage of cells that have internalized nanoparticles and the relative amount of uptake per cell.[15][16][17]

Materials:

• CypHer5-labeled nanoparticles

• Target cells in culture

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA (for adherent cells)

• Flow cytometer with appropriate laser and filters for CypHer5 (e.g., 640 nm laser for excitation, ~670/30 nm bandpass filter for emission)

• Flow cytometry tubes

• Control (untreated) cells

Procedure:

• Cell Seeding: Seed the target cells in a multi-well plate at a density that will result in 70-80% confluency on the day of the experiment.

• Nanoparticle Incubation:

  • Prepare a dilution series of the CypHer5-labeled nanoparticles in complete cell culture medium.

  • Remove the old medium from the cells and add the nanoparticle-containing medium.

  • Incubate the cells for various time points (e.g., 1, 4, 12, 24 hours) at 37°C in a CO2 incubator.

• Cell Harvesting:

  • After incubation, wash the cells three times with cold PBS to remove non-adherent nanoparticles.

  • For adherent cells, detach them using Trypsin-EDTA.

  • Resuspend the cells in cold PBS or flow cytometry buffer.

• Flow Cytometry Analysis:

  • Analyze the cell suspension using a flow cytometer.

  • Use the untreated control cells to set the baseline fluorescence gate.

  • For each sample, acquire data from at least 10,000 events (cells).

  • Quantify the percentage of CypHer5-positive cells and the mean fluorescence intensity (MFI) of the positive population.

Protocol 3: Visualization and Analysis of Nanoparticle Uptake by Confocal Microscopy

Confocal microscopy allows for the visualization of nanoparticle internalization and their subcellular localization.[4][18][19]

Materials:

• CypHer5-labeled nanoparticles

• Target cells cultured on glass-bottom dishes or coverslips

• Complete cell culture medium

• PBS

• Paraformaldehyde (PFA) for fixation (optional)

• Nuclear stain (e.g., DAPI)

• Lysosomal marker (e.g., LysoTracker Green) (optional)

• Confocal microscope with appropriate lasers and filters for CypHer5, DAPI, and the lysosomal marker.

Procedure:

• Cell Seeding: Seed cells on glass-bottom dishes or coverslips to allow for high-resolution imaging.

• Nanoparticle Incubation: Incubate the cells with CypHer5-labeled nanoparticles as described in Protocol 2.

• Live-Cell Imaging (Optional but Recommended):

  • After incubation, wash the cells with pre-warmed imaging medium (e.g., phenol (B47542) red-free medium).

  • If desired, add a live-cell lysosomal stain like LysoTracker Green according to the manufacturer's protocol to visualize colocalization.

  • Image the cells immediately on a confocal microscope equipped with an environmental chamber (37°C, 5% CO2).

• Fixed-Cell Imaging:

  • After incubation, wash the cells with PBS.

  • Fix the cells with 4% PFA in PBS for 15 minutes at room temperature.

  • Wash the cells again with PBS.

  • Stain the nuclei with DAPI.

  • Mount the coverslips on microscope slides with an appropriate mounting medium.

• Image Acquisition and Analysis:

  • Acquire z-stack images to confirm the intracellular localization of the nanoparticles.

  • Analyze the images using appropriate software (e.g., ImageJ/Fiji) to quantify the fluorescence intensity per cell or the degree of colocalization with lysosomes.

Mandatory Visualizations

Caption: Workflow for labeling nanoparticles with CypHer5 and subsequent cellular uptake analysis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. [PDF] A pH-sensitive fluor, CypHer 5, used to monitor agonist-induced G protein-coupled receptor internalization in live cells. | Semantic Scholar [semanticscholar.org]
• 4. Imaging of nanoparticle uptake and kinetics of intracellular trafficking in individual cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. A pH-sensitive fluor, CypHer 5, used to monitor agonist-induced G protein-coupled receptor internalization in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Biodistribution of Cy5-labeled Thiolated and Methylated Chitosan-Carboxymethyl Dextran Nanoparticles in an Animal Model of Retinoblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Distribution and accumulation of Cy5.5-labeled thermally cross-linked superparamagnetic iron oxide nanoparticles in the tissues of ICR mice - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. interchim.fr [interchim.fr]
• 13. Purification of Nanoparticles by Size and Shape - PMC [pmc.ncbi.nlm.nih.gov]
• 14. scispace.com [scispace.com]
• 15. researchgate.net [researchgate.net]
• 16. Quantifying the level of nanoparticle uptake in mammalian cells using flow cytometry - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 17. Nanoparticle uptake measured by flow cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 19. scian.cl [scian.cl]

Optimizing CypHer5 Signal Detection: Application Notes and Protocols for Researchers

For researchers, scientists, and drug development professionals, this document provides detailed application notes and protocols for the optimal detection of CypHer5, a pH-sensitive cyanine (B1664457) dye. CypHer5 is an invaluable tool for studying cellular processes involving acidic compartments, such as endocytosis and receptor trafficking. Its fluorescence is quenched at neutral pH and significantly increases in acidic environments, making it an excellent probe for visualizing the internalization of cell surface molecules into endosomes and lysosomes.

Introduction to CypHer5

CypHer5 is a red-excited fluorescent dye with an excitation maximum around 644-647 nm and an emission maximum of approximately 664-667 nm.[1] Its key feature is its pH sensitivity; the dye is virtually non-fluorescent at the neutral pH of the extracellular environment (pH ~7.4) and becomes brightly fluorescent in the acidic milieu of endocytic vesicles (pH 4.5-6.0). This property provides a high signal-to-noise ratio for tracking the internalization of labeled molecules from the cell surface into intracellular compartments.

A primary application of CypHer5 is in monitoring G protein-coupled receptor (GPCR) internalization. Upon agonist binding, many GPCRs are phosphorylated and subsequently bind to β-arrestin. This interaction not only desensitizes the receptor but also targets it for clathrin-mediated endocytosis, leading to its sequestration into acidic endosomes. By labeling a GPCR-specific antibody with CypHer5, this internalization process can be visualized and quantified as an increase in intracellular fluorescence.

Microscope Settings for Optimal CypHer5 Signal Detection

Optimal detection of the CypHer5 signal requires careful consideration of microscope settings to maximize signal-to-noise while minimizing phototoxicity, especially in live-cell imaging scenarios. The following table summarizes recommended starting parameters for confocal microscopy.

Parameter	Recommended Setting	Notes
Excitation Wavelength	633 nm or 640 nm laser line	CypHer5 has an excitation peak around 644-647 nm. A 633 nm or 640 nm laser provides efficient excitation.
Emission Detection	655 - 700 nm	The emission peak of CypHer5 is around 664-667 nm. This range effectively captures the emission signal while minimizing bleed-through from other fluorophores.
Laser Power	1-5% of maximum	Start with a low laser power (e.g., <20% for a 30 mW 638 nm laser) and increase only if the signal is too weak.[1] For live-cell imaging, it is crucial to use the lowest possible laser power to avoid phototoxicity.[2][3]
Detector Gain/Sensitivity	Adjust for optimal dynamic range	Increase the gain to achieve a good signal without saturating the brightest pixels. Avoid excessive gain, which can increase noise.
Pinhole Size	1 Airy Unit (AU)	Provides a good balance between confocality (optical sectioning) and signal detection.
Pixel Dwell Time	1-2 µs	A shorter dwell time reduces phototoxicity. If the signal is low, consider line averaging instead of increasing dwell time.
Image Resolution	512x512 or 1024x1024 pixels	This resolution is generally sufficient for visualizing subcellular structures like endosomes.
Live-Cell Imaging Conditions	37°C, 5% CO2, phenol (B47542) red-free imaging medium	Maintaining a physiological environment is critical for live-cell experiments. Phenol red can contribute to background fluorescence.

Experimental Protocols

Protocol 1: Live-Cell Imaging of GPCR Internalization Using CypHer5

This protocol describes the use of CypHer5-labeled antibodies to visualize the agonist-induced internalization of a target GPCR in living cells.

Materials:

• Cells expressing the target GPCR

• CypHer5-labeled antibody specific to an extracellular epitope of the target GPCR

• Complete cell culture medium

• Phenol red-free live-cell imaging buffer (e.g., HBSS or a specialized imaging buffer)

• Agonist for the target GPCR

• Confocal microscope equipped for live-cell imaging (with environmental control)

Methodology:

• Cell Culture and Plating:

  • Culture cells in appropriate complete medium.

  • One day before imaging, seed cells onto glass-bottom dishes or chamber slides suitable for microscopy. Aim for 50-70% confluency on the day of the experiment.

• Antibody Labeling:

  • On the day of the experiment, wash the cells once with pre-warmed, phenol red-free imaging buffer.

  • Dilute the CypHer5-labeled antibody in imaging buffer to the desired concentration (typically 1-5 µg/mL, but should be optimized for each antibody).

  • Incubate the cells with the antibody solution for 30-60 minutes at 37°C and 5% CO2.

• Washing:

  • Gently wash the cells three times with pre-warmed imaging buffer to remove unbound antibody.

• Image Acquisition (Baseline):

  • Place the dish on the microscope stage within the environmental chamber (37°C, 5% CO2).

  • Using the recommended microscope settings, acquire baseline images of the cells. At this stage, the CypHer5 signal should be minimal as the antibody is bound to the cell surface at neutral pH.

• Agonist Stimulation and Time-Lapse Imaging:

  • Prepare the agonist at a 2X concentration in imaging buffer.

  • Add an equal volume of the 2X agonist solution to the cells to achieve the final desired concentration.

  • Immediately begin time-lapse imaging, acquiring images every 1-5 minutes for 30-60 minutes. An increase in intracellular punctate fluorescence indicates the internalization of the receptor-antibody complex into acidic endosomes.

• Data Analysis:

  • Quantify the internalized CypHer5 signal using image analysis software (see Protocol 2).

Protocol 2: Quantification of CypHer5 Internalization using ImageJ/Fiji

This protocol provides a workflow for quantifying the fluorescence intensity of internalized CypHer5-positive vesicles from the images acquired in Protocol 1.

Software:

• ImageJ or Fiji (freely available)

Methodology:

• Image Pre-processing:

  • Open the time-lapse image series in ImageJ/Fiji.

  • If necessary, perform background subtraction (e.g., using the "Subtract Background" function with a rolling ball radius appropriate for the image).

• Cell Segmentation (Region of Interest - ROI - Definition):

  • Use a transmitted light image (if available) or a fluorescent channel that outlines the entire cell to manually draw ROIs around individual cells.

  • Alternatively, use automated segmentation tools based on thresholding if the cell boundaries are clear.

• Vesicle Identification:

  • In the CypHer5 channel, apply a threshold to distinguish the bright, internalized vesicles from the dim background. Go to Image > Adjust > Threshold.

  • To separate touching vesicles, use the Process > Binary > Watershed command.

• Fluorescence Quantification:

  • Use the Analyze > Analyze Particles tool.

    • Set the size and circularity parameters to exclude objects that are not representative of endosomes.

    • Select "Add to Manager" to save the identified vesicles as ROIs.

  • Restore the original (non-thresholded) CypHer5 image.

  • In the ROI Manager, select all the vesicle ROIs and click "Measure." This will provide the mean fluorescence intensity and area for each vesicle.

• Data Interpretation:

  • Calculate the total integrated fluorescence intensity per cell at each time point by summing the intensities of all vesicles within each cell's ROI.

  • Plot the change in total integrated fluorescence intensity over time to visualize the kinetics of GPCR internalization.

Visualizations

Signaling Pathway of GPCR Internalization

Experimental Workflow for CypHer5 Imaging

References

• 1. feinberg.northwestern.edu [feinberg.northwestern.edu]
• 2. Live Cell Imaging Considerations - Microscopist.co.uk [microscopist.co.uk]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

how to reduce background fluorescence in CypHer5 experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals reduce background fluorescence in their CypHer5E experiments.

Troubleshooting Guides

High background fluorescence can obscure the specific signal in your CypHer5E experiments, leading to a reduced signal-to-noise ratio and difficulty in interpreting results. This guide addresses common causes of high background and provides targeted solutions.

Issue 1: High Background Fluorescence Across the Entire Sample

Potential Cause	Recommended Solution
Excess Dye/Antibody Concentration	Optimize the concentration of your CypHer5E-labeled antibody or ligand. A high concentration can lead to non-specific binding and increased background. Perform a titration to determine the optimal concentration that provides a strong signal with minimal background.[1]
Inadequate Washing	Increase the number and/or duration of wash steps after incubation with the CypHer5E conjugate. Use a gentle wash buffer such as PBS to remove unbound fluorescent molecules. Consider adding a mild, non-ionic detergent like Tween-20 (e.g., 0.05% v/v) to the wash buffer to improve the removal of non-specifically bound conjugates.[1]
Autofluorescence	Cell culture media, serum, and the cells themselves can be sources of autofluorescence. Image cells in a phenol (B47542) red-free and serum-free medium. Include an unstained control sample to determine the level of intrinsic autofluorescence.[2][3] If autofluorescence is high, consider using a viability dye to exclude dead cells, which are often more autofluorescent.[2][3]
Suboptimal Blocking	Inadequate blocking can lead to non-specific binding of the CypHer5E-labeled probe. Use a blocking buffer such as 1-3% Bovine Serum Albumin (BSA) or serum from the same species as the secondary antibody (if applicable) to block non-specific binding sites.[4]

Issue 2: Punctate or Speckled Background Staining

Potential Cause	Recommended Solution
Aggregates of Labeled Conjugate	Centrifuge the CypHer5E-labeled antibody or ligand solution before adding it to the cells to pellet any aggregates that may have formed during storage.
Precipitation of Dye	Ensure that the CypHer5E NHS ester is fully dissolved in a suitable anhydrous solvent like DMSO or DMF before conjugation to the antibody or protein.[5]
Cell Debris	Ensure cell cultures are healthy and not over-confluent. Dead cells and debris can non-specifically bind the fluorescent conjugate. Use a viability dye to distinguish and gate out dead cells during analysis.[2]

Frequently Asked Questions (FAQs)

Q1: What is the optimal dye-to-protein ratio for labeling with CypHer5E?

A1: The optimal dye-to-protein (D/P) ratio can vary depending on the antibody or protein being labeled and the specific application. A higher D/P ratio can increase signal intensity, but over-labeling can lead to fluorescence quenching and increased non-specific binding.[6][7] It is recommended to perform a titration to determine the optimal D/P ratio for your experiment. Start with a molar ratio of dye to protein of around 5:1 to 10:1 and assess the signal-to-background ratio.

Q2: What is the best way to reduce autofluorescence from my cells?

A2: Autofluorescence can be a significant source of background. To minimize its impact:

• Use appropriate filters: Ensure your microscope or flow cytometer filter sets are optimized for CypHer5E (Excitation/Emission ~650/670 nm).

• Use a "red" shifted dye: CypHer5E is a far-red dye, which is advantageous as cellular autofluorescence is typically lower in the red and far-red regions of the spectrum.[2]

• Use a viability dye: Dead cells are often highly autofluorescent. Gating them out during analysis can significantly improve your signal-to-noise ratio.[2][3]

• Use phenol red-free media: Phenol red in culture media is fluorescent and can contribute to background. Switch to a phenol red-free formulation for the duration of the experiment.[2]

• Background subtraction: In image analysis, you can subtract the average fluorescence intensity of a background region from your signal.

Q3: Can I use a blocking agent in my live-cell CypHer5E experiment?

A3: Yes, using a blocking agent is recommended to reduce non-specific binding of your CypHer5E-labeled probe. A common and effective blocking agent for live-cell imaging is Bovine Serum Albumin (BSA) at a concentration of 1-3% in your imaging buffer. You can also use serum from the same species as your secondary antibody if you are using one. The blocking step should be performed before adding the CypHer5E conjugate.[4]

Q4: How many wash steps are sufficient to reduce background?

A4: The number of wash steps required can depend on the cell type and the concentration of the CypHer5E conjugate used. A good starting point is to wash the cells 2-3 times with a buffered saline solution like PBS after incubation with the fluorescent probe.[1] If you still observe high background, you can increase the number of washes or the duration of each wash.

Experimental Protocols

Protocol 1: General Procedure for Antibody Labeling with CypHer5E NHS Ester

This protocol provides a general guideline for labeling antibodies with CypHer5E NHS ester. The optimal conditions may need to be determined empirically for your specific antibody.

Materials:

• Purified antibody (free of amine-containing buffers like Tris)

• CypHer5E NHS Ester

• Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

• Labeling Buffer (e.g., 0.1 M sodium bicarbonate, pH 8.3-8.5)

• Purification column (e.g., Sephadex G-25)

• Phosphate Buffered Saline (PBS)

Procedure:

• Prepare the Antibody: Dissolve the antibody in the labeling buffer at a concentration of 1-2 mg/mL.

• Prepare the Dye: Immediately before use, dissolve the CypHer5E NHS ester in DMSO or DMF to a concentration of 10 mg/mL.

• Conjugation: Add the reactive dye solution to the antibody solution while gently vortexing. The molar ratio of dye to antibody should be optimized, but a starting point of 10:1 is often effective.

• Incubation: Incubate the reaction mixture for 1 hour at room temperature, protected from light.

• Purification: Separate the labeled antibody from the unreacted dye using a gel filtration column pre-equilibrated with PBS.

• Characterization: Determine the degree of labeling (D/P ratio) by measuring the absorbance of the conjugate at 280 nm (for protein) and ~650 nm (for CypHer5E).

Protocol 2: Receptor Internalization Assay using a CypHer5E-labeled Antibody

This protocol describes a general workflow for measuring receptor internalization using a CypHer5E-labeled antibody.

Materials:

• Cells expressing the target receptor

• CypHer5E-labeled antibody

• Cell culture medium (phenol red-free recommended)

• Blocking buffer (e.g., 1% BSA in PBS)

• Wash buffer (e.g., PBS)

• Imaging system (fluorescence microscope or flow cytometer)

Procedure:

• Cell Seeding: Seed cells in a suitable culture vessel (e.g., 96-well plate) and allow them to adhere and grow to the desired confluency.

• Blocking: Wash the cells once with wash buffer and then incubate with blocking buffer for 30 minutes at 37°C.

• Labeling: Remove the blocking buffer and add the CypHer5E-labeled antibody diluted in cell culture medium to the cells. Incubate for the desired time (e.g., 1-4 hours) at 37°C to allow for internalization.

• Washing: Remove the antibody solution and wash the cells 2-3 times with wash buffer to remove unbound antibody.

• Imaging/Analysis: Acquire images using a fluorescence microscope or analyze the cells by flow cytometry. The increase in fluorescence intensity corresponds to the internalization of the antibody into acidic endosomal compartments.

Visualizations

Caption: Receptor-mediated endocytosis and endosomal acidification pathway.

Caption: A typical workflow for a CypHer5E internalization experiment.

References

• 1. Background in Fluorescence Imaging | Thermo Fisher Scientific - HK [thermofisher.com]
• 2. bosterbio.com [bosterbio.com]
• 3. Flow Cytometry Troubleshooting Guide - FluoroFinder [fluorofinder.com]
• 4. biotium.com [biotium.com]
• 5. A Practical Guide for Labeling Antibodies | AAT Bioquest [aatbio.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. Evaluation of Chemical Fluorescent Dyes as a Protein Conjugation Partner for Live Cell Imaging - PMC [pmc.ncbi.nlm.nih.gov]

CypHer5 Technical Support Center: Troubleshooting &amp; FAQs

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with CypHer5. Our goal is to help you overcome common challenges related to low signal-to-noise ratio and achieve high-quality, reproducible results in your experiments.

Troubleshooting Guide: Low Signal-to-Noise Ratio

A low signal-to-noise ratio (SNR) can obscure meaningful data and lead to incorrect interpretations. This guide will help you systematically troubleshoot the potential causes of a poor SNR in your CypHer5 experiments.

Q1: I am observing a very weak or no fluorescent signal. What are the possible causes and how can I fix this?

A weak or absent signal is a common issue that can stem from several factors throughout the experimental workflow.

Potential Cause 1: Issues with the CypHer5-Antibody Conjugate

• Suboptimal Antibody Concentration: Using too little antibody will result in a weak signal. Conversely, an excessively high concentration can sometimes lead to quenching or non-specific binding, which can increase background.

• Poor Antibody Purity: The presence of other proteins or unconjugated dye can interfere with the specific binding of your antibody to its target, leading to a decreased signal. An antibody purity of >95% is recommended.

• Inefficient Conjugation: The ratio of CypHer5 dye to the antibody (degree of labeling) is critical. Over-labeling can lead to antibody aggregation and reduced binding affinity, while under-labeling will result in a weak signal.

Solution:

• Optimize Antibody Concentration: Perform a titration experiment to determine the optimal concentration of your CypHer5-conjugated antibody. This involves testing a range of concentrations to find the one that yields the highest specific signal with the lowest background.

• Verify Antibody Purity: Ensure you are using a highly purified antibody for conjugation. If using a commercial antibody, check the manufacturer's specifications. If you are purifying the antibody yourself, use appropriate methods to ensure high purity.

• Optimize Conjugation Reaction: If you are performing the conjugation in-house, you may need to optimize the dye-to-antibody ratio. Refer to the dye manufacturer's protocol for recommended ranges.

Potential Cause 2: Experimental Conditions

• Insufficient Receptor Internalization: The CypHer5 signal is dependent on the internalization of the target receptor into acidic endosomes.[1][2][3] If the receptor is not internalizing efficiently, the dye will remain in the neutral pH environment of the cell surface and will not fluoresce.[1][2][3]

• Incorrect Buffer pH: The fluorescence of CypHer5 is pH-dependent, with minimal fluorescence at neutral pH and maximal fluorescence in acidic environments (pH < 6.0).[4] Using a buffer with an incorrect pH during imaging can significantly impact the signal.

• Cell Health: Unhealthy or dying cells can exhibit altered endocytic pathways and membrane integrity, leading to inconsistent or weak signals.

Solution:

• Confirm Receptor Internalization: Use a known agonist for your target receptor to stimulate internalization. You can also use a positive control antibody known to induce internalization of its target.

• Use Appropriate Buffers: Ensure your imaging buffer is at a physiological pH (around 7.4) to maintain a low background signal from non-internalized conjugates.

• Monitor Cell Health: Regularly check your cells for viability and morphology. Only use healthy, actively dividing cells for your experiments.

Q2: My background fluorescence is too high, masking my specific signal. How can I reduce it?

High background can originate from several sources, including non-specific binding of the antibody, autofluorescence of the cells or medium, and unbound dye.

Potential Cause 1: Non-specific Binding

• Antibody Cross-Reactivity: The antibody may be binding to other proteins on the cell surface in a non-specific manner.

• Hydrophobic Interactions: The CypHer5 dye itself or the antibody may have hydrophobic interactions with cellular components or the culture plate.

Solution:

• Blocking: Use a blocking agent, such as bovine serum albumin (BSA) or serum from the same species as the secondary antibody (if used), to block non-specific binding sites before adding the CypHer5-conjugated antibody.

• Washing Steps: Increase the number and/or duration of washing steps after incubation with the antibody to remove unbound and non-specifically bound conjugates.

• Include a Negative Control: Use an isotype control antibody conjugated with CypHer5 at the same concentration as your primary antibody. This will help you determine the level of non-specific binding.

Potential Cause 2: Autofluorescence

• Cellular Autofluorescence: Some cell types naturally exhibit higher levels of autofluorescence, particularly in the green and yellow channels.

• Media Components: Phenol (B47542) red and other components in cell culture media can contribute to background fluorescence.

Solution:

• Use Autofluorescence-Reducing Buffers: There are commercially available buffers that can help quench autofluorescence.

• Use Phenol Red-Free Media: Switch to a phenol red-free medium for the duration of the experiment, especially during imaging.

• Spectral Unmixing: If your imaging system has this capability, you can use spectral unmixing to separate the specific CypHer5 signal from the autofluorescence background.

Potential Cause 3: Free Dye

• Unconjugated Dye: If the CypHer5-antibody conjugate was not properly purified after the conjugation reaction, free, unconjugated dye may be present in the solution, leading to high background.

Solution:

• Purify the Conjugate: Ensure that the conjugate is properly purified using size exclusion chromatography or dialysis to remove any free dye.

Frequently Asked Questions (FAQs)

Q: What is the optimal pH for CypHer5 fluorescence? A: CypHer5 is a pH-sensitive dye that exhibits minimal fluorescence at neutral pH (around 7.4) and reaches its maximum fluorescence in acidic environments, typically below pH 6.0.[4] Its pKa is approximately 6.1.[4]

Q: What are the excitation and emission wavelengths for CypHer5? A: CypHer5 has a maximal absorption at approximately 644 nm and a maximal emission at around 664 nm.[1]

Q: Can I use CypHer5 for fixed cells? A: CypHer5 is primarily designed for use in live cells to monitor dynamic processes like receptor internalization.[5] Fixation and permeabilization can disrupt the pH gradients across cellular compartments, which are essential for the pH-dependent fluorescence of CypHer5.

Q: How can I confirm that my CypHer5-conjugated antibody is working correctly? A: You can perform a simple in vitro pH test. Measure the fluorescence of your conjugate in buffers of different pH (e.g., pH 7.4 and pH 5.0). You should observe a significant increase in fluorescence at the acidic pH. Additionally, you can test your conjugate on a cell line known to express high levels of your target antigen and that shows robust internalization.

Quantitative Data Summary

Table 1: Key Spectral and Physicochemical Properties of CypHer5

Property	Value	Reference
Maximum Excitation Wavelength	~644 nm	[1]
Maximum Emission Wavelength	~664 nm	[1]
pKa	~6.1	[4]
Optimal pH for Fluorescence	< 6.0	[4]
pH for Minimal Fluorescence	> 7.4	[4]

Table 2: Troubleshooting Summary for Low Signal-to-Noise Ratio

Issue	Potential Cause	Recommended Action
Low Signal	Suboptimal antibody concentration	Perform antibody titration
Poor antibody purity	Use >95% pure antibody
Inefficient receptor internalization	Stimulate with a known agonist
Unhealthy cells	Use healthy, viable cells
High Background	Non-specific antibody binding	Use blocking agents and thorough washing
Cellular/media autofluorescence	Use phenol red-free media, consider autofluorescence quenchers
Presence of free dye	Purify the antibody conjugate

Experimental Protocols

Protocol 1: General Staining Protocol for Live-Cell Imaging of Receptor Internalization

• Cell Seeding: Seed cells in a suitable imaging plate or dish and allow them to adhere and grow to the desired confluency.

• Cell Washing: Gently wash the cells twice with pre-warmed, phenol red-free imaging buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES, pH 7.4).

• Blocking (Optional but Recommended): To reduce non-specific binding, incubate the cells with a blocking buffer (e.g., 1% BSA in imaging buffer) for 30 minutes at 37°C.

• Antibody Incubation: Dilute the CypHer5-conjugated antibody to the predetermined optimal concentration in imaging buffer. Remove the blocking buffer and add the antibody solution to the cells.

• Internalization: Incubate the cells at 37°C in a humidified incubator with 5% CO2 for the desired time to allow for receptor internalization. The incubation time will depend on the specific receptor and should be optimized.

• Washing: Gently wash the cells three times with imaging buffer to remove unbound antibody.

• Imaging: Image the cells using a fluorescence microscope equipped with appropriate filters for CypHer5 (e.g., Cy5 filter set). Acquire images in both the brightfield and fluorescence channels.

Visualizations

Caption: Troubleshooting workflow for low signal-to-noise ratio with CypHer5.

Caption: pH-dependent fluorescence mechanism of CypHer5 for tracking receptor internalization.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. A pH-sensitive fluor, CypHer 5, used to monitor agonist-induced G protein-coupled receptor internalization in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CypHer 5: a generic approach for measuring the activation and trafficking of G protein-coupled receptors in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Optimizing CypHer5 Labeling for Live Cell Imaging

Welcome to the technical support center for CypHer5 labeling. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for optimizing CypHer5 labeling concentration in live cells.

Principles of CypHer5 Labeling

CypHer5 is a pH-sensitive cyanine (B1664457) dye that is non-fluorescent at neutral pH and becomes brightly fluorescent in acidic environments.[1][2][3] This property makes it an excellent tool for tracking the internalization of cell surface proteins, such as G protein-coupled receptors (GPCRs), into acidic endosomes and lysosomes following agonist stimulation.[2][4][5][6] When a CypHer5-labeled ligand or antibody binds to its target on the cell surface, it remains non-fluorescent in the neutral extracellular environment. Upon internalization into the acidic vesicles of the endocytic pathway, the dye fluoresces, providing a robust signal with a high signal-to-background ratio.[1][3]

Troubleshooting Guide

This guide addresses common issues encountered during CypHer5 labeling experiments.

Issue 1: High Background Fluorescence

High background can obscure the specific signal from internalized probes, leading to a poor signal-to-noise ratio.

Possible Causes and Solutions:

Cause	Solution
Excessive concentration of CypHer5-labeled probe	Perform a concentration titration to determine the lowest concentration that provides a specific signal without high background. Start with a range and systematically decrease the concentration.
Insufficient washing	Increase the number and duration of wash steps after incubation with the CypHer5-labeled probe to thoroughly remove any unbound conjugate. Use a suitable buffer such as PBS or HBSS.
Non-specific binding of the probe	Include a blocking step (e.g., with BSA or serum from the same species as the secondary antibody if applicable) before adding the CypHer5-labeled probe.
Cell autofluorescence	Image an unstained control sample to determine the level of endogenous autofluorescence. If significant, consider using a background subtraction algorithm during image analysis.
Contaminated reagents or cultureware	Use fresh, sterile buffers and high-quality culture plates or coverslips to minimize background from external sources.

Issue 2: Weak or No Fluorescent Signal

A faint or absent signal can make it difficult to detect and quantify internalization.

Possible Causes and Solutions:

Cause	Solution
Suboptimal probe concentration	The concentration of the CypHer5-labeled probe may be too low. Perform a titration to find the optimal concentration that yields a strong signal.
Inefficient internalization of the target protein	Confirm that the agonist used is potent and used at an optimal concentration to induce internalization. Ensure the cell line expresses a sufficient number of the target receptor on the cell surface.
Incorrect imaging settings	Optimize microscope settings, including laser power, exposure time, and detector gain. Ensure the filter sets are appropriate for CypHer5 (Excitation max ~644 nm, Emission max ~664 nm).[7]
pH of endocytic vesicles is not sufficiently acidic	Verify the health of the cells, as cellular stress can affect the pH of intracellular compartments.
Photobleaching	Minimize exposure of the sample to excitation light. Use an anti-fade mounting medium if imaging fixed cells after the live experiment.

Issue 3: Cell Toxicity or Altered Morphology

It is crucial to ensure that the labeling process does not adversely affect cell health.

Possible Causes and Solutions:

Cause	Solution
High concentration of CypHer5-labeled probe	High concentrations of fluorescent probes can be cytotoxic.[8] Determine the lowest effective concentration through a dose-response experiment and assess cell viability (e.g., using a trypan blue exclusion assay).
Prolonged incubation time	Minimize the incubation time with the probe to the shortest duration necessary to achieve adequate labeling.
Contamination of the labeling solution	Ensure all solutions are sterile and free of endotoxins or other contaminants.
Phototoxicity from imaging	Use the lowest possible laser power and exposure time that still provides a good signal. Reduce the frequency of image acquisition in time-lapse experiments.[9][10]

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration for a CypHer5-labeled antibody?

A1: A general starting point for a CypHer5-labeled antibody is in the range of 5-10 µg/mL.[4] However, the optimal concentration is highly dependent on the specific antibody, the cell type, and the expression level of the target receptor. Therefore, it is essential to perform a concentration titration to determine the best signal-to-noise ratio for your specific experiment.

Q2: How long should I incubate the cells with the CypHer5 probe?

A2: For antibody binding to the cell surface, a 10-15 minute incubation at room temperature is often sufficient.[4] Following agonist addition to induce internalization, an incubation of 30 minutes to several hours at 37°C is typical. The optimal time will depend on the internalization kinetics of the specific receptor being studied.

Q3: Can I use CypHer5 for fixed-cell imaging?

A3: CypHer5 is primarily designed for live-cell imaging to monitor dynamic processes.[4] Its fluorescence is dependent on the acidic pH of intracellular vesicles, which is maintained in living cells. While it is possible to fix cells after the live imaging experiment for archival purposes, the primary data acquisition should be done on live cells.

Q4: What is a good signal-to-background ratio for a CypHer5 experiment?

A4: A signal-to-background ratio of 7:1 has been reported in successful experiments.[1][3] However, the achievable ratio will vary depending on the experimental conditions. A ratio significantly lower than this may indicate issues with high background or a weak signal that needs to be addressed through the troubleshooting steps outlined above.

Q5: How can I be sure the signal I'm seeing is from internalization and not just surface-bound probe?

A5: The key advantage of CypHer5 is its pH sensitivity. At the neutral pH of the extracellular medium, the probe is virtually non-fluorescent. A significant increase in fluorescence is a direct indication that the probe has entered an acidic compartment, i.e., it has been internalized. As a control, you can image cells treated with the CypHer5-labeled probe but without the addition of an agonist to induce internalization; you should observe minimal fluorescence.

Experimental Protocols

General Protocol for CypHer5 Labeling of Live Cells

This protocol provides a general workflow for labeling live cells with a CypHer5-conjugated antibody to monitor receptor internalization.

Materials:

• Live cells expressing the target receptor

• CypHer5-labeled antibody specific to the target receptor

• Cell culture medium (phenol red-free medium is recommended for imaging)

• Agonist for the target receptor

• Wash buffer (e.g., pre-warmed PBS or HBSS)

• 96-well imaging plates or coverslips

Procedure:

• Cell Seeding: Seed cells in a 96-well imaging plate or on coverslips and culture until they reach 70-80% confluency.

• Cell Washing: Gently wash the cells twice with pre-warmed wash buffer to remove any residual serum.

• Antibody Incubation: Add the CypHer5-labeled antibody, diluted to the desired concentration in culture medium, to the cells. Incubate at room temperature for 10-15 minutes to allow binding to the cell surface receptors.[4]

• Agonist Stimulation: Add the receptor agonist at a pre-determined optimal concentration.

• Internalization: Incubate the cells at 37°C in a CO2 incubator for 30 minutes or longer, depending on the receptor's internalization kinetics.

• Imaging: Image the cells using a fluorescence microscope or a high-content imaging system equipped with appropriate filters for CypHer5 (Excitation: ~644 nm, Emission: ~664 nm).

Protocol for Concentration Titration

To determine the optimal concentration of the CypHer5-labeled antibody, perform the following titration experiment.

Procedure:

• Prepare a series of dilutions of the CypHer5-labeled antibody in culture medium. A suggested range to test is 0.5 µg/mL to 20 µg/mL.

• Follow the "General Protocol for CypHer5 Labeling of Live Cells" (steps 1-6) for each concentration.

• Include a "no antibody" control to measure background autofluorescence.

• Acquire images using identical microscope settings for all conditions.

• Quantify the fluorescence intensity and the signal-to-noise ratio for each concentration.

• Select the lowest concentration that provides a robust signal with minimal background for future experiments.

Data Presentation

Table 1: Example Concentration Titration Data

CypHer5-Ab Conc. (µg/mL)	Mean Fluorescence Intensity (a.u.)	Signal-to-Noise Ratio	Cell Viability (%)
0 (Control)	50	1.0	>95%
1	250	5.0	>95%
5	750	15.0	>95%
10	900	18.0	>95%
20	950	12.0 (Increased Background)	85%

Note: This is example data. Actual results will vary.

Visualizations

GPCR Internalization Pathway

Caption: Agonist-induced GPCR internalization and trafficking pathway.

Experimental Workflow for CypHer5 Labeling

Caption: Step-by-step experimental workflow for CypHer5 labeling.

References

• 1. CypHer 5: a generic approach for measuring the activation and trafficking of G protein-coupled receptors in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A pH-sensitive fluor, CypHer 5, used to monitor agonist-induced G protein-coupled receptor internalization in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. [PDF] A pH-sensitive fluor, CypHer 5, used to monitor agonist-induced G protein-coupled receptor internalization in live cells. | Semantic Scholar [semanticscholar.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Modulating cellular cytotoxicity and phototoxicity of fluorescent organic salts through counterion pairing - PMC [pmc.ncbi.nlm.nih.gov]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. feinberg.northwestern.edu [feinberg.northwestern.edu]

preventing CypHer5 photobleaching during time-lapse microscopy

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to mitigate CypHer5 photobleaching during time-lapse microscopy.

Troubleshooting Guide

Issue: Rapid loss of CypHer5 fluorescence signal during time-lapse imaging.

This is a common manifestation of photobleaching, where the fluorescent molecule is irreversibly damaged by the excitation light.

Potential Cause	Recommended Solution
Excessive Light Exposure	Reduce the intensity of the excitation light to the lowest level that provides a sufficient signal-to-noise ratio.[1][2]
Decrease the exposure time for each image acquisition.[2]
Reduce the frequency of image acquisition (increase the time interval between shots).
Suboptimal Imaging Buffer	Use a live-cell imaging buffer with antifade reagents. Commercial options include ProLong Live Antifade Reagent and others containing antioxidants.[3]
Consider using an imaging buffer with an oxygen scavenging system to reduce the formation of reactive oxygen species (ROS), which are major contributors to photobleaching.[4][5]
Inappropriate Microscope Settings	Use a high-quality, sensitive camera (e.g., sCMOS or EMCCD) to allow for lower excitation light and shorter exposure times.
Ensure the objective lens is appropriate for live-cell imaging and provides high light collection efficiency.
Phototoxicity	High illumination can also be toxic to cells, leading to artifacts and cell death. Reducing overall light exposure will also minimize phototoxicity.[2]

Frequently Asked Questions (FAQs)

Q1: What is photobleaching and why does it occur with CypHer5?

A1: Photobleaching is the irreversible photochemical destruction of a fluorophore, in this case, CypHer5, upon exposure to excitation light. This process leads to a loss of fluorescence. CypHer5, being a cyanine (B1664457) dye, is susceptible to photobleaching, which is often mediated by reactive oxygen species (ROS) generated during the fluorescence excitation process.[5][6][7]

Q2: How can I minimize photobleaching without compromising my signal-to-noise ratio?

A2: The key is to find a balance between minimizing light exposure and obtaining a usable signal. Start by reducing the laser power or illumination intensity to the minimum level required.[2] Use a sensitive detector and optimize the camera gain. Also, consider using antifade reagents in your imaging medium, which can help preserve the fluorescence signal.[3]

Q3: Are there any specific buffer components that can help reduce CypHer5 photobleaching?

A3: Yes, using live-cell imaging media containing antifade reagents can significantly reduce photobleaching. These reagents often contain antioxidants or ROS scavengers. For demanding applications, buffers with enzymatic oxygen scavenging systems can be beneficial.[4][5] It's also crucial to maintain a stable pH, as CypHer5's fluorescence is pH-sensitive.[8][9][10]

Q4: What are the optimal microscope settings for time-lapse imaging with CypHer5?

A4: There is no single set of optimal settings, as it depends on the specific experimental setup and biological question. However, a good starting point is to use the lowest possible laser power, the shortest possible exposure time, and the longest possible interval between acquisitions that still allow you to capture the dynamics of interest. Using a high numerical aperture objective and a sensitive camera will improve signal collection and allow for reduced illumination.

Q5: Are there more photostable alternatives to CypHer5?

A5: While CypHer5 is valuable for its pH-sensing properties, other classes of fluorescent dyes, such as the Alexa Fluor and ATTO dyes, are generally reported to have higher photostability compared to conventional cyanine dyes.[1][11] For applications where pH sensitivity is not the primary requirement, or if photobleaching is a major unresolvable issue, exploring these alternatives might be beneficial. Some alternatives to Cy5, which is spectrally similar to CypHer5, include the iFluor® 647 family of dyes, which are reported to have stronger fluorescence and higher photostability.[12]

Quantitative Data on Photostability

Fluorophore Class	Relative Photostability	Key Considerations
Cyanine Dyes (e.g., Cy5, CypHer5)	Moderate	Susceptible to photobleaching, especially under continuous illumination.[5][6][7]
Alexa Fluor Dyes	High	Generally exhibit significantly higher photostability than spectrally similar cyanine dyes.[1][7]
ATTO Dyes	High	Known for high photostability and brightness, suitable for demanding imaging conditions.[1]
iFluor Dyes	High	Reported to have stronger fluorescence and higher photostability compared to Cy5.[12]

Note: The photostability of any dye is highly dependent on the specific experimental conditions, including illumination intensity, exposure duration, and the chemical environment (e.g., imaging buffer composition).

Experimental Protocols

Protocol for Optimizing Imaging Conditions to Minimize CypHer5 Photobleaching

Objective: To determine the optimal imaging parameters for time-lapse microscopy with CypHer5 that minimize photobleaching while maintaining an adequate signal-to-noise ratio.

Materials:

• Cells expressing the CypHer5-tagged protein of interest.

• Live-cell imaging medium (e.g., FluoroBrite™ DMEM).

• Antifade reagent (e.g., ProLong Live Antifade Reagent).

• Microscope equipped for live-cell imaging with environmental control (temperature, CO2).

• Sensitive camera (sCMOS or EMCCD).

Procedure:

• Cell Preparation: Plate cells on a glass-bottom dish suitable for high-resolution microscopy.

• Labeling (if applicable): If using a CypHer5 conjugate, follow the specific labeling protocol for your experiment.

• Imaging Medium: Prepare the live-cell imaging medium and, if desired, supplement it with an antifade reagent according to the manufacturer's instructions.

• Microscope Setup:

  • Turn on the microscope and allow the light source to stabilize.

  • Set the environmental chamber to the appropriate temperature (e.g., 37°C) and CO2 levels (e.g., 5%).

  • Place the sample on the microscope stage and allow it to equilibrate for at least 30 minutes.

• Initial Image Acquisition:

  • Start with a low laser power (e.g., 1-5%) and a moderate exposure time (e.g., 100-200 ms).

  • Acquire a single image to assess the signal intensity and background.

• Optimization of Imaging Parameters:

  • Laser Power: While keeping the exposure time constant, acquire images at different laser power settings (e.g., 1%, 2%, 5%, 10%). Determine the lowest power that provides a clear signal.

  • Exposure Time: Using the optimal laser power determined in the previous step, acquire images with varying exposure times (e.g., 50 ms, 100 ms, 200 ms, 500 ms). Select the shortest exposure time that yields a good signal-to-noise ratio.

  • Time Interval: Determine the temporal resolution required for your biological question. Set the time interval between acquisitions to be as long as possible while still capturing the dynamics of the process you are studying.

• Time-Lapse Acquisition:

  • Once the optimal parameters are determined, set up the time-lapse experiment.

  • Acquire images for the desired duration.

• Data Analysis:

  • Quantify the fluorescence intensity of the CypHer5 signal over time.

  • A significant decrease in intensity over time, after correcting for any real biological changes, is indicative of photobleaching. If significant photobleaching is observed, further optimization of the imaging parameters is required.

Visualizations

Caption: General mechanism of fluorophore photobleaching.

Caption: Experimental workflow for optimizing imaging parameters.

Caption: Decision tree for troubleshooting photobleaching.

References

• 1. benchchem.com [benchchem.com]
• 2. Image Live Cells Through Time and Space | Thermo Fisher Scientific - JP [thermofisher.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. Optimizing Imaging Conditions for Demanding Multi-Color Super Resolution Localization Microscopy | PLOS One [journals.plos.org]
• 5. Photobleaching Lifetimes of Cyanine Fluorophores Used for Single Molecule Förster Resonance Energy Transfer in the Presence of Various Photoprotection Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Accelerated Photobleaching of a Cyanine Dye in the Presence of a Ternary Target DNA, PNA Probe, Dye Catalytic Complex: A Molecular Diagnostic - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. medchemexpress.com [medchemexpress.com]
• 10. A pH-sensitive fluor, CypHer 5, used to monitor agonist-induced G protein-coupled receptor internalization in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Are there any alternatives to Cy5? | AAT Bioquest [aatbio.com]

dealing with non-specific binding of CypHer5 conjugates

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding non-specific binding of CypHer5 conjugates. Our aim is to equip researchers, scientists, and drug development professionals with the necessary information to resolve common issues encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is CypHer5 and how does it work?

A1: CypHer5 is a pH-sensitive cyanine (B1664457) dye.[1][2][3] It is minimally fluorescent at neutral or basic pH and becomes brightly fluorescent in acidic environments (pKa ≈ 7.3).[4] This property makes it an excellent tool for tracking the internalization of cell surface receptors into acidic endosomes.[1][2][3][4] When a CypHer5-conjugated antibody binds to its target receptor on the cell surface (neutral pH), the fluorescence is low. Upon internalization into endosomes (acidic pH), the dye fluoresces brightly, providing a robust signal for receptor trafficking.[2][3][4]

Q2: What are the common causes of non-specific binding with CypHer5 conjugates?

A2: Non-specific binding of CypHer5 conjugates can arise from several factors, leading to high background signal and reduced assay sensitivity.[5][6] The primary causes include:

• Hydrophobic and Ionic Interactions: The conjugate may interact non-specifically with cellular components or substrate surfaces through hydrophobic or ionic forces.[6]

• Excess Free Dye: Incomplete removal of unconjugated CypHer5 dye after the labeling reaction is a significant source of background fluorescence.[7][8]

• Inadequate Blocking: Failure to effectively block non-specific binding sites on cells or other substrates can lead to unwanted signal.[5][9]

• High Antibody Concentration: Using an excessive concentration of the CypHer5 conjugate can increase the likelihood of non-specific binding.[10][11]

• Cross-Reactivity: The antibody itself may cross-react with unintended targets, causing off-target signal.[10][12]

Q3: How can I purify my CypHer5 conjugate to remove free dye?

A3: Proper purification is essential to eliminate unconjugated CypHer5 dye.[7] The most common and effective methods are:

• Size Exclusion Chromatography (SEC): This technique separates the larger antibody-dye conjugate from the smaller, free dye molecules.[7][8]

• Spin Columns/Gel Filtration: A rapid method for small sample volumes where a resin bed retains the small, free dye while allowing the larger conjugate to pass through.[7]

• Dialysis: This method involves dialyzing the conjugate solution against a large volume of buffer to remove small molecules like the unconjugated dye.[7][8]

Troubleshooting Guides

Issue 1: High Background Fluorescence

High background fluorescence can obscure the specific signal, making data interpretation difficult. The following steps can help identify and resolve the source of the high background.

Troubleshooting Workflow

Caption: Workflow for troubleshooting high background fluorescence.

Step-by-Step Guide:

• Check for Free Dye: Unconjugated CypHer5 dye can bind non-specifically to cells or surfaces. Ensure your conjugate is properly purified.

• Optimize Antibody Concentration: A high concentration of the antibody conjugate can lead to increased non-specific binding.[10][11] Perform a titration experiment to determine the optimal concentration that provides the best signal-to-noise ratio.

• Improve Blocking: Inadequate blocking of non-specific sites is a common cause of high background.[5] The choice of blocking agent is critical and may require optimization.

  Blocking Agent	Properties and Use Cases	Typical Concentration
  Bovine Serum Albumin (BSA)	A common protein blocker used to prevent non-specific protein-surface binding.[13][14]	1-5% (w/v)[11]
  Normal Serum	Serum from the same species as the secondary antibody is often effective at reducing non-specific antibody binding.[14][15]	5-10% (v/v)[11][14]
  Casein	A milk protein that can be a very effective blocking agent, particularly in ELISAs.[13]	0.1-0.5% (w/v)
  Fish Gelatin	Can reduce non-specific binding in some systems where other blockers are less effective.	0.1-0.5% (w/v)

• Enhance Washing Steps: Insufficient washing will not adequately remove unbound or weakly bound conjugates.

  • Increase the number and duration of wash steps.

  • Consider adding a non-ionic detergent like Tween-20 (0.05-0.1%) to the wash buffer to disrupt hydrophobic interactions.[8][13]

Issue 2: No or Weak Specific Signal

A lack of or a weak specific signal can be due to several factors, from issues with the conjugate to problems with the experimental setup.

Troubleshooting Workflow

Caption: Workflow for troubleshooting no or weak specific signal.

Step-by-Step Guide:

• Confirm Conjugate Functionality: Ensure that the conjugation process has not compromised the antibody's binding affinity. Test the conjugate in a system with a known high expression of the target antigen.

• Verify Target Expression: Confirm that the target protein is expressed in your experimental system and is accessible to the antibody.

• Ensure Acidic Environment for Signal: Remember that CypHer5 fluorescence is pH-dependent.[1][2][3] For internalization assays, ensure that the experimental conditions allow for endocytosis and endosome acidification.

• Optimize Incubation Conditions: The incubation time and temperature can affect antibody binding. You may need to increase the incubation period or adjust the temperature to optimize the signal.

• Check Instrument Settings: Ensure that the excitation and emission filters on your fluorescence microscope or plate reader are appropriate for CypHer5 (Ex/Em: ~644/664 nm).[1]

Experimental Protocols

Protocol 1: General Procedure for Antibody Conjugation to CypHer5E Mono NHS Ester

This protocol is a general guideline for labeling antibodies with CypHer5E Mono N-hydroxysuccinimide (NHS) ester.[4][16][17]

Materials:

• Antibody to be labeled (in an amine-free buffer like PBS)

• CypHer5E Mono NHS Ester

• Anhydrous Dimethylsulfoxide (DMSO)

• Labeling Buffer: 0.1 M sodium bicarbonate or phosphate (B84403) buffer, pH 8.3-8.5[7][18]

• Purification column (e.g., Sephadex G-25)

Procedure:

• Prepare the Antibody:

  • Dissolve the antibody in the labeling buffer at a concentration of 1-2 mg/mL.[4]

  • Ensure the buffer is free of primary amines (e.g., Tris) as they will compete with the antibody for conjugation.[7]

• Prepare the CypHer5E Stock Solution:

  • Dissolve the CypHer5E Mono NHS Ester in DMSO to a concentration of 10 mg/mL.[4] This solution should be prepared fresh.

• Conjugation Reaction:

  • Calculate the required amount of CypHer5E NHS ester. A molar excess of 8-10 fold of the dye to the antibody is a good starting point.[17][18]

  • Add the calculated volume of the CypHer5E stock solution to the antibody solution while gently vortexing.

  • Incubate the reaction for 1 hour at room temperature, protected from light.[4]

• Purification:

  • Separate the labeled antibody from the unconjugated dye using a pre-equilibrated size-exclusion chromatography column (e.g., Sephadex G-25).[19]

  • Elute with an appropriate storage buffer (e.g., PBS with 0.1% BSA).

  • Collect the fractions containing the labeled antibody (typically the first colored fractions).

• Storage:

  • Store the purified conjugate at 2-8°C for short-term use or in aliquots at -20°C or -80°C for long-term storage, protected from light.[4]

Protocol 2: Troubleshooting Non-Specific Binding Using a Blocking Test Matrix

This experiment helps to empirically determine the best blocking agent for your assay.

Procedure:

• Prepare Samples: Prepare your cells or tissue samples according to your standard protocol up to the blocking step.

• Blocking Matrix:

  • Create a matrix of different blocking conditions. For example:

    • No blocking buffer

    • 1% BSA in PBS for 1 hour

    • 5% Normal Goat Serum in PBS for 1 hour

    • 0.5% Casein in PBS for 1 hour

• Incubation with CypHer5 Conjugate:

  • Incubate all samples with your CypHer5 conjugate at its optimal dilution.

• Washing:

  • Wash all samples using your standard washing protocol.

• Imaging and Analysis:

  • Image all samples using identical acquisition settings.

  • Quantify the background fluorescence in a region of interest where no specific signal is expected.

  • Compare the signal-to-noise ratio for each blocking condition to identify the most effective agent.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. A pH-sensitive fluor, CypHer 5, used to monitor agonist-induced G protein-coupled receptor internalization in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. d3.cytivalifesciences.com [d3.cytivalifesciences.com]
• 5. Blockers Practical Guide - Page 7 [collateral.meridianlifescience.com]
• 6. ICC/IHC Non-Specific Binding / Staining Prevention Protocol: R&D Systems [rndsystems.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. rusling.research.uconn.edu [rusling.research.uconn.edu]
• 10. stjohnslabs.com [stjohnslabs.com]
• 11. hycultbiotech.com [hycultbiotech.com]
• 12. vectorlabs.com [vectorlabs.com]
• 13. Methods for reducing non-specific antibody binding in enzyme-linked immunosorbent assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. A guide to selecting control and blocking reagents. [jacksonimmuno.com]
• 15. biocompare.com [biocompare.com]
• 16. acebiolab.com [acebiolab.com]
• 17. interchim.fr [interchim.fr]
• 18. lumiprobe.com [lumiprobe.com]
• 19. researchgate.net [researchgate.net]

how to correct for pH calibration in CypHer5 imaging

Welcome to the technical support center for CypHer5 imaging. This resource provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals effectively utilize CypHer5 for pH measurement in live-cell imaging experiments.

Troubleshooting Guides

This section addresses common issues that may arise during CypHer5 imaging and pH calibration experiments.

Question: Why is my CypHer5 signal weak or absent?

Answer: A weak or non-existent CypHer5 signal can be attributed to several factors. Firstly, since CypHer5 fluorescence is highly dependent on an acidic environment, a lack of signal may indicate that the probe has not been successfully internalized into acidic organelles like endosomes and lysosomes.[1][2][3][4] Ensure that the experimental conditions are optimal for the internalization of the CypHer5-labeled molecule.

Another potential issue could be the concentration of the CypHer5 conjugate. The concentration may be too low for detection. It is advisable to perform a titration to determine the optimal concentration for your specific cell type and experimental setup.

Finally, consider the health of your cells. Unhealthy or dying cells may not internalize the probe efficiently. Always ensure you are working with a healthy cell culture.

Question: I am observing high background fluorescence. What could be the cause?

Answer: High background fluorescence can interfere with the specific signal from internalized CypHer5. This can be caused by non-specific binding of the CypHer5 conjugate to the cell surface or the culture dish. To mitigate this, ensure thorough washing steps are included after incubation with the probe to remove any unbound conjugate.

Additionally, autofluorescence from cells or the culture medium can contribute to high background. Using a phenol (B47542) red-free medium during imaging can help reduce background fluorescence. It is also recommended to include an unstained control sample to assess the level of autofluorescence in your cells.

Question: My CypHer5 signal is fading quickly during imaging. How can I prevent photobleaching?

Answer: Photobleaching, the irreversible loss of fluorescence due to light exposure, can be a significant issue in fluorescence microscopy. To minimize photobleaching of CypHer5, it is crucial to optimize your imaging settings. Use the lowest possible laser power and the shortest possible exposure time that still provides a detectable signal.

Reducing the frequency of image acquisition can also help to preserve the fluorescent signal. For live-cell imaging over extended periods, consider using an anti-fade reagent in your imaging medium. There are several commercially available live-cell compatible anti-fade reagents that can help to reduce photobleaching.[5][6][7]

Question: I am performing a dual-color imaging experiment and my CypHer5 signal appears to be quenched. Why is this happening?

Answer: If you are using other fluorescent dyes in combination with CypHer5, be aware of potential quenching effects. For instance, it has been reported that styryl dyes like FM®2-10 and FM®1-43 can act as effective quenchers of CypHer™5E fluorescence.[8] When planning multi-color experiments, it is essential to check for spectral overlap and potential quenching interactions between the chosen fluorophores. If quenching is suspected, consider using lower concentrations of the quenching dye or selecting an alternative dye with a different spectral profile.

Frequently Asked Questions (FAQs)

What is CypHer5 and how does it work?

CypHer5 is a pH-sensitive cyanine (B1664457) dye.[1] Its fluorescence is quenched at neutral pH but increases significantly in acidic environments.[1][4][9] This property makes it an excellent tool for tracking the internalization of cell surface molecules into acidic intracellular compartments such as endosomes and lysosomes.[1][10] Typically, CypHer5 is conjugated to a molecule of interest (e.g., an antibody or ligand) that binds to a cell surface receptor. Upon binding and subsequent internalization, the CypHer5 probe moves from the neutral pH of the extracellular environment to the acidic lumen of the endocytic pathway, resulting in a detectable fluorescent signal.[5][9]

What is the pKa of CypHer5?

The estimated pKa of CypHer5 is approximately 6.1.[10] It is reported to be about 95% non-fluorescent at a pH greater than 7.4 and reaches its maximum fluorescence at a pH below 5.5.[10]

Why is pH calibration necessary for CypHer5 imaging?

While CypHer5 provides a qualitative measure of internalization into acidic compartments, a pH calibration is essential to obtain quantitative measurements of the pH within these organelles. By creating a calibration curve that correlates fluorescence intensity with known pH values, you can convert the fluorescence signal from your experimental samples into an estimated pH value.

How do I create a pH calibration curve for CypHer5?

To create a pH calibration curve, you need to equilibrate the intracellular pH of your cells with a series of buffers of known pH. This is typically achieved by using ionophores, such as nigericin (B1684572) and monensin, which are molecules that can transport ions across cell membranes, thereby clamping the intracellular pH to the extracellular pH.[11] A detailed protocol is provided in the "Experimental Protocols" section below.

Quantitative Data

The fluorescence intensity of CypHer5 is directly related to the pH of its environment. Below is a table summarizing the expected relative fluorescence of CypHer5 at various pH values, normalized to its maximum fluorescence at acidic pH.

pH	Relative Fluorescence Intensity (%)	Environment
4.0	~100	Late Endosome/Lysosome
5.0	~95	Late Endosome/Lysosome
5.5	~90	Early/Late Endosome
6.0	~70	Early Endosome
6.5	~40	Early Endosome
7.0	~15	Cytosol/Extracellular
7.4	< 5	Extracellular

Note: These values are representative and may vary depending on the specific experimental conditions, instrumentation, and the molecule to which CypHer5 is conjugated.

Experimental Protocols

Protocol: In Situ pH Calibration of CypHer5 in Live Cells

This protocol describes the steps to generate a pH calibration curve for CypHer5 in live cells using ionophores.

Materials:

• Cells labeled with your CypHer5 conjugate

• Calibration Buffers: A series of buffers with known pH values (e.g., pH 4.0, 5.0, 5.5, 6.0, 6.5, 7.0, and 7.5). A common base for these buffers is a high potassium solution (e.g., 125 mM KCl, 25 mM NaCl) with a suitable buffering agent (e.g., MES for acidic pH and HEPES for neutral to alkaline pH).[11]

• Ionophores: Nigericin (e.g., 10 µM) and Monensin (e.g., 10 µM) stock solutions.[11]

• Confocal microscope with appropriate laser lines and filters for CypHer5 (Excitation max ~644 nm, Emission max ~664 nm).[1]

Procedure:

• Cell Preparation: Plate your cells on a suitable imaging dish (e.g., glass-bottom dish) and allow them to adhere.

• CypHer5 Labeling: Incubate the cells with your CypHer5 conjugate according to your specific experimental protocol to allow for internalization.

• Washing: Gently wash the cells two to three times with a physiological buffer (e.g., PBS or HBSS) to remove any unbound CypHer5 conjugate.

• Ionophore Treatment: For each pH point, prepare a calibration buffer containing the ionophores nigericin and monensin.

• Image Acquisition:

  • Begin with the most alkaline calibration buffer (e.g., pH 7.5).

  • Replace the imaging medium with the pH 7.5 calibration buffer containing the ionophores.

  • Incubate the cells for 2-5 minutes to allow for pH equilibration.[11][12]

  • Acquire images of several fields of view.

  • Proceed sequentially to the next most acidic buffer (e.g., pH 7.0), repeating the wash and incubation steps. It is recommended to move from alkaline to acidic to minimize the effects of prolonged exposure to very low pH.[11][12]

  • Continue this process until you have imaged the cells in all your calibration buffers.

• Image Analysis:

  • Measure the mean fluorescence intensity of the CypHer5 signal within the cells for each pH point.

  • Subtract the background fluorescence from each measurement.

  • Plot the mean background-corrected fluorescence intensity as a function of the buffer pH.

  • Fit the data with a suitable equation (e.g., a sigmoidal dose-response curve) to generate your pH calibration curve.

Visualizations

Caption: Experimental workflow for generating a CypHer5 pH calibration curve.

Caption: GPCR internalization pathway leading to CypHer5 fluorescence.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. How to Minimize Photobleaching in Fluorescence Microscopy: A Comprehensive Guide | KEYENCE America [keyence.com]
• 6. What are some antifading agents used to prevent photobleaching? | AAT Bioquest [aatbio.com]
• 7. vectorlabs.com [vectorlabs.com]
• 8. researchgate.net [researchgate.net]
• 9. A pH-sensitive fluor, CypHer 5, used to monitor agonist-induced G protein-coupled receptor internalization in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Live-cell Microscopy and Fluorescence-based Measurement of Luminal pH in Intracellular Organelles - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | Live-cell Microscopy and Fluorescence-based Measurement of Luminal pH in Intracellular Organelles [frontiersin.org]

common pitfalls in CypHer5 endocytosis assay and solutions

Welcome to the technical support center for the CypHer5 endocytosis assay. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges and achieve reliable and reproducible results in their experiments.

Understanding the CypHer5 Endocytosis Assay

The CypHer5 endocytosis assay is a powerful tool for real-time monitoring of receptor internalization and other endocytic processes in live cells. The assay utilizes the pH-sensitive fluorescent dye, CypHer5, which exhibits minimal fluorescence at the neutral pH of the extracellular environment but becomes brightly fluorescent in the acidic environment of endosomes and lysosomes.[1][2][3][4][5] This property allows for the specific detection of internalized molecules, minimizing background fluorescence from non-internalized materials.[6][7]

Troubleshooting Guide

This guide addresses common issues encountered during the CypHer5 endocytosis assay, providing potential causes and actionable solutions.

Problem 1: Low or No Fluorescent Signal

A weak or absent fluorescent signal is a frequent challenge. The following table summarizes potential causes and recommended solutions.

Potential Cause	Solution	Experimental Check
Inefficient Endocytosis	- Verify that the target receptor is expressed and functional in the cell line.[8] - Optimize agonist/ligand concentration; perform a dose-response curve to determine the optimal concentration for inducing internalization.[9][10][11] - Ensure the incubation time is sufficient for internalization to occur.[12][13]	- Use a positive control known to induce endocytosis of the target receptor. - Perform a time-course experiment to identify the optimal incubation period.
Low Fluorophore Concentration	- Titrate the CypHer5-labeled antibody or ligand to find the optimal staining concentration.[14][15]	- Test a range of concentrations to find a balance between a strong signal and low background.
Suboptimal Imaging Settings	- Ensure the correct excitation and emission filters for CypHer5 are being used (Maximal absorption ~644 nm, emission ~664 nm).[4] - Increase the exposure time or gain on the microscope, being mindful of potential phototoxicity.[8]	- Check the microscope and software settings. - Image a positive control sample with known fluorescence to validate instrument settings.
Poor Cell Health	- Maintain cells in a healthy, actively growing state.[8][16] - Use a cell culture medium appropriate for live-cell imaging (e.g., phenol (B47542) red-free).[8]	- Monitor cell morphology and viability before and during the experiment.
Vesicle Neutralization	- Ensure that the endocytic vesicles are properly acidifying.	- Use a known inducer of endosomal acidification as a positive control.

Problem 2: High Background Fluorescence

Excessive background fluorescence can obscure the specific signal from internalized CypHer5.

Potential Cause	Solution	Experimental Check
Non-specific Binding of Labeled Probe	- Increase the number and duration of wash steps after incubation with the CypHer5-labeled probe to remove unbound molecules.[15] - Include a blocking step (e.g., with BSA) before adding the labeled probe.	- Include a "no-cell" control to measure the fluorescence of the medium and the plate. - Image cells that do not express the target receptor as a negative control.
Constitutive Endocytosis	- Some level of background may be due to the natural, non-stimulated internalization of receptors or non-specific uptake.[17]	- Include an untreated (no agonist) control to determine the basal level of internalization.
Autofluorescence	- Use a cell line with low intrinsic fluorescence. - Use appropriate background correction during image analysis.	- Image unstained cells under the same conditions to assess the level of autofluorescence.
Phenol Red in Medium	- Use phenol red-free imaging medium, as phenol red can contribute to background fluorescence.[8]	- Compare background levels in phenol red-containing versus phenol red-free medium.
Dirty Optics or Imaging Plates	- Ensure microscope objectives and imaging plates/slides are clean.[8]	- Inspect equipment for any visible contaminants.

Frequently Asked Questions (FAQs)

Q1: What are the appropriate positive and negative controls for a CypHer5 endocytosis assay?

A1:

• Positive Controls:

  • A known agonist or ligand that reliably induces the internalization of your target receptor.

  • A cell line with high expression of the target receptor.

  • For phagocytosis assays, using a known phagocytic cell line like macrophages can serve as a positive control.[6][7]

• Negative Controls:

  • Untreated cells (no agonist/ligand) to measure basal internalization.[17]

  • A cell line that does not express the target receptor to assess non-specific binding and uptake.

  • An inhibitor of endocytosis (e.g., cytochalasin D for phagocytosis) to confirm that the observed signal is due to active internalization.[6][7]

  • An unstained cell sample to measure autofluorescence.

Q2: How can I minimize phototoxicity and photobleaching during live-cell imaging?

A2: Phototoxicity and photobleaching are critical concerns in live-cell imaging.[18][19][20] To minimize their effects:

• Reduce Exposure: Use the lowest possible excitation light intensity and the shortest exposure time that still provides a detectable signal.[8][18]

• Time-lapse Imaging: Instead of continuous illumination, capture images at intervals.[18]

• Use Antifade Reagents: Consider using a live-cell compatible antifade reagent in your imaging medium.[21]

• Sensitive Detection: Employ a highly sensitive camera or detector to minimize the required excitation light.[8]

Q3: What is the optimal incubation time and temperature for the assay?

A3: The optimal incubation time and temperature are dependent on the specific receptor and cell type.

• Temperature: Most mammalian cell experiments are conducted at 37°C to ensure physiological conditions and active cellular processes.[12][22] Lowering the temperature (e.g., to 4°C) can be used as a control to inhibit endocytosis.

• Time: The incubation time with the agonist should be optimized. A time-course experiment (e.g., 0, 5, 15, 30, 60 minutes) is recommended to determine the point of maximal internalization.[12][13][23]

Q4: Can I use CypHer5 for studying processes other than receptor-mediated endocytosis?

A4: Yes, CypHer5 is versatile. It has been successfully used to study:

• Phagocytosis: By labeling particles like beads or bacteria.[6][7]

• Synaptic Vesicle Recycling: By labeling lipids or antibodies against synaptic vesicle proteins.[24]

Q5: My cells look unhealthy or are detaching during the experiment. What should I do?

A5: Maintaining cell health is crucial for reliable data.[8][16]

• Optimize Cell Culture Conditions: Ensure cells are cultured in a suitable medium with the correct supplements and are not over-confluent.

• Use a Live-Cell Imaging Solution: During the experiment, use a buffered, nutrient-rich imaging medium that maintains physiological pH and osmolarity.

• Gentle Handling: Be gentle during wash steps to avoid detaching adherent cells.

• Environmental Control: If using a microscope stage-top incubator, ensure stable temperature, humidity, and CO₂ levels.[18]

Experimental Protocols & Visualizations

General Protocol for Receptor-Mediated Endocytosis

• Cell Seeding: Seed cells expressing the target receptor onto a glass-bottom imaging plate or coverslips at an appropriate density to reach 70-80% confluency on the day of the experiment.

• Labeling:

  • Wash cells once with pre-warmed, serum-free, phenol red-free imaging buffer.

  • Incubate cells with the appropriate concentration of CypHer5-labeled antibody or ligand in imaging buffer for the optimized duration at 37°C.

• Washing: Gently wash the cells 2-3 times with imaging buffer to remove unbound probe.

• Stimulation: Add the agonist at its optimal concentration to the cells and incubate at 37°C for the predetermined time to induce endocytosis. For a negative control, add vehicle only.

• Imaging:

  • Mount the plate/coverslip on the microscope equipped with a live-cell incubation chamber (37°C, 5% CO₂).

  • Acquire images using the appropriate filter set for CypHer5.

• Analysis: Quantify the fluorescence intensity within the cells. An increase in fluorescence intensity in agonist-treated cells compared to controls indicates endocytosis.

Visualizations

Caption: Experimental workflow for the CypHer5 endocytosis assay.

Caption: Troubleshooting logic for common CypHer5 assay issues.

Caption: Simplified signaling pathway of CypHer5 activation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. CypHer 5: a generic approach for measuring the activation and trafficking of G protein-coupled receptors in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. A pH-sensitive fluor, CypHer 5, used to monitor agonist-induced G protein-coupled receptor internalization in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. High-throughput phagocytosis assay utilizing a pH-sensitive fluorescent dye - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. Live Cell Imaging Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 9. swordbio.com [swordbio.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. Impact of assay temperature on antibody binding characteristics in living cells: A case study - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Relevance of the incubation period in cytotoxicity testing with primary human hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. immudex.com [immudex.com]
• 15. Background in Fluorescence Imaging | Thermo Fisher Scientific - HK [thermofisher.com]
• 16. Troubleshooting Cell-based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis [promega.com]
• 17. researchgate.net [researchgate.net]
• 18. biocompare.com [biocompare.com]
• 19. feinberg.northwestern.edu [feinberg.northwestern.edu]
• 20. Live-cell techniques—Advances and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 21. forum.microlist.org [forum.microlist.org]
• 22. Morphological Abnormalities and Gene Expression Changes Caused by High Incubation Temperatures in Zebrafish Xenografts with Human Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Does decreasing the incubation period used in the antibody screen affect its sensitivity? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Novel pH-Sensitive Lipid Based Exo-Endocytosis Tracers Reveal Fast Intermixing of Synaptic Vesicle Pools - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing CypHer5 Signal Stability for Long-Term Imaging

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving the signal stability of CypHer5 for long-term imaging experiments. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and visualizations to address common challenges and optimize your results.

Troubleshooting Guide

Encountering issues with CypHer5 signal stability during long-term imaging can be frustrating. This guide provides solutions to common problems to help you maintain a robust and reliable signal throughout your experiment.

Problem	Potential Cause(s)	Recommended Solution(s)
Rapid Signal Fading (Photobleaching)	- High Laser Power: Excessive laser intensity accelerates fluorophore destruction. - Long Exposure Times: Prolonged exposure to excitation light increases the likelihood of photobleaching. - High Oxygen Concentration: Reactive oxygen species contribute to photobleaching.	- Reduce Laser Power: Use the lowest laser power that provides a detectable signal. Start with 1-5% and gradually increase if necessary. - Decrease Exposure Time: Use the shortest exposure time that yields an acceptable signal-to-noise ratio (SNR). - Use Antifade Reagents: Incorporate antifade reagents into your imaging medium. - Oxygen Scavenging Systems: For demanding applications, consider using an oxygen scavenging system in your imaging buffer.
Low Initial Signal	- Suboptimal pH: CypHer5 fluorescence is highly pH-dependent and is maximal in acidic environments (pH < 6.0). The initial signal in neutral pH (e.g., cell surface) is expected to be low. - Inefficient Labeling: Poor conjugation of CypHer5 to the antibody or protein of interest. - Low Target Expression: The target receptor or protein is expressed at low levels on the cell surface.	- Confirm Acidic Environment: Ensure the experimental design allows for the trafficking of CypHer5 to acidic compartments (e.g., endosomes, lysosomes) for signal generation. - Optimize Labeling Protocol: Follow a validated protocol for CypHer5 NHS ester labeling. Ensure the correct buffer pH (typically 8.3-8.5) and molar ratios are used. - Increase Target Expression: If possible, use a cell line with higher expression of the target protein or consider transient overexpression.
High Background Signal	- Autofluorescence: Cells and some media components naturally fluoresce. - Non-specific Binding: The CypHer5-labeled antibody or protein is binding non-specifically to cellular structures or the coverslip. - Unbound Dye: Residual, unbound CypHer5 in the imaging medium.	- Use Phenol (B47542) Red-Free Medium: Phenol red is a common source of background fluorescence. - Blocking Step: Include a blocking step (e.g., with BSA or serum) before adding the CypHer5 conjugate. - Thorough Washing: Ensure adequate washing steps after incubation with the CypHer5 conjugate to remove unbound dye.
Cellular Stress or Death (Phototoxicity)	- High-Energy Light: Short-wavelength light (e.g., UV, blue) is more damaging to cells. - Excessive Illumination: Continuous and high-intensity illumination generates reactive oxygen species, leading to cellular damage.	- Use Red-Shifted Fluorophores: CypHer5 is excited by red light, which is generally less phototoxic than shorter wavelengths. - Minimize Illumination: Use the lowest possible laser power and exposure time. Acquire images only when necessary (e.g., increase the time interval between acquisitions). - Maintain Optimal Cell Culture Conditions: Use a live-cell imaging solution and maintain proper temperature, CO2, and humidity.[1][2]
Signal Fluctuations or Instability	- pH Fluctuations: Changes in the pH of the intracellular compartments where CypHer5 is located. - Quenching: Interaction with other molecules in the cellular environment can quench the fluorescence.[3]	- Stable Imaging Buffer: Use a well-buffered live-cell imaging solution to maintain stable extracellular pH. - Control for Quenchers: Be aware of potential quenchers in your experimental system. For instance, some styryl dyes like FM®2-10 can quench CypHer5 fluorescence.[3]

Quantitative Data Summary

While specific photobleaching data for CypHer5 is limited in publicly available literature, the following tables provide quantitative data for Cy5, a structurally similar cyanine (B1664457) dye, to serve as a practical guide for optimizing imaging parameters. The photobleaching rate is influenced by multiple factors, including the local environment and the specific imaging setup.

Table 1: Relative Photostability of Common Cyanine Dyes

Dye	Relative Photostability	Excitation Max (nm)	Emission Max (nm)
Cy3	Moderate	~550	~570
Cy5 (similar to CypHer5)	Moderate to Low	~649	~666
Alexa Fluor 647	High	~650	~668

Note: Higher photostability indicates a slower rate of signal decay under illumination.

Table 2: Example of Cy5 Photobleaching Rates under Different Conditions

Condition	Photobleaching Rate Constant (s⁻¹)	Half-life (s)
Air-saturated H₂O	~0.18	~3.8
Air-saturated D₂O	~0.25	~2.8
Deoxygenated H₂O	~0.02	~34.7

Data is illustrative and based on studies of Cy5 under specific experimental conditions. Rates will vary with laser power, exposure time, and sample environment.[4]

Experimental Protocols

Protocol 1: Assessing CypHer5 Photostability

This protocol provides a method to quantify the photobleaching rate of CypHer5 in your specific experimental setup.

Materials:

• Cells expressing the CypHer5-labeled target of interest.

• Live-cell imaging system with a laser line appropriate for CypHer5 excitation (e.g., 633 nm or 647 nm).

• Live-cell imaging solution (phenol red-free).

• Image analysis software (e.g., ImageJ/Fiji).

Procedure:

• Sample Preparation: Prepare your cells with the CypHer5 conjugate according to your standard protocol. Ensure cells are in a live-cell imaging solution.

• Microscope Setup:

  • Allow the microscope and any environmental chamber to equilibrate to the desired temperature (e.g., 37°C).

  • Select the objective and laser line for CypHer5 imaging.

• Image Acquisition:

  • Locate a field of view with fluorescently labeled cells.

  • Set the initial imaging parameters (laser power and exposure time) that you intend to use for your long-term experiment.

  • Acquire a time-lapse series of images of the same field of view. A typical starting point is to acquire an image every 30 seconds for 10-15 minutes.

• Data Analysis:

  • Open the image sequence in your analysis software.

  • Define regions of interest (ROIs) around several fluorescent puncta (endosomes/lysosomes). Also, define a background ROI in an area with no cells.

  • Measure the mean fluorescence intensity within each ROI for every time point.

  • Subtract the mean background intensity from the mean intensity of each puncta ROI for each time point.

  • Normalize the background-corrected intensity of each ROI to its initial intensity (at time = 0).

  • Plot the normalized intensity as a function of time.

  • Fit the data to a single exponential decay curve to determine the photobleaching rate constant (k) and the half-life (t₁/₂ = ln(2)/k).

Protocol 2: Optimizing Imaging Parameters for Long-Term Imaging

This protocol will guide you in finding a balance between signal quality and cell health for long-term experiments.

Materials:

• As in Protocol 1.

• A cell health marker (optional, e.g., a marker for apoptosis or mitochondrial integrity).

Procedure:

• Determine Minimum Laser Power:

  • Start with a very low laser power (e.g., 1%) and a moderate exposure time (e.g., 100-200 ms).

  • Gradually increase the laser power until the CypHer5 signal is clearly distinguishable from the background. This is your minimum working laser power.

• Optimize Exposure Time:

  • Using the minimum laser power determined above, acquire a series of images with varying exposure times (e.g., 50 ms, 100 ms, 200 ms, 500 ms).

  • Select the shortest exposure time that provides an acceptable signal-to-noise ratio for your analysis.

• Assess Phototoxicity:

  • Using the optimized laser power and exposure time, acquire a long-term time-lapse series (e.g., one image every 5-10 minutes for several hours).

  • Monitor the cells for any signs of phototoxicity, such as membrane blebbing, vacuole formation, or cell detachment.

  • If phototoxicity is observed, further reduce the laser power and/or exposure time, or increase the interval between image acquisitions.

  • (Optional) At the end of the time-lapse, you can stain the cells with a viability dye to quantify cell health.

Mandatory Visualizations

Below are diagrams created using Graphviz to illustrate key concepts.

Caption: Agonist-induced GPCR internalization pathway monitored with CypHer5.

Caption: Troubleshooting workflow for improving CypHer5 signal stability.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for CypHer5 fluorescence?

CypHer5 is a pH-sensitive dye that is essentially non-fluorescent at neutral pH (~7.4) and becomes increasingly fluorescent in acidic environments.[5][6] Its maximal fluorescence is observed at a pH below 6.0, making it an excellent tool for tracking internalization into acidic organelles like endosomes and lysosomes.[7]

Q2: Can I use CypHer5 for imaging processes at the cell surface?

Due to its pH sensitivity, CypHer5 is not ideal for imaging static structures or processes occurring at the neutral pH of the cell surface. Its primary application is to report on the trafficking of molecules from the cell surface into acidic intracellular compartments.

Q3: How should I store my CypHer5-labeled antibodies?

It is recommended to store CypHer5-labeled antibodies at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Protect the conjugates from light to prevent photobleaching during storage.

Q4: Are there any alternatives to CypHer5 for long-term imaging of internalization?

Yes, other pH-sensitive dyes like pHrodo dyes are available and serve a similar purpose. The choice of dye may depend on the specific spectral requirements of your experiment and the instrumentation available.

Q5: How can I minimize phototoxicity during my long-term imaging experiment?

To minimize phototoxicity, you should:

• Use the lowest possible laser power and shortest exposure time that provide an adequate signal.

• Increase the time interval between image acquisitions.

• Use a live-cell imaging medium that is phenol red-free and buffered with HEPES to maintain a stable pH.[1][2]

• Ensure your microscope is equipped with an environmental chamber to maintain optimal temperature, humidity, and CO2 levels.[1][2]

• Whenever possible, use longer wavelength excitation (like the red light for CypHer5) as it is generally less damaging to cells than shorter wavelength light.[8]

References

• 1. researchgate.net [researchgate.net]
• 2. Tips for Running a Successful Live Cell Imaging Experiment [moleculardevices.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. CypHer 5: a generic approach for measuring the activation and trafficking of G protein-coupled receptors in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A pH-sensitive fluor, CypHer 5, used to monitor agonist-induced G protein-coupled receptor internalization in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. journals.biologists.com [journals.biologists.com]

cell health considerations when using CypHer5 dye

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on using CypHer5 dye, with a special focus on maintaining cell health throughout experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is CypHer5 dye and how does it work?

CypHer5 is a pH-sensitive cyanine (B1664457) dye. It is minimally fluorescent at the neutral pH of the extracellular environment and becomes brightly fluorescent in acidic environments, such as those found within endosomes and lysosomes.[1][2][3] This property allows for the specific detection of molecules, such as antibodies or ligands conjugated to CypHer5, after they have been internalized by cells.[1][2][3]

Q2: What are the primary applications of CypHer5 dye?

CypHer5 is predominantly used to monitor cellular internalization processes in live cells.[1][2] Its main applications include:

• G-protein coupled receptor (GPCR) internalization assays: Tracking the agonist-induced internalization of GPCRs from the cell surface into acidic endosomes.[1][2][4]

• Antibody internalization studies: Assessing the uptake of therapeutic antibodies by target cells.

• Phagocytosis assays: Measuring the engulfment of particles or pathogens by phagocytic cells.

Q3: What are the spectral properties of CypHer5 dye?

The spectral properties of CypHer5 are summarized in the table below.

Property	Wavelength (nm)
Maximum Absorption (Excitation)	~644 nm
Maximum Emission	~664 nm

Data sourced from MedchemExpress.[5]

Q4: Is CypHer5 dye toxic to cells?

Q5: Can CypHer5 be used in combination with other fluorescent dyes?

Yes, but caution is advised. A study has shown that the fluorescence of CypHer5E can be quenched by FM dyes (e.g., FM®2-10 or FM®1-43).[10][11] If planning a multi-color imaging experiment, it is crucial to check for spectral overlap and potential quenching interactions between CypHer5 and the other selected dyes.

Troubleshooting Guide

This guide addresses common issues encountered during experiments using CypHer5 dye.

Issue	Possible Cause(s)	Recommended Solution(s)
High Background Fluorescence	1. Excess of unbound CypHer5-conjugated antibody/ligand.[12][13] 2. Non-specific binding of the conjugate to the cell surface or substrate.[13][14] 3. Autofluorescence from cells or culture medium.[12]	1. Optimize the concentration of the CypHer5 conjugate; perform a titration to find the lowest concentration that gives a robust signal. 2. Increase the number of washing steps after incubation with the dye.[13] 3. Include a blocking step (e.g., with BSA) to reduce non-specific binding.[14] 4. Use a phenol (B47542) red-free medium during imaging to reduce background from the medium. 5. Image cells in a buffer solution instead of a full culture medium.
Low or No Signal	1. Inefficient internalization of the target molecule. 2. Low expression of the target receptor on the cell surface. 3. Suboptimal concentration of the CypHer5 conjugate. 4. Quenching of the CypHer5 signal.[10][11] 5. Incorrect filter sets or imaging parameters.	1. Ensure that the agonist (if applicable) is used at an optimal concentration to induce internalization. 2. Confirm the expression of the target receptor using a validated method (e.g., flow cytometry with a different fluorescent label). 3. Increase the concentration of the CypHer5 conjugate (titration is recommended). 4. Check for potential quenching agents in your experimental setup. 5. Verify that the excitation and emission filters are appropriate for CypHer5's spectral properties.
Phototoxicity/Cell Death	1. CypHer5 concentration is too high. 2. Prolonged or high-intensity light exposure.[7][8][15]	1. Reduce the concentration of the CypHer5 conjugate. 2. Minimize the duration and intensity of light exposure during imaging. Use a neutral density filter if possible. 3. Acquire images at longer intervals for time-lapse experiments. 4. As cyanine dyes are excited by red light, phototoxicity is generally lower than with UV or blue light-excited dyes.[15]
Signal Variability	1. Uneven dye distribution. 2. Inconsistent cell health or density across the sample.	1. Ensure thorough mixing of the CypHer5 conjugate in the medium before adding to the cells. 2. Plate cells at a consistent density and ensure they are healthy and adherent before starting the experiment.

Experimental Protocols

Key Experimental Parameters

The following table summarizes recommended starting concentrations and incubation times for CypHer5-conjugated antibodies in receptor internalization studies. Note that optimal conditions should be determined empirically for each cell type and experimental setup.

Parameter	Recommended Range	Notes
Antibody Concentration	20 ng/mL - 10 µg/mL	Start with a concentration in the low to mid-range and optimize based on signal-to-noise ratio.[3][16]
Pre-incubation Time	10 - 15 minutes	This allows for the binding of the antibody to the cell surface receptor before inducing internalization.[16][17]
Agonist Incubation Time	30 minutes - 2 hours	The optimal time will depend on the kinetics of receptor internalization for the specific GPCR being studied.[16][18]

Protocol for a GPCR Internalization Assay

• Cell Preparation:

  • Plate cells expressing the target GPCR in a suitable imaging vessel (e.g., glass-bottom dish or 96-well plate).

  • Allow cells to adhere and reach the desired confluency (typically 70-80%).[16]

• Dye Loading:

  • Prepare the CypHer5-conjugated antibody at the desired concentration in a serum-free medium or appropriate buffer.

  • Wash the cells twice with a buffer (e.g., Krebs-Ringer buffer, pH 7.4) to remove any residual serum.[16]

  • Add the CypHer5 conjugate solution to the cells and incubate for 10-15 minutes at room temperature to allow for antibody binding.[16][17]

• Internalization Induction:

  • Add the agonist at a predetermined optimal concentration to induce receptor internalization.

  • Incubate at 37°C for the desired time period (e.g., 30 minutes).[16]

• Imaging:

  • Wash the cells to remove any unbound antibody and agonist.

  • Image the cells using a fluorescence microscope equipped with appropriate filters for CypHer5 (Excitation: ~640 nm, Emission: ~670 nm).

• Data Analysis:

  • Quantify the intracellular fluorescence intensity. The signal will appear as bright puncta within the cells, corresponding to endosomes and lysosomes.

  • Compare the fluorescence intensity between agonist-treated and untreated control cells. A significant increase in fluorescence in the treated cells indicates receptor internalization.

Visualizations

Signaling Pathway of GPCR Internalization

Caption: Agonist binding to a GPCR triggers its internalization into acidic endosomes, where CypHer5 fluoresces.

Experimental Workflow for a CypHer5 Assay

Caption: Step-by-step workflow for a typical CypHer5-based receptor internalization assay.

Troubleshooting Logic Diagram

Caption: A decision tree to guide troubleshooting common issues in CypHer5 experiments.

References

• 1. CypHer 5: a generic approach for measuring the activation and trafficking of G protein-coupled receptors in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A pH-sensitive fluor, CypHer 5, used to monitor agonist-induced G protein-coupled receptor internalization in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. Potential of Cyanine Derived Dyes in Photodynamic Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Photocytotoxicity of a cyanine dye with two chromophores toward melanoma and normal cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The pH probe CypHer™5E is effectively quenched by FM dyes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. m.youtube.com [m.youtube.com]
• 13. Immunofluorescence (IF/ICC) Troubleshooting: Why the immune fluorescence result has high background? | Sino Biological [sinobiological.com]
• 14. creative-bioarray.com [creative-bioarray.com]
• 15. Two-photon excited photoconversion of cyanine-based dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. tandfonline.com [tandfonline.com]
• 18. Frontiers | Highly sensitive live-cell imaging-based cytotoxicity assay enables functional validation of rare epitope-specific CTLs [frontiersin.org]

Optimizing Buffer Conditions for CypHer5 Experiments: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for optimizing buffer conditions in experiments utilizing the pH-sensitive fluorescent dye, CypHer5, and its variant, CypHer5E. Here, you will find troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to enhance the accuracy and reproducibility of your results.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common issues encountered during CypHer5 experiments, with a focus on buffer-related challenges.

Q1: What is the optimal pH for my imaging buffer?

The optimal extracellular pH for your imaging buffer is crucial for maximizing the signal-to-noise ratio. CypHer5 and CypHer5E are pH-sensitive dyes that exhibit minimal fluorescence at neutral or alkaline pH and become brightly fluorescent in acidic environments.[1][2][3][4]

• CypHer5: With a pKa of approximately 6.1, it is essential to maintain the extracellular buffer at a physiological pH of 7.2-7.4.[5] This ensures a low background fluorescence before internalization into acidic endosomes.

• CypHer5E: This variant has a higher pKa of around 7.3.[6] While a physiological pH of 7.2-7.4 is still recommended, be aware that minor decreases in extracellular pH could lead to an increase in background fluorescence.

Dye	pKa	Recommended Extracellular Buffer pH
CypHer5	~6.1	7.2 - 7.4
CypHer5E	~7.3	7.2 - 7.4

Q2: I am observing a weak fluorescent signal. What could be the cause and how can I troubleshoot it?

A weak or absent signal is a common issue. Here are several potential causes and solutions:

• Suboptimal Buffer pH: Ensure your imaging buffer is maintained at a stable physiological pH (7.2-7.4). A lower extracellular pH can quench the signal from internalized CypHer5.

• Incorrect Buffer Composition: The choice of buffer can significantly impact cell health and experimental outcomes. While Krebs-Ringer buffer is commonly used, other options like Hanks' Balanced Salt Solution (HBSS) or Dulbecco's Phosphate-Buffered Saline (DPBS) can be tested.[7][8] Ensure the buffer contains essential ions like Ca²⁺ and Mg²⁺, which can be important for GPCR signaling and internalization.

• Low Target Expression: The target receptor expression level might be too low. Confirm expression using a validated positive control cell line or tissue.

• Inefficient Agonist Stimulation: The concentration or activity of the agonist may be insufficient to induce robust receptor internalization. Perform a dose-response curve to determine the optimal agonist concentration.

• Antibody/Ligand Issues: If using a CypHer5-labeled antibody or ligand, ensure it is not expired and has been stored correctly. The concentration may also need optimization through titration.

• Instrument Settings: Check that the correct laser lines and emission filters are being used for CypHer5 (Excitation max ~644 nm, Emission max ~664 nm).[4]

Q3: My experiment has high background fluorescence. How can I reduce it?

High background can obscure the specific signal from internalized CypHer5. Consider the following troubleshooting steps:

• Buffer Autofluorescence: Some media components, like phenol (B47542) red and serum, can contribute to background fluorescence.[6] Use a phenol red-free imaging buffer and consider reducing the serum concentration or using serum-free media for the duration of the experiment.

• Non-specific Binding: If using a labeled antibody, non-specific binding can be a major source of background. Include a blocking step with a protein-based blocking agent like bovine serum albumin (BSA). However, be mindful that high concentrations of BSA (1-3%) can sometimes increase non-specific binding or cause bead aggregation in certain assays.[9] Optimizing the BSA concentration (e.g., 0.1-0.5%) is recommended.

• Excess Unbound Dye/Antibody: Ensure thorough washing steps to remove any unbound CypHer5-conjugated molecules before imaging.

• Extracellular pH Drop: A decrease in the pH of the imaging buffer can cause CypHer5 to fluoresce extracellularly. Use a well-buffered solution, such as HEPES-buffered media, to maintain a stable pH.

• Cellular Autofluorescence: Some cell types exhibit high intrinsic fluorescence. Image an unstained control sample to assess the level of autofluorescence and, if necessary, use a brighter fluorophore or signal amplification techniques if the CypHer5 signal is not sufficiently above this background.

Experimental Protocols

This section provides a detailed methodology for a typical GPCR internalization assay using CypHer5-labeled antibodies.

Protocol: GPCR Internalization Assay using CypHer5-labeled Antibody

1. Cell Preparation:

• Seed cells expressing the target GPCR in a suitable format (e.g., 96-well plate) and culture to the desired confluency (typically 70-90%).
• On the day of the experiment, wash the cells twice with a pre-warmed, serum-free imaging buffer (e.g., Krebs-Ringer-HEPES buffer, pH 7.4).

2. Antibody Labeling and Incubation:

• Dilute the CypHer5-labeled antibody to the optimized concentration in the imaging buffer.
• Add the diluted antibody to the cells and incubate at 37°C for a predetermined time (e.g., 30-60 minutes) to allow for binding to the cell surface receptors.

3. Agonist Stimulation:

• Prepare a serial dilution of the agonist in the imaging buffer.
• Add the agonist to the wells to induce receptor internalization. Include a vehicle-only control.
• Incubate at 37°C for the desired time course (e.g., 15-60 minutes).

4. Imaging:

• Image the cells using a high-content imaging system or a fluorescence microscope equipped with appropriate filters for CypHer5 (e.g., Excitation: 630-650 nm, Emission: 660-680 nm).
• Acquire images from both the vehicle control and agonist-treated wells.

5. Data Analysis:

• Quantify the fluorescence intensity within the cells. An increase in intracellular fluorescence in the agonist-treated wells compared to the control indicates receptor internalization.
• Plot the fluorescence intensity against the agonist concentration to generate a dose-response curve and determine the EC₅₀.

Buffer Formulations and Optimization

The choice and composition of the imaging buffer are critical for the success of CypHer5 experiments.

Common Imaging Buffers

Buffer	Key Components	Advantages	Disadvantages
Krebs-Ringer-HEPES Buffer	NaCl, KCl, CaCl₂, MgSO₄, KH₂PO₄, HEPES, Glucose	Mimics physiological ionic conditions, HEPES provides strong buffering capacity.	More complex to prepare than PBS.
Hanks' Balanced Salt Solution (HBSS)	NaCl, KCl, KH₂PO₄, CaCl₂, MgCl₂, MgSO₄, NaHCO₃, Glucose	Commercially available, contains essential ions and glucose.	Bicarbonate buffering requires a CO₂ environment for pH stability.
Dulbecco's Phosphate-Buffered Saline (DPBS)	NaCl, KCl, Na₂HPO₄, KH₂PO₄ (may contain Ca²⁺ and Mg²⁺)	Simple to prepare, widely available.	Weaker buffering capacity compared to HEPES, can precipitate with certain ions.

Buffer Optimization Strategy

To systematically optimize your imaging buffer, consider the following steps:

• Start with a Base Buffer: Begin with a standard physiological buffer such as Krebs-Ringer-HEPES.

• Test Different Buffering Agents: Compare the performance of HEPES-buffered saline with phosphate-buffered saline (PBS). HEPES generally offers better pH stability in the absence of a controlled CO₂ environment.[5]

• Optimize Ion Concentrations: If your GPCR's activity is known to be dependent on specific ions like Ca²⁺ or Mg²⁺, titrate their concentrations in the buffer to find the optimal range for internalization.

• Evaluate Additives:

  • BSA: Test a range of BSA concentrations (e.g., 0.1% to 1%) to block non-specific binding and assess its impact on the signal-to-noise ratio.

  • Serum: If serum is required for cell health, determine the minimal concentration that maintains viability without significantly increasing background fluorescence.

• Assess Photostability: If photobleaching is an issue, compare the photostability of CypHer5 in different buffer formulations. Some media components can affect fluorophore stability.[10][11]

Visualizing the GPCR Internalization Pathway

The following diagrams illustrate the key signaling events leading to GPCR internalization and a general workflow for troubleshooting buffer-related issues.

Caption: GPCR Internalization Signaling Pathway.

Caption: Troubleshooting Workflow for Buffer Optimization.

References

• 1. researchgate.net [researchgate.net]
• 2. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 3. [PDF] A pH-sensitive fluor, CypHer 5, used to monitor agonist-induced G protein-coupled receptor internalization in live cells. | Semantic Scholar [semanticscholar.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. bmglabtech.com [bmglabtech.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Rapid Light-Dependent Degradation of Fluorescent Dyes in Formulated Serum-Free Media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Influence of cell growth conditions and medium composition on EGFP photostability in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Tracking Internalization: A Comparative Guide to CypHer5 and pHrodo Dyes

For researchers in cell biology, immunology, and drug development, accurately tracking the internalization of molecules and particles into cells is crucial for understanding a wide range of biological processes, from receptor trafficking to phagocytosis. pH-sensitive fluorescent dyes have emerged as powerful tools for these studies, offering a direct and quantifiable measure of internalization into the acidic compartments of the endocytic pathway. Among the most prominent of these dyes are CypHer5 and the pHrodo family of dyes.

This guide provides an objective comparison of CypHer5 and pHrodo for tracking internalization, supported by experimental data and detailed protocols to assist researchers in selecting the optimal reagent for their specific needs.

Mechanism of Action: A Shared Principle of pH-Sensing

Both CypHer5 and pHrodo dyes operate on the same fundamental principle: their fluorescence is exquisitely sensitive to the pH of their environment. At the neutral pH of the extracellular milieu (around 7.4), both dyes are minimally fluorescent. However, upon internalization into the progressively acidic environments of endosomes (pH 6.0-6.5) and lysosomes (pH 4.5-5.5), they undergo a conformational change that results in a dramatic increase in fluorescence intensity.[1][2] This "light-on" response provides a high-contrast signal that specifically reports on internalized material, minimizing background fluorescence from non-internalized probes and eliminating the need for wash steps or quencher dyes.[3][4]

Quantitative Comparison of Performance

The selection of a pH-sensitive dye often hinges on key performance metrics that dictate its suitability for a particular application. Here, we summarize the available quantitative data for CypHer5 and pHrodo dyes.

Feature	CypHer5 / CypHer5E	pHrodo (Red & Green)	pHrodo (Deep Red)
Excitation Max	~644-647 nm[5][6]	Red: ~560 nm, Green: ~509 nm[7][8]	~640 nm[9]
Emission Max	~664-667 nm[5][6]	Red: ~585 nm, Green: ~533 nm[7][8]	~655 nm[9]
pKa	~6.1 - 7.3 (varies by analog)[2][6][10]	~6.5 - 6.8[7][8][11]	Lower pKa than Red/Green[9]
Optimal pH for Fluorescence	< 5.5[6]	Acidic pH (4-6)[2]	Late endosomes/lysosomes[9]
Signal-to-Background Ratio	7:1 reported for GPCR internalization[1]	Described as "large and specific"[11]	Optimized for low background[12]
Photostability	Cyanine dye, generally good photostability	Described as photostable[7]	Not explicitly stated

Experimental Workflows and Signaling Pathways

The utility of CypHer5 and pHrodo extends to a variety of experimental setups designed to probe the intricate pathways of cellular internalization.

Visualizing Receptor-Mediated Endocytosis

A common application for these dyes is to track the internalization of cell surface receptors following ligand binding. This process is a key mechanism for signal transduction and regulation.

References

• 1. sartorius.com [sartorius.com]
• 2. d3.cytivalifesciences.com [d3.cytivalifesciences.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Tracking Internalization in Live Cells With pHrodo Dyes—pHrodo Red and pHrodo Green pH Indicators | Thermo Fisher Scientific - CH [thermofisher.com]
• 5. uib.no [uib.no]
• 6. researchgate.net [researchgate.net]
• 7. Molecular Probes pHrodo Red and Green AM Intracellular pH Indicator Dyes Green | Buy Online | Molecular Probes™ | Fisher Scientific [fishersci.com]
• 8. assets.fishersci.com [assets.fishersci.com]
• 9. Intracellular pH measurements using perfluorocarbon nanoemulsions - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pHrodo pH Sensors for Detecting Cytosolic and Vesicle pH | Thermo Fisher Scientific - TW [thermofisher.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. pubs.acs.org [pubs.acs.org]

Validating GPCR Internalization: A Comparative Guide to CypHer5 and Western Blot Analysis

For researchers, scientists, and drug development professionals, accurately quantifying G protein-coupled receptor (GPCR) internalization is crucial for understanding receptor signaling and developing novel therapeutics. This guide provides a comprehensive comparison of two key methodologies: the fluorescent-based CypHer5 assay and the protein-based western blot analysis, offering a framework for validating experimental findings.

GPCRs represent the largest family of cell surface receptors and are the targets of a significant portion of modern medicines. Upon activation by a ligand, many GPCRs are internalized into intracellular vesicles called endosomes. This process is a critical mechanism for regulating signal transduction. CypHer5 and western blotting are two distinct but complementary techniques used to study this phenomenon.

CypHer5 is a pH-sensitive fluorescent dye that is minimally fluorescent at the neutral pH of the extracellular environment but becomes brightly fluorescent in the acidic environment of endosomes.[1][2][3][4] This property allows for real-time monitoring of receptor internalization in living cells.[1][2][4] In contrast, western blotting is a widely used technique in molecular biology to detect and quantify specific proteins from a cell or tissue lysate.[5] It provides a semi-quantitative measure of the total amount of a target protein, in this case, the GPCR of interest.

This guide will detail the experimental protocols for both techniques in the context of validating GPCR internalization and present a direct comparison of the data they generate.

Experimental Workflow

The following diagram illustrates a typical workflow for validating GPCR internalization data obtained from a CypHer5 assay with western blot analysis.

Figure 1. Experimental workflow for the validation of CypHer5 data with western blot.

Detailed Experimental Protocols

To illustrate the comparison, we will consider a hypothetical experiment to measure the agonist-induced internalization of a specific GPCR, "Receptor X," which has been tagged with an epitope tag (e.g., HA or FLAG) and is stably expressed in a cell line (e.g., HEK293).

CypHer5 Assay Protocol

• Cell Seeding: Seed Receptor X-expressing cells in a 96-well, black-walled, clear-bottom plate and culture overnight.

• Labeling: Wash the cells with assay buffer. Incubate the cells with a CypHer5-conjugated anti-epitope tag antibody in assay buffer for 1 hour at 4°C to label the cell surface receptors.

• Agonist Treatment: Wash the cells to remove unbound antibody. Add the agonist at the desired concentration or vehicle control to the respective wells.

• Incubation: Incubate the plate at 37°C for various time points (e.g., 0, 15, 30, 60 minutes) to allow for receptor internalization.

• Image Acquisition: At each time point, acquire images using a high-content imaging system or a fluorescence microscope equipped with appropriate filters for CypHer5 (Excitation/Emission ~644/664 nm).[6]

• Data Analysis: Quantify the mean fluorescence intensity of intracellular puncta (endosomes) per cell using image analysis software. An increase in fluorescence intensity indicates receptor internalization.

Western Blot Protocol for Receptor Internalization

• Cell Treatment and Lysis: Seed Receptor X-expressing cells in 6-well plates and culture overnight. Treat the cells with the agonist or vehicle control for the same time points as the CypHer5 assay. After treatment, place the plates on ice and lyse the cells in RIPA buffer.[7]

• Subcellular Fractionation (Optional but Recommended): To specifically measure the decrease in cell surface receptors, perform subcellular fractionation to separate the plasma membrane fraction from the cytosolic/endosomal fractions.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading.

• SDS-PAGE: Denature the protein samples by boiling in Laemmli sample buffer. Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-polyacrylamide gel and separate the proteins by electrophoresis.[7][8]

• Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.[8][9]

• Blocking: Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.[5][9]

• Antibody Incubation: Incubate the membrane with a primary antibody specific for the epitope tag or Receptor X overnight at 4°C.[5] Following washes with TBST, incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection and Quantification: Add an enhanced chemiluminescence (ECL) substrate and detect the signal using a chemiluminescence imager. Quantify the band intensity using densitometry software. A decrease in the band intensity corresponding to Receptor X in the membrane fraction over time indicates internalization.

Data Presentation and Comparison

The quantitative data from both experiments can be summarized and compared to validate the findings.

Time (minutes)	CypHer5 Assay (Normalized Fluorescence Intensity)	Western Blot (Normalized Receptor X Band Intensity in Membrane Fraction)
0	1.00	1.00
15	2.5 ± 0.3	0.7 ± 0.1
30	4.2 ± 0.5	0.4 ± 0.08
60	5.8 ± 0.6	0.2 ± 0.05

Table 1. Hypothetical quantitative data comparing CypHer5 and western blot analysis of Receptor X internalization.

Signaling Pathway and Logical Relationship

The following diagram illustrates the underlying biological process and the points at which each technique provides a measurement.

Figure 2. Relationship between GPCR internalization and detection methods.

Conclusion

CypHer5 and western blot analysis are powerful techniques that, when used in conjunction, provide a robust validation of GPCR internalization. The CypHer5 assay offers the advantage of real-time analysis in live cells, providing dynamic information on the kinetics of internalization. Western blotting, on the other hand, provides a more traditional, yet reliable, method to quantify the change in the amount of receptor at the cell surface. By demonstrating a correlation between the increase in intracellular fluorescence (CypHer5) and the decrease in the membrane-associated receptor protein (western blot), researchers can have high confidence in their findings. This dual-method approach strengthens the validity of the data and provides a more complete picture of GPCR trafficking.

References

• 1. CypHer 5: a generic approach for measuring the activation and trafficking of G protein-coupled receptors in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A pH-sensitive fluor, CypHer 5, used to monitor agonist-induced G protein-coupled receptor internalization in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. [PDF] A pH-sensitive fluor, CypHer 5, used to monitor agonist-induced G protein-coupled receptor internalization in live cells. | Semantic Scholar [semanticscholar.org]
• 5. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. bio-rad.com [bio-rad.com]
• 8. azurebiosystems.com [azurebiosystems.com]
• 9. ウェスタンブロッティングに関する概要 | Thermo Fisher Scientific - JP [thermofisher.com]

CypHer5 vs. Alexa Fluor for pH Sensing in Live Cells: A Comparative Guide

For researchers engaged in the intricate study of cellular processes, the precise measurement of intracellular pH is paramount. This is particularly crucial when investigating organelles like endosomes and lysosomes, where pH dynamics are fundamental to their function. Among the arsenal (B13267) of tools available for this purpose, fluorescent dyes stand out for their ability to provide real-time, high-resolution data in living cells. This guide provides a detailed comparison of two prominent players in this field: the pH-sensitive cyanine (B1664457) dye, CypHer5, and the versatile Alexa Fluor family of dyes.

While CypHer5 is explicitly designed as a pH sensor that fluoresces in acidic environments, the Alexa Fluor dyes are generally characterized by their photostability and pH insensitivity. However, this very insensitivity allows certain Alexa Fluor dyes to be powerful tools in ratiometric pH measurement when used in conjunction with a pH-sensitive fluorophore. This guide will delve into the distinct mechanisms and applications of these dyes, presenting quantitative data, experimental protocols, and visual aids to empower researchers in selecting the optimal tool for their live-cell imaging needs.

Quantitative Comparison of Key Properties

To facilitate a clear and concise comparison, the following table summarizes the key photophysical and pH-sensing properties of CypHer5 and a representative pH-insensitive Alexa Fluor dye that could be used as a ratiometric control.

Property	CypHer5	Alexa Fluor 647 (as a pH-insensitive reference)
Excitation Maximum	~644 nm[1]	~650 nm
Emission Maximum	~664 nm[1]	~668 nm
pH Sensing Mechanism	"Turn-on" fluorescence in acidic pH	pH-insensitive fluorescence (stable between pH 4-10)[2][3][4]
Optimal pH Range	Maximally fluorescent at pH < 5.5[5]	Broadly fluorescent across a wide pH range
pKa	~6.1[5]	Not applicable
Primary Application	Tracking internalization into acidic organelles (e.g., endosomes, lysosomes)[1][6][7]	Ratiometric pH measurements (as a stable reference), immunofluorescence, trafficking studies
Photostability	Good	Excellent[4][8]
Brightness	Increases significantly upon acidification[1][9]	Consistently high[4][8]

Signaling Pathways and Experimental Workflows

The mechanism by which CypHer5 acts as a pH sensor is elegantly simple. It is a "turn-on" probe that remains virtually non-fluorescent at the neutral pH of the extracellular environment and becomes brightly fluorescent upon entering the acidic lumen of endosomes and lysosomes. This process is often initiated by the binding of a CypHer5-labeled ligand to its cell surface receptor, followed by internalization.

Figure 1. Mechanism of CypHer5 as a "turn-on" pH sensor for receptor internalization.

In contrast, a ratiometric approach for pH sensing using an Alexa Fluor dye involves co-labeling a molecule of interest with a pH-sensitive dye (e.g., FITC) and a pH-insensitive Alexa Fluor dye. The ratio of the fluorescence intensities of the two dyes provides a quantitative measure of pH, independent of probe concentration or excitation intensity.

Figure 2. Experimental workflow for ratiometric pH sensing using a pH-sensitive and a pH-insensitive dye.

Experimental Protocols

Using CypHer5 to Monitor Receptor Internalization

This protocol provides a general framework for using CypHer5 to track the internalization of a receptor into acidic endosomes.

Materials:

• Live cells expressing the receptor of interest

• CypHer5-conjugated ligand or antibody specific to the receptor

• Live-cell imaging medium

• Confocal microscope with appropriate filter sets for CypHer5 (Excitation: ~640 nm, Emission: ~670 nm)

Procedure:

• Cell Preparation: Plate cells in a suitable imaging dish or plate and culture overnight to allow for adherence.

• Labeling:

  • Wash the cells gently with pre-warmed live-cell imaging medium.

  • Incubate the cells with the CypHer5-conjugated ligand/antibody at an appropriate concentration in imaging medium for a predetermined time (e.g., 30-60 minutes) at 37°C to allow for binding and internalization.

• Imaging:

  • Wash the cells to remove any unbound probe.

  • Acquire images using a confocal microscope. The appearance of bright fluorescent puncta within the cells indicates the accumulation of the CypHer5 probe in acidic organelles.

• Data Analysis: Quantify the fluorescence intensity of the intracellular puncta over time to analyze the kinetics of internalization.

Ratiometric pH Measurement Using a pH-sensitive Dye and an Alexa Fluor Reference

This protocol outlines the steps for measuring the pH of intracellular compartments using a combination of a pH-sensitive dye and a pH-insensitive Alexa Fluor dye.

Materials:

• Live cells

• Molecule of interest (e.g., dextran, transferrin) conjugated to both a pH-sensitive dye (e.g., FITC) and a pH-insensitive Alexa Fluor dye (e.g., Alexa Fluor 647)

• Live-cell imaging medium

• A series of calibration buffers with known pH values (e.g., pH 4.5, 5.5, 6.5, 7.5) containing ionophores (e.g., nigericin (B1684572) and monensin) to equilibrate intracellular and extracellular pH.

• Confocal microscope with appropriate filter sets for both dyes.

Procedure:

• Cell Loading: Incubate cells with the dual-labeled molecule in live-cell imaging medium for a sufficient time to allow for uptake into the desired organelles.

• Image Acquisition (Experimental):

  • Wash the cells to remove the extracellular probe.

  • Acquire images of the cells in live-cell imaging medium, sequentially exciting each dye and collecting its emission.

• Image Acquisition (Calibration):

  • Treat a separate set of loaded cells with the calibration buffers for a few minutes each.

  • Acquire images for each pH point, capturing the fluorescence from both dyes.

• Data Analysis:

  • For both experimental and calibration images, measure the fluorescence intensity of individual organelles in both channels.

  • Calculate the ratio of the pH-sensitive dye's intensity to the pH-insensitive Alexa Fluor dye's intensity for each organelle.

  • Plot the intensity ratios from the calibration buffers against their corresponding pH values to generate a calibration curve.

  • Use the calibration curve to convert the intensity ratios from the experimental images into pH values.

Conclusion

Both CypHer5 and the Alexa Fluor family of dyes offer powerful, yet distinct, approaches for studying pH in live cells. CypHer5 excels as a "turn-on" sensor, providing a high signal-to-background ratio for tracking the movement of molecules into acidic compartments. Its simplicity makes it an excellent choice for high-throughput screening and qualitative assessments of internalization.

On the other hand, the use of a pH-insensitive Alexa Fluor dye in a ratiometric setup provides a more quantitative and robust method for precise pH measurements. While this approach is more complex, requiring a calibration curve, it offers greater accuracy by normalizing for variations in probe concentration and instrumental factors. The choice between these methodologies will ultimately depend on the specific biological question being addressed, the desired level of quantification, and the experimental resources available. By understanding the principles and protocols outlined in this guide, researchers can confidently select and implement the most appropriate fluorescent tool to illuminate the role of pH in their cellular investigations.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Fluorophore Characteristics - Jackson Immuno [jacksonimmuno.com]
• 3. Alexa Fluor Dyes Spanning the Visible and Infrared Spectrum—Section 1.3 | Thermo Fisher Scientific - SG [thermofisher.com]
• 4. bitesizebio.com [bitesizebio.com]
• 5. researchgate.net [researchgate.net]
• 6. cytivalifesciences.com [cytivalifesciences.com]
• 7. A pH-sensitive fluor, CypHer 5, used to monitor agonist-induced G protein-coupled receptor internalization in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Alexa Fluor | AAT Bioquest [aatbio.com]
• 9. file.medchemexpress.com [file.medchemexpress.com]

Cross-Validation of CypHer5 Results with Confocal Microscopy for Receptor Internalization Studies

A Comparison Guide for Researchers

In the dynamic field of cellular biology and drug discovery, accurately monitoring receptor internalization is crucial for understanding receptor function, signaling pathways, and the efficacy of therapeutic agents. Two powerful techniques employed for this purpose are the use of the pH-sensitive dye CypHer5 and high-resolution confocal microscopy. This guide provides a comprehensive comparison of these methods, offering experimental data, detailed protocols, and visual workflows to assist researchers in selecting and applying the best approach for their experimental needs.

Introduction to the Technologies

CypHer5: A pH-Sensitive Reporter of Internalization

CypHer5 is a fluorescent cyanine (B1664457) dye with a unique pH-dependent emission profile. It is virtually non-fluorescent at the neutral pH of the extracellular environment (pH ~7.4) but exhibits a significant increase in fluorescence in the acidic environment of endosomes and lysosomes (pH 4.5-6.0).[1][2] This property makes CypHer5 an excellent tool for monitoring the translocation of cell surface molecules into these acidic intracellular compartments. In a typical receptor internalization assay, an antibody or ligand targeting the receptor of interest is labeled with CypHer5. Upon binding to the cell surface receptor, the complex is initially non-fluorescent. Following agonist-induced endocytosis, the receptor-CypHer5 complex is trafficked to acidic vesicles, leading to a measurable increase in fluorescence intensity that correlates with the extent of internalization.[1][3]

Confocal Microscopy: Visualizing Subcellular Dynamics

Confocal microscopy is an advanced optical imaging technique that provides high-resolution, optically sectioned images of fluorescently labeled specimens.[4][5] By using a pinhole to reject out-of-focus light, confocal microscopy enables the visualization of fine subcellular details with high contrast.[4][5] For receptor internalization studies, receptors are typically labeled with a fluorescent protein (e.g., GFP) or a fluorescently tagged antibody/ligand.[6] Time-lapse imaging can then be used to directly visualize the movement of these fluorescently labeled receptors from the plasma membrane to intracellular puncta, which can be further identified as endosomes or lysosomes through co-localization with specific markers.[7]

Comparative Analysis: CypHer5 vs. Confocal Microscopy

While both CypHer5 assays and confocal microscopy are valuable for studying receptor internalization, they provide different types of information and have distinct advantages and limitations. CypHer5 offers a high-throughput, quantitative measure of internalization into acidic compartments, making it ideal for screening applications and pharmacological profiling.[3] Confocal microscopy, in contrast, provides detailed spatial and temporal information, allowing for the visualization of the entire trafficking pathway and the morphology of the endocytic vesicles.

A key aspect of validating CypHer5 data is to confirm that the observed increase in fluorescence indeed corresponds to the translocation of the receptor into intracellular vesicles. Confocal microscopy serves as an excellent tool for this cross-validation. Studies have shown a good correlation between the results obtained from pH-sensitive dye-based methods and quantitative imaging techniques.[8] For instance, an increase in the CypHer5 signal corresponds to the appearance of fluorescently labeled antibodies within intracellular compartments that co-localize with endosomal and lysosomal markers when observed with a confocal microscope.[8]

Quantitative Data Comparison

The following table summarizes the typical quantitative outputs and performance characteristics of each technique for monitoring receptor internalization.

Feature	CypHer5 Assay	Confocal Microscopy
Primary Output	Total fluorescence intensity	High-resolution images, time-lapse videos
Quantitative Metrics	Fold-change in fluorescence, EC50/IC50 values	Number of intracellular puncta, intensity of intracellular fluorescence, co-localization coefficients (e.g., Pearson's, Manders), receptor density at the plasma membrane
Throughput	High (suitable for 96/384-well plates)	Low to medium (image acquisition and analysis are time-consuming)
Spatial Resolution	None (ensemble measurement)	High (sub-micron)
Temporal Resolution	Can be measured over time in a plate reader	High (from milliseconds to hours)
Information Provided	Internalization into acidic compartments	Visualization of the entire endocytic pathway, receptor clustering, vesicle trafficking and morphology
Validation	Cross-validated with microscopy	Considered a "gold standard" for visualizing subcellular localization

Experimental Protocols

CypHer5 Receptor Internalization Assay

This protocol describes a typical experiment to measure agonist-induced internalization of a G protein-coupled receptor (GPCR) using a CypHer5-labeled antibody.

Materials:

• Cells stably expressing the GPCR of interest with an extracellular epitope tag (e.g., HA or FLAG).

• CypHer5-conjugated anti-epitope tag antibody.

• Cell culture medium.

• Agonist for the GPCR.

• 96-well black, clear-bottom plates.

• Fluorescence plate reader with appropriate filters for CypHer5 (Excitation: ~633 nm, Emission: ~650 nm).

Procedure:

• Cell Plating: Seed the cells in a 96-well plate at a density that will result in a confluent monolayer on the day of the experiment.

• Antibody Labeling: On the day of the assay, remove the culture medium and add the CypHer5-labeled antibody diluted in serum-free medium to each well. Incubate for 1 hour at 37°C to allow antibody binding to the cell surface receptors.

• Wash: Gently wash the cells twice with pre-warmed medium to remove unbound antibody.

• Agonist Stimulation: Add the GPCR agonist at various concentrations to the appropriate wells. Include a vehicle control (no agonist).

• Incubation: Incubate the plate at 37°C for a predetermined time course (e.g., 0, 15, 30, 60, 120 minutes).

• Fluorescence Measurement: At each time point, measure the fluorescence intensity using a plate reader.

Data Analysis:

• Subtract the background fluorescence (from wells with no cells or no antibody).

• Calculate the fold-change in fluorescence intensity relative to the vehicle control at each time point and agonist concentration.

• Plot the concentration-response curve to determine the EC50 of the agonist.

Confocal Microscopy of Receptor Internalization

This protocol outlines the steps to visualize receptor internalization using a fluorescently labeled antibody and confocal microscopy.

Materials:

• Cells expressing the receptor of interest.

• Fluorescently labeled primary antibody or a primary antibody followed by a fluorescently labeled secondary antibody targeting the receptor.

• Live-cell imaging medium.

• Agonist for the receptor.

• Glass-bottom dishes or chamber slides.

• Confocal microscope with an environmental chamber (37°C, 5% CO2).

Procedure:

• Cell Plating: Seed the cells on glass-bottom dishes and allow them to adhere.

• Antibody Labeling: Incubate the cells with the fluorescently labeled antibody in live-cell imaging medium for 1 hour at 4°C to allow binding while minimizing internalization.

• Wash: Gently wash the cells three times with cold medium to remove unbound antibody.

• Imaging Setup: Place the dish on the confocal microscope stage within the environmental chamber and allow the temperature to equilibrate to 37°C.

• Baseline Imaging: Acquire initial images to visualize the distribution of the receptor on the cell surface before stimulation.

• Agonist Stimulation: Add the agonist to the dish.

• Time-Lapse Imaging: Acquire a time-lapse series of Z-stack images to monitor the translocation of the fluorescently labeled receptor from the plasma membrane to intracellular compartments.

• (Optional) Co-localization: To identify the nature of the intracellular compartments, cells can be co-stained with markers for early endosomes (e.g., Rab5-GFP) or lysosomes (e.g., LysoTracker).

Data Analysis:

• Qualitative Analysis: Visually inspect the images to observe the redistribution of the fluorescent signal over time.

• Quantitative Analysis: Use image analysis software (e.g., ImageJ/Fiji, CellProfiler) to:

  • Count the number and measure the intensity of intracellular fluorescent puncta per cell.

  • Measure the fluorescence intensity at the plasma membrane versus the cytoplasm.

  • Calculate co-localization coefficients if endosomal/lysosomal markers are used.

Visualizing the Workflow and Signaling Pathway

The following diagrams illustrate the conceptual workflow of the CypHer5 assay and the general signaling pathway of receptor internalization.

Caption: Workflow of a CypHer5-based receptor internalization assay.

Caption: Generalized signaling pathway of receptor-mediated endocytosis.

Conclusion

CypHer5 and confocal microscopy are complementary techniques for the study of receptor internalization. CypHer5 assays provide a robust, high-throughput method for quantifying internalization into acidic compartments, making them highly suitable for drug screening and pharmacological characterization. Confocal microscopy offers unparalleled spatial and temporal resolution, enabling the detailed visualization of receptor trafficking pathways. For a comprehensive understanding of receptor dynamics, the use of CypHer5 for quantitative screening, followed by the validation and detailed mechanistic investigation of key findings with confocal microscopy, represents a powerful and synergistic experimental strategy.

References

• 1. [PDF] A pH-sensitive fluor, CypHer 5, used to monitor agonist-induced G protein-coupled receptor internalization in live cells. | Semantic Scholar [semanticscholar.org]
• 2. CypHer 5: A Generic Approach for Measuring the Activation and Trafficking of G Protein-Coupled Receptors in Live Cells | Semantic Scholar [semanticscholar.org]
• 3. CypHer 5: a generic approach for measuring the activation and trafficking of G protein-coupled receptors in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Confocal Microscopy Reveals Cell Surface Receptor Aggregation Through Image Correlation Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Real-time G-protein-coupled receptor imaging to understand and quantify receptor dynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Quantitative Comparison of CypHer5E and FITC for Phagocytosis Assays: A Researcher's Guide

For researchers, scientists, and drug development professionals engaged in cellular biology and immunology, the accurate measurement of phagocytosis is paramount. The choice of fluorescent dye is a critical determinant of assay sensitivity and specificity. This guide provides a comprehensive quantitative comparison of two commonly used fluorescent probes: the pH-sensitive cyanine (B1664457) dye, CypHer5E, and the traditional fluorophore, Fluorescein Isothiocyanate (FITC).

The fundamental difference between these two dyes lies in their response to acidic environments, a key feature of the phagosome. CypHer5E is engineered to exhibit minimal fluorescence at neutral pH and a significant increase in fluorescence intensity in the acidic milieu of the phagosome.[1][2] This property allows for the specific detection of internalized particles, thereby minimizing background signal from non-phagocytosed particles and enhancing the signal-to-noise ratio.[1][2] Conversely, FITC, a widely used green fluorescent dye, suffers from fluorescence quenching in acidic environments, which can lead to an underestimation of phagocytic activity.[3][4]

Quantitative Performance Comparison

To facilitate a direct comparison, the following tables summarize the key quantitative parameters of CypHer5E and FITC relevant to phagocytosis assays.

Parameter	CypHer5E	FITC	Reference
Excitation Maximum	~647-650 nm	~491-495 nm	[1][4][5]
Emission Maximum	~667-670 nm	~516-519 nm	[1][3][5]
Optimal Laser Line	628-640 nm	488 nm	[4][5]
Common Filter	660/20 nm	530/43 nm	[5]
pH Sensitivity	Fluorescence increases significantly in acidic pH	Fluorescence decreases in acidic pH	[1][2][3][4]
pKa	~7.3	-	[1]

Performance Metric	CypHer5E	FITC	Reference
Signal-to-Noise Ratio	High (due to low background from non-internalized particles)	Lower (background from non-internalized particles requires quenching steps)	[1][2]
Resistance to Quenching	Resistant to quenching in the acidic phagosome	Susceptible to quenching in the acidic phagosome	[1][2][4]
Distinction of Internalized vs. Adherent Particles	Intrinsic property of the dye	Requires additional quenching steps (e.g., trypan blue)	[2][6]
Photostability	Generally good	Prone to photobleaching	[7]

Mechanism of Action in Phagocytosis Assays

The utility of pH-sensitive dyes like CypHer5E in phagocytosis assays stems from the physiological process of phagosome maturation. Upon engulfment, the phagosome progressively acidifies, providing an ideal environment for CypHer5E to become highly fluorescent.

References

• 1. tandfonline.com [tandfonline.com]
• 2. High-throughput phagocytosis assay utilizing a pH-sensitive fluorescent dye - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. FITC (Fluorescein Isothiocyanate) | AAT Bioquest [aatbio.com]
• 4. Fluorescein Isothiocyanate (FITC) | AAT Bioquest [aatbio.com]
• 5. FluoroFinder [app.fluorofinder.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. Fluorescein (FITC) | Thermo Fisher Scientific - US [thermofisher.com]

CypHer5 Outshines Traditional Methods in Endocytosis Assays: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in the study of cellular endocytosis, the choice of assay can significantly impact the quality and reliability of experimental data. This guide provides a comprehensive comparison of the pH-sensitive fluorescent dye, CypHer5, against traditional endocytosis assays, highlighting its advantages through supporting experimental data and detailed methodologies.

Endocytosis, the process by which cells internalize molecules and particles, is fundamental to a vast array of physiological processes, from nutrient uptake to signal transduction. Consequently, the accurate measurement of endocytic activity is crucial for advancing our understanding of cellular biology and for the development of novel therapeutics that target these pathways. While traditional methods have long been the standard, the advent of advanced fluorescent probes like CypHer5 offers significant improvements in sensitivity, specificity, and workflow efficiency.

The CypHer5 Advantage: A Brighter Signal in an Acidic World

CypHer5 is a pH-sensitive cyanine (B1664457) dye that exhibits minimal fluorescence at neutral pH (the extracellular environment) and becomes brightly fluorescent in acidic environments (the interior of endosomes and lysosomes). This unique characteristic forms the basis of its superiority in endocytosis assays. When a molecule tagged with CypHer5 is internalized by a cell, it is trafficked into the progressively acidic compartments of the endocytic pathway, leading to a dramatic increase in its fluorescent signal. This "off-to-on" switching mechanism provides a high signal-to-background ratio, as non-internalized molecules remain virtually non-fluorescent.[1][2][3]

In contrast, traditional endocytosis assays often rely on antibodies conjugated to conventional fluorophores or other pH-sensitive dyes like pHrodo. While functional, these methods can be hampered by issues such as non-specific binding, fluorescence quenching, and lower signal-to-noise ratios.

Quantitative Performance: CypHer5 vs. Traditional Dyes

The superior performance of CypHer5 is not merely qualitative. Experimental data demonstrates its quantitative advantages over other dyes in key performance metrics.

Parameter	CypHer5	pHrodo Red	Traditional Antibody-based Assays (e.g., with Alexa Fluor)
pKa	~6.1 / ~7.3[4][5]	~6.5 (upon conjugation)[1]	N/A (pH-insensitive)
Signal-to-Background Ratio	High (e.g., 7:1 in GPCR assays)[3]	Moderate to High[6]	Variable, often lower due to non-specific binding
Workflow	No-wash, homogeneous format	No-wash, homogeneous format	Requires multiple wash steps to remove unbound antibodies
Quenching Resistance	Resistant to quenching in acidic environments[1][7]	Can be susceptible to quenching	N/A (pH-insensitive)
Photostability	Good	Moderate to Good[8]	High (e.g., Alexa Fluor dyes)[9]

Note: The pKa of pH-sensitive dyes can vary depending on the specific conjugate and local environment. There are conflicting reports on the precise pKa of CypHer5, which may be attributable to different measurement conditions or conjugation partners.

Visualizing the Workflow: A Clearer Path to Data

To illustrate the practical differences in assay workflows, the following diagrams, generated using Graphviz, depict the experimental processes for CypHer5 and a traditional antibody-based endocytosis assay.

Figure 1: Simplified pathway of receptor-mediated endocytosis.

Figure 2: Streamlined workflow of a CypHer5-based endocytosis assay.

Figure 3: Multi-step workflow of a traditional antibody-based assay.

Experimental Protocols

To provide a practical guide for researchers, detailed protocols for both a CypHer5-based assay and a traditional antibody-based endocytosis assay are outlined below.

Experimental Protocol 1: CypHer5-Based Receptor-Mediated Endocytosis Assay

This protocol describes the measurement of receptor-mediated endocytosis using a ligand or antibody conjugated to CypHer5.

Materials:

• Cells expressing the receptor of interest

• CypHer5 NHS ester

• Ligand or antibody specific to the receptor of interest

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Flow cytometer or fluorescence microscope

Procedure:

• Conjugation: Label the ligand or antibody with CypHer5 NHS ester according to the manufacturer's instructions.

• Cell Seeding: Seed the cells in a suitable format (e.g., 96-well plate for flow cytometry or chamber slides for microscopy) and allow them to adhere overnight.

• Incubation: Replace the culture medium with fresh medium containing the CypHer5-conjugated ligand/antibody at a predetermined optimal concentration.

• Internalization: Incubate the cells at 37°C for a desired time course (e.g., 0, 15, 30, 60 minutes) to allow for endocytosis. Include a control at 4°C to inhibit internalization.

• Analysis:

  • Flow Cytometry: Harvest the cells, wash with cold PBS, and analyze the fluorescence intensity on a flow cytometer using an appropriate laser and filter set for CypHer5 (Excitation/Emission: ~644/664 nm).[10]

  • Fluorescence Microscopy: Mount the chamber slides and visualize the internalized fluorescence using a fluorescence microscope.

Experimental Protocol 2: Traditional Antibody-Based Endocytosis Assay using Flow Cytometry

This protocol details a common method to measure the internalization of a cell surface protein using a primary and a fluorescently labeled secondary antibody.[11]

Materials:

• Cells expressing the protein of interest

• Primary antibody specific for the extracellular domain of the protein

• Fluorescently labeled secondary antibody (e.g., Alexa Fluor 488-conjugated)

• Cell culture medium

• FACS buffer (PBS with 1% BSA)

• Fixation buffer (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., FACS buffer with 0.1% saponin)

• Flow cytometer

Procedure:

• Cell Preparation: Harvest and count the cells.

• Primary Antibody Incubation: Incubate the cells with the primary antibody in FACS buffer on ice to allow binding to the cell surface without internalization.

• Washing: Wash the cells with cold FACS buffer to remove unbound primary antibody.

• Internalization: Resuspend the cells in pre-warmed culture medium and incubate at 37°C for various time points to allow endocytosis.

• Stopping Internalization: At each time point, stop the internalization by placing the cells on ice and washing with cold FACS buffer.

• Fixation and Permeabilization: Fix the cells with fixation buffer, followed by permeabilization with permeabilization buffer to allow the secondary antibody to access internalized primary antibodies.

• Secondary Antibody Incubation: Incubate the cells with the fluorescently labeled secondary antibody in permeabilization buffer.

• Washing: Wash the cells to remove unbound secondary antibody.

• Flow Cytometry Analysis: Resuspend the cells in FACS buffer and analyze the fluorescence intensity on a flow cytometer.

Conclusion: A Clear Choice for Modern Endocytosis Research

CypHer5 offers a robust and efficient alternative to traditional endocytosis assays. Its pH-dependent fluorescence provides a high signal-to-noise ratio, enabling sensitive detection of internalization with a simplified, no-wash workflow. This makes it particularly well-suited for high-throughput screening applications in drug discovery and for detailed mechanistic studies in basic research. While traditional methods remain valuable, the clear advantages of CypHer5 in terms of data quality and ease of use position it as a superior choice for modern endocytosis research.

References

• 1. tools.thermofisher.com [tools.thermofisher.com]
• 2. A pH-sensitive fluor, CypHer 5, used to monitor agonist-induced G protein-coupled receptor internalization in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. Invitrogen pHrodo Dyes for Amine Labeling Red | Buy Online | Invitrogen™ | Fisher Scientific [fishersci.com]
• 8. ICC/IF Protocol | Antibodies.com [antibodies.com]
• 9. Comparison of the Photobleaching and Photostability Traits of Alexa Fluor 568- and Fluorescein Isothiocyanate- conjugated Antibody - PMC [pmc.ncbi.nlm.nih.gov]
• 10. rsc.org [rsc.org]
• 11. Monitoring Protein Endocytosis and Recycling Using FACS-Based Assays - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Fluorescent Probes for Monitoring Endosomal Acidification

For Researchers, Scientists, and Drug Development Professionals

The acidification of endosomes is a critical process in cellular trafficking, signaling, and the mechanism of action for many therapeutics. Accurate measurement of endosomal pH is therefore paramount in numerous research and drug development applications. This guide provides an objective comparison of CypHer5E, a commonly used pH-sensitive fluorescent probe, with other leading alternatives for monitoring endosomal acidification. The performance of each probe is evaluated based on available experimental data, and detailed protocols are provided to facilitate experimental design and execution.

Performance Comparison of Fluorescent pH Probes

The selection of an appropriate fluorescent probe for measuring endosomal pH depends on several key parameters, including the probe's pKa, spectral properties, and performance within the cellular environment. This section provides a comparative summary of CypHer5E against three widely used alternatives: pHrodo™ Red, LysoSensor™ Green DND-189, and the genetically encoded ratiometric pHluorin.

Property	CypHer5E	pHrodo™ Red	LysoSensor™ Green DND-189	Ratiometric pHluorin
Probe Type	Cyanine Dye	Rhodamine Dye	Weak Base Dye	Genetically Encoded Protein
Excitation Max (nm)	~644-650	~560	~443	~395-410 and ~470-488
Emission Max (nm)	~664-670	~585	~505	~509
pKa	~6.1 - 7.3[1]	~6.5	~5.2[2]	~6.5 - 7.1[3]
Fluorescence Change	Increases with acidity	Increases with acidity[4][5][6]	Increases with acidity[2][7][8]	Ratiometric change with pH[3][9][10]
Mode of Delivery	Conjugated to a molecule of interest (e.g., antibody, protein)	Conjugated to a molecule of interest (e.g., antibody, dextran)	Cell-permeant, accumulates in acidic organelles	Genetically expressed as a fusion protein
Key Advantages	Good for tracking internalization of specific molecules; low background at neutral pH.[11]	Bright signal in acidic compartments; available in multiple colors.[6][12]	Good for labeling acidic organelles; cell-permeant.	Ratiometric measurement minimizes artifacts from expression levels and photobleaching; can be targeted to specific organelles.[3][9]
Key Limitations	pKa may not be optimal for highly acidic late endosomes/lysosomes.	Can be prone to photobleaching.	Can alter the pH of acidic organelles at high concentrations.[2]	Requires transfection and protein expression; lower brightness than some organic dyes.

Visualizing the Workflow and Mechanisms

To aid in understanding the experimental processes and underlying biological principles, the following diagrams illustrate the key workflows and pathways involved in monitoring endosomal acidification.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Probes Useful at Acidic pH—Section 20.3 | Thermo Fisher Scientific - HK [thermofisher.com]
• 3. pHluorin2: an enhanced, ratiometric, pH-sensitive green florescent protein - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. FluoroFinder [app.fluorofinder.com]
• 6. Tracking Internalization in Live Cells With pHrodo Dyes—pHrodo Red and pHrodo Green pH Indicators | Thermo Fisher Scientific - JP [thermofisher.com]
• 7. Fluorescence Lifetime Characterization of Novel Low-pH Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Fluorescence Lifetime Imaging of pH along the Secretory Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biorxiv.org [biorxiv.org]
• 11. High-throughput phagocytosis assay utilizing a pH-sensitive fluorescent dye - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. thermofisher.com [thermofisher.com]

A Comparative Guide to CypHer5E for Statistical Analysis of Internalization Kinetics

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of CypHer5E with alternative fluorescent probes for monitoring and quantifying the internalization kinetics of molecules, such as antibodies, into cells. The focus is on providing objective performance data, detailed experimental protocols, and a clear visualization of the underlying biological processes to aid in the selection of the most appropriate tools for your research needs.

Introduction to Internalization Assays and pH-Sensitive Dyes

The internalization of cell surface receptors and their bound ligands is a fundamental cellular process critical in various physiological and pathological contexts, including drug delivery, signal transduction, and immune responses. For antibody-drug conjugates (ADCs), efficient internalization is paramount for the delivery of cytotoxic payloads to target cells.

pH-sensitive dyes are powerful tools for studying these internalization events. These dyes exhibit pH-dependent fluorescence, typically fluorescing brightly in the acidic environment of endosomes and lysosomes (pH 4.5-6.0) while remaining non-fluorescent at the neutral pH of the extracellular medium (pH 7.4). This property allows for the specific detection of internalized molecules, minimizing background fluorescence from non-internalized probes and eliminating the need for wash steps or quenching agents.

Comparison of CypHer5E and Alternative Probes

CypHer5E is a pH-sensitive cyanine (B1664457) dye that is excited by a red laser and emits in the far-red spectrum. It is a commonly used tool for internalization and phagocytosis assays. Its main competitor is the pHrodo series of dyes, particularly pHrodo Red. Below is a comparison of their key features and performance characteristics.

Table 1: Comparison of Key Features of pH-Sensitive Dyes for Internalization Assays

Feature	CypHer5E	pHrodo Red
Excitation/Emission Maxima	~633 nm / ~670 nm	~560 nm / ~585 nm
Optimal Laser Line	633/647 nm (Red)	561 nm (Yellow-Green)
Fluorescence in Acidic pH	High	High
Fluorescence in Neutral pH	Low	Low
Dynamic Range	High[1]	High
Photostability	Good	Good
Labeling Chemistry	NHS Ester	Succinimidyl (SE) Ester
Primary Application	Internalization, Phagocytosis	Internalization, Phagocytosis

Table 2: Performance Comparison in Internalization Assays

Performance Metric	CypHer5E	pHrodo Red	Key Considerations
Signal-to-Background Ratio	High. The low fluorescence at neutral pH significantly reduces background from non-internalized probes.[2]	High. Similar to CypHer5E, it offers a high signal-to-background ratio due to its pH-dependent fluorescence.[3]	The choice between the two may depend on the specific cell type and experimental setup, as endogenous fluorescence can vary.
Internalization Kinetics	Enables time-resolved analysis of internalization, with signal increasing over time as more labeled molecules enter acidic compartments.[1]	Also allows for kinetic measurements of internalization, showing a time-dependent increase in fluorescence.	The specific kinetics will be dependent on the antibody-receptor system being studied.
Assay Throughput	Suitable for high-throughput screening in 96- and 384-well formats.[2]	Also well-suited for high-throughput applications.	Both dyes are compatible with automated microscopy and flow cytometry platforms.
Qualitative Observations	Described as having an "incredibly dynamic range of reporting," allowing for the distinction of different stages of engulfment.[1]	Provides a robust and clear signal upon internalization.	The perceived "brightness" can be subjective and dependent on the imaging system and labeling efficiency.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results. Below are protocols for antibody labeling and a typical internalization assay using flow cytometry for both CypHer5E and pHrodo Red.

Protocol 1: Antibody Labeling with CypHer5E NHS Ester

This protocol is a general guideline for labeling monoclonal antibodies.

Materials:

• Monoclonal antibody (1 mg/mL in PBS)

• CypHer5E Mono NHS Ester

• Anhydrous Dimethylsulfoxide (DMSO)

• Sodium Bicarbonate buffer (1 M, pH 8.3)

• PBS (pH 7.2-7.4)

• Spin desalting columns

Procedure:

• Prepare the Antibody:

  • Ensure the antibody is in a buffer free of primary amines (e.g., Tris) and at a concentration of approximately 1 mg/mL. If necessary, perform a buffer exchange into PBS.

• Reconstitute CypHer5E:

  • Dissolve the CypHer5E Mono NHS Ester in DMSO to a stock concentration of 10 mg/mL immediately before use.

• Labeling Reaction:

  • Add 1/10th volume of 1 M sodium bicarbonate to the antibody solution to raise the pH to ~8.3.

  • Add a calculated amount of the reconstituted CypHer5E to the antibody solution. A molar ratio of 5-10 moles of dye per mole of antibody is a good starting point.

  • Incubate the reaction for 1 hour at room temperature, protected from light.

• Purification:

  • Remove unconjugated dye by passing the labeling reaction mixture through a spin desalting column equilibrated with PBS.

• Characterization:

  • Determine the degree of labeling (DOL) by measuring the absorbance of the labeled antibody at 280 nm and ~650 nm.

• Storage:

  • Store the labeled antibody at 4°C for short-term use or at -20°C for long-term storage, protected from light.

Protocol 2: Antibody Labeling with pHrodo Red SE

This protocol provides a general method for labeling antibodies with pHrodo Red succinimidyl ester.

Materials:

• Monoclonal antibody (1 mg/mL in PBS)

• pHrodo Red SE

• Anhydrous Dimethylsulfoxide (DMSO)

• Sodium Bicarbonate buffer (1 M, pH 8.3)

• PBS (pH 7.2-7.4)

• Spin desalting columns

Procedure:

• Prepare the Antibody:

  • As with CypHer5E, ensure the antibody is in an amine-free buffer at a suitable concentration.

• Reconstitute pHrodo Red SE:

  • Dissolve the pHrodo Red SE in DMSO to create a stock solution (e.g., 10 mM) right before labeling.

• Labeling Reaction:

  • Add 1/10th volume of 1 M sodium bicarbonate to the antibody solution.

  • Add the appropriate volume of the pHrodo Red SE stock solution to achieve the desired molar excess (typically 5-15 fold).

  • Incubate for 1 hour at room temperature in the dark.

• Purification:

  • Purify the labeled antibody from free dye using a spin desalting column.

• Characterization:

  • Calculate the DOL by measuring the absorbance at 280 nm and ~560 nm.

• Storage:

  • Store the conjugate under the same conditions as the CypHer5E-labeled antibody.

Protocol 3: Antibody Internalization Assay using Flow Cytometry

This protocol describes a typical workflow for analyzing antibody internalization kinetics.

Materials:

• Target cells expressing the antigen of interest

• CypHer5E- or pHrodo Red-labeled antibody

• Complete cell culture medium

• FACS buffer (e.g., PBS with 2% FBS)

• Flow cytometer

Procedure:

• Cell Preparation:

  • Plate cells in a 96-well plate at a density that will result in a sub-confluent monolayer at the time of the assay.

• Antibody Incubation:

  • Add the fluorescently labeled antibody to the cells at a predetermined optimal concentration.

  • Incubate the plate at 37°C in a CO2 incubator.

• Time Course Analysis:

  • At various time points (e.g., 0, 15, 30, 60, 120, and 240 minutes), stop the internalization process by placing the plate on ice.

• Cell Harvesting and Staining:

  • Gently detach the cells using a non-enzymatic cell dissociation solution.

  • Wash the cells with cold FACS buffer.

  • Optionally, a viability dye can be added to exclude dead cells from the analysis.

• Flow Cytometry Analysis:

  • Acquire data on a flow cytometer. For CypHer5E, use the red laser for excitation and an appropriate emission filter. For pHrodo Red, use the yellow-green laser.

  • Analyze the data to determine the mean fluorescence intensity (MFI) of the cell population at each time point.

• Data Analysis:

  • Plot the MFI against time to visualize the internalization kinetics.

  • Statistical analyses can be performed to compare the internalization rates of different antibodies or under different conditions.

Visualizing the Internalization Pathway and Experimental Workflow

Understanding the underlying biological pathway and the experimental process is facilitated by clear diagrams.

Receptor-Mediated Endocytosis Pathway

The primary mechanism for the internalization of antibodies is receptor-mediated endocytosis, specifically through clathrin-coated pits. The following diagram illustrates the key steps in this process.

Caption: Key steps of the clathrin-mediated endocytosis pathway for antibody internalization.

Experimental Workflow for Internalization Assay

The following diagram outlines the general workflow for a typical antibody internalization assay using a pH-sensitive dye and flow cytometry.

Caption: A generalized workflow for a kinetic antibody internalization assay.

Conclusion

Both CypHer5E and pHrodo Red are excellent choices for quantifying the internalization kinetics of antibodies and other molecules. They offer high signal-to-background ratios and are suitable for high-throughput screening. The primary difference lies in their spectral properties, which may influence the choice of instrument and the potential for multiplexing with other fluorescent probes. The detailed protocols and workflow diagrams provided in this guide serve as a starting point for designing and executing robust and reproducible internalization assays, ultimately contributing to a deeper understanding of cellular trafficking and the development of more effective targeted therapeutics.

References

• 1. researchgate.net [researchgate.net]
• 2. High-throughput phagocytosis assay utilizing a pH-sensitive fluorescent dye - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antibody Internalization | Thermo Fisher Scientific - HK [thermofisher.com]

Navigating the Cellular Maze: A Comparative Guide to Receptor Trafficking Assays Beyond CypHer5

For researchers, scientists, and drug development professionals engaged in the intricate study of receptor trafficking, the choice of analytical tools is paramount. While CypHer5 has established itself as a valuable pH-sensitive dye for monitoring receptor internalization, a landscape of powerful alternatives offers distinct advantages in various experimental contexts. This guide provides an objective comparison of CypHer5 with its primary competitors, supported by experimental data and detailed protocols, to empower informed decisions in your research endeavors.

The dynamic process of receptor trafficking, encompassing internalization, recycling, and degradation, is fundamental to cellular signaling and homeostasis. Dysregulation of these pathways is implicated in numerous diseases, making the development of robust and quantitative assays a critical area of research. This guide will delve into the performance of key alternatives to CypHer5, focusing on pH-sensitive fluorescent probes and protein tags, as well as proximity-based assays.

At the Helm of pH-Sensing: A Head-to-Head Comparison

The core principle behind CypHer5 and its main fluorescent competitors lies in their pH-dependent fluorescence. These probes are minimally fluorescent at the neutral pH of the extracellular environment (around 7.4) and exhibit a significant increase in fluorescence upon entering the acidic environment of endosomes (pH 5.5-6.5) and lysosomes (pH 4.5-5.5).[1][2][3] This "light-up" feature provides a direct and quantifiable measure of internalization.

Here, we compare the key photophysical properties of CypHer5, the pHrodo series of dyes, and the genetically encoded Superecliptic pHluorin (SEP).

Property	CypHer5	pHrodo Red	pHrodo Green	Superecliptic pHluorin (SEP)
pKa	~7.3 - 7.5[4][5]	~6.5	~6.8	~7.1[6]
Excitation (nm)	~644[7]	~560[8][9]	~509[8][9]	~488[10]
Emission (nm)	~664[7]	~585[8][9]	~533[8][9]	~511[10]
Signal-to-Noise Ratio	High dynamic range[11]	High	High	Excellent[6]
Photostability	Good[5]	Reported to have low photobleaching[12][13]	Reported to have low photobleaching[12][13]	Prone to photobleaching[14][15]
Format	Chemical Dye	Chemical Dye	Chemical Dye	Genetically Encoded Tag

Key Considerations:

• pKa: The pKa determines the pH at which the probe is 50% fluorescent. A pKa closer to the endosomal pH range generally provides a better dynamic range for detecting internalization.

• Spectral Properties: The choice of probe will depend on the available excitation sources and emission filters on your imaging system, as well as the need for multiplexing with other fluorescent markers.

• Format: Chemical dyes like CypHer5 and pHrodo offer flexibility in labeling various molecules, while genetically encoded tags like SEP allow for precise labeling of a specific receptor without the need for antibodies or chemical conjugation.

Beyond Fluorescence: Proximity-Based Assays for Trafficking

An alternative and powerful approach to studying receptor trafficking involves proximity-based assays such as Bioluminescence Resonance Energy Transfer (BRET) and NanoLuc® Binary Technology (NanoBiT). These methods measure the interaction between a receptor and proteins localized to specific subcellular compartments.

BRET (Bioluminescence Resonance Energy Transfer): This technique relies on the non-radiative transfer of energy from a bioluminescent donor (e.g., Renilla luciferase, Rluc) to a fluorescent acceptor (e.g., YFP) when they are in close proximity (1-10 nm).[1] To monitor receptor trafficking, the receptor can be tagged with the donor, and a protein resident in a specific organelle (e.g., Rab5 for early endosomes) can be tagged with the acceptor. An increase in the BRET signal indicates the arrival of the receptor at that compartment.[16]

NanoBiT® Technology: This is a structural complementation assay based on the NanoLuc® luciferase.[17] The luciferase is split into two subunits, a large bit (LgBiT) and a small bit (SmBiT), which have a low affinity for each other. When fused to two interacting proteins, their association brings the LgBiT and SmBiT into close enough proximity to reconstitute a functional enzyme and generate a bright luminescent signal.[18] Similar to BRET, by tagging the receptor with one subunit and an organelle-specific protein with the other, receptor trafficking can be quantified.

Assay	Principle	Advantages	Disadvantages
BRET	Energy transfer between a bioluminescent donor and a fluorescent acceptor.[1]	High signal-to-noise ratio, ratiometric measurement reduces artifacts, suitable for kinetic studies.[19]	Requires genetic engineering, potential for steric hindrance from the tags.[20]
NanoBiT®	Complementation of two NanoLuc® luciferase subunits.[17]	Very bright signal, high dynamic range, reversible interaction allows for studying trafficking in both directions.	Requires genetic engineering, potential for non-specific complementation at high expression levels.

Experimental Corner: Protocols and Workflows

To facilitate the implementation of these techniques, we provide detailed methodologies for key experiments.

Protocol 1: Receptor Internalization Assay using a pH-Sensitive Dye (e.g., pHrodo)

Objective: To quantify the internalization of a receptor of interest upon ligand stimulation.

Materials:

• Cells expressing the receptor of interest.

• pHrodo Red or Green conjugated to a ligand or antibody specific for the receptor.

• Live-cell imaging medium.

• Agonist/antagonist for the receptor.

• Fluorescence microscope or high-content imager.

Methodology:

• Cell Preparation: Seed cells in a suitable imaging plate (e.g., 96-well plate) and allow them to adhere overnight.

• Labeling: Incubate the cells with the pHrodo-conjugated ligand/antibody in live-cell imaging medium for a specified time (e.g., 30-60 minutes) at 37°C. This allows for binding to the cell surface receptors.

• Stimulation: Add the agonist to the wells to induce receptor internalization. For control wells, add vehicle or an antagonist.

• Image Acquisition: Acquire images at different time points using the appropriate filter sets for the chosen pHrodo dye. It is recommended to acquire both phase-contrast/brightfield and fluorescence images.

• Image Analysis: Quantify the fluorescence intensity within the cells. The increase in fluorescence intensity over time in the agonist-treated wells compared to the control wells represents the extent of receptor internalization.

Protocol 2: BRET-based Receptor Trafficking Assay to Early Endosomes

Objective: To monitor the trafficking of a GPCR to early endosomes following agonist stimulation.

Materials:

• HEK293 cells (or other suitable cell line).

• Expression vectors for the GPCR tagged with Rluc (e.g., GPCR-Rluc) and Rab5 tagged with YFP (e.g., YFP-Rab5).

• Transfection reagent.

• Coelenterazine (B1669285) h (BRET substrate).

• Agonist for the GPCR.

• Microplate reader capable of measuring dual-emission luminescence.

Methodology:

• Transfection: Co-transfect the cells with the GPCR-Rluc and YFP-Rab5 expression vectors.

• Cell Seeding: After 24 hours, seed the transfected cells into a white, clear-bottom 96-well plate.

• Assay: 48 hours post-transfection, wash the cells with PBS and add the BRET substrate, coelenterazine h, to each well.

• Baseline Reading: Measure the baseline BRET signal by acquiring luminescence readings at the Rluc emission wavelength (~485 nm) and the YFP emission wavelength (~530 nm).

• Stimulation: Add the agonist to the wells and immediately start kinetic measurements of the BRET signal.

• Data Analysis: Calculate the BRET ratio (YFP emission / Rluc emission) for each time point. An increase in the BRET ratio upon agonist stimulation indicates the recruitment of the GPCR to the Rab5-positive early endosomes.[16]

Visualizing the Pathways: Diagrams for Clarity

To further elucidate the concepts discussed, the following diagrams, generated using Graphviz, illustrate the key signaling pathways and experimental workflows.

Caption: General pathway of receptor-mediated endocytosis and trafficking.

Caption: Experimental workflow for a pH-sensitive dye-based internalization assay.

Caption: Principle of a BRET-based receptor trafficking assay.

Conclusion

The study of receptor trafficking is a dynamic field, and the available tools are continually evolving. While CypHer5 remains a viable option, researchers now have a broader palette of alternatives, each with its own set of strengths and ideal applications. The pHrodo dyes offer a range of spectral options and high sensitivity, while the genetically encoded SEP tag provides a way to study receptor dynamics without external labeling. For those seeking to investigate the precise choreography of receptor movement between subcellular compartments, proximity-based assays like BRET and NanoBiT® offer unparalleled specificity and kinetic resolution. By carefully considering the experimental question, available resources, and the inherent characteristics of each method, researchers can select the optimal tool to illuminate the complex and vital pathways of receptor trafficking.

References

• 1. berthold.com [berthold.com]
• 2. Antibody Internalization Assay Using a pH Sensor Fluorescent Dye [promega.ca]
• 3. The NanoBiT-Based Homogenous Ligand–Receptor Binding Assay | Springer Nature Experiments [experiments.springernature.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. rupress.org [rupress.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. tools.thermofisher.com [tools.thermofisher.com]
• 9. assets.fishersci.com [assets.fishersci.com]
• 10. superecliptic pHluorin :: Fluorescent Protein Database [fpbase.org]
• 11. researchgate.net [researchgate.net]
• 12. assets.fishersci.com [assets.fishersci.com]
• 13. pHrodo pH Sensors for Detecting Cytosolic and Vesicle pH | Thermo Fisher Scientific - TW [thermofisher.com]
• 14. Enhancing the photostability of red fluorescent proteins through FRET with Si-rhodamine for dynamic super-resolution fluorescence imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Methods to Monitor the Trafficking of β-Arrestin/G Protein-Coupled Receptor Complexes Using Enhanced Bystander BRET | Springer Nature Experiments [experiments.springernature.com]
• 17. A NanoBiT assay to monitor membrane proteins trafficking for drug discovery and drug development [ouci.dntb.gov.ua]
• 18. researchgate.net [researchgate.net]
• 19. berthold.com [berthold.com]
• 20. Using bioluminescent resonance energy transfer (BRET) to characterize agonist-induced arrestin recruitment to modified and unmodified G protein-coupled receptors (GPCRs) - PMC [pmc.ncbi.nlm.nih.gov]

Validating a Novel CypHer5-Based Assay for High-Throughput Drug Screening: A Comparative Guide

In the landscape of drug discovery, the development of robust and efficient screening assays is paramount. This guide provides a comprehensive comparison of a novel CypHer5-based assay against established alternative methods for two key cellular processes: phagocytosis and G protein-coupled receptor (GPCR) internalization. Designed for researchers, scientists, and drug development professionals, this document outlines detailed experimental protocols, presents quantitative performance data in a clear, comparative format, and visualizes the underlying biological and experimental workflows.

The CypHer5 Principle: A pH-Sensitive Approach to Cellular Uptake

The CypHer5 technology leverages a pH-sensitive cyanine (B1664457) dye that exhibits minimal fluorescence at neutral pH but becomes brightly fluorescent in acidic environments.[1][2] This unique property makes it an ideal tool for monitoring cellular events that involve internalization into acidic compartments, such as the phagosomes and endosomes. When a CypHer5-labeled particle or antibody-bound receptor is internalized, the acidic environment of the vesicle triggers a significant increase in fluorescence, providing a direct and quantifiable measure of uptake.[3][4] This "switch-on" mechanism inherently reduces background fluorescence from non-internalized materials, offering a significant advantage over constitutively fluorescent dyes.[3]

I. Phagocytosis Assays: A Comparative Analysis

Phagocytosis, the process by which cells engulf and digest foreign particles, is a critical component of the immune response and a key target in drug development. Here, we compare the CypHer5E-based phagocytosis assay with two common alternatives: a pHrodo-based assay and a traditional flow cytometry assay using FITC-labeled zymosan.

Quantitative Data Comparison

Parameter	CypHer5E-Based Assay	pHrodo-Based Assay	Flow Cytometry (FITC-Zymosan)
Principle	pH-sensitive cyanine dye fluoresces in acidic phagosomes.[3]	pH-sensitive rhodamine dye fluoresces in acidic phagosomes.[5]	Constitutively fluorescent dye; requires quenching of extracellular fluorescence.[6]
Detection Method	High-content imaging, fluorometric plate reader.[3]	High-content imaging, flow cytometry, fluorometric plate reader.[7]	Flow cytometry.[8]
Throughput	High (96- and 384-well formats).[3]	High (96-well and 384-well formats).[9]	Medium to High.
Key Advantage	Low background, high signal-to-noise ratio, resistant to quenching.[3][10]	Low background, available in multiple colors (green and red).[11]	Multiparametric analysis capabilities.[8]
Key Disadvantage	Potential for limited sensitivity in cells with less acidic phagosomes (e.g., neutrophils).[10]	Signal can be influenced by the specific pKa of the dye.[12]	Potential for false positives from adherent particles, requires quenching step.[6]
Example IC50	Cytochalasin D: ~1 µM (in WBC264-9C cells).[13]	Not readily available in comparative studies.	Not directly comparable due to different quenching efficiencies.

Experimental Protocols

CypHer5E-Based Phagocytosis Assay Protocol

• Cell Preparation: Seed phagocytic cells (e.g., RAW 264.7 macrophages) in a 96-well plate and culture overnight.

• Particle Labeling: Conjugate CypHer5E NHS ester to zymosan particles according to the manufacturer's instructions.

• Compound Treatment: Treat cells with test compounds for the desired incubation period (e.g., 1 hour).

• Phagocytosis Induction: Add CypHer5E-labeled zymosan particles to the wells.

• Incubation: Incubate for a defined period (e.g., 2-4 hours) at 37°C to allow for phagocytosis.

• Imaging and Analysis: Analyze the plate on a high-content imager or a fluorescent plate reader. Quantify the integrated fluorescence intensity per cell.

pHrodo-Based Phagocytosis Assay Protocol

• Cell Seeding: Plate macrophages in a 96-well plate and allow them to adhere.

• Particle Preparation: Resuspend pHrodo-labeled E. coli BioParticles® in culture medium.

• Drug Incubation: Add compounds of interest to the cells and incubate as required.

• Phagocytosis: Add the pHrodo-labeled particles to the cells.

• Live-Cell Imaging: Immediately place the plate in a live-cell imaging system (e.g., IncuCyte) and acquire images over time (e.g., every 30 minutes for 6 hours).

• Data Quantification: Measure the total red/green fluorescent area per well to determine the extent of phagocytosis.[9]

Flow Cytometry Phagocytosis Assay (FITC-Zymosan) Protocol

• Cell Preparation: Prepare a single-cell suspension of phagocytic cells.

• Opsonization: Opsonize FITC-labeled zymosan particles with serum.

• Compound Incubation: Pre-incubate cells with test compounds.

• Phagocytosis: Mix cells and opsonized FITC-zymosan and incubate at 37°C (with a control at 4°C to inhibit phagocytosis).

• Quenching: Add a quenching solution (e.g., trypan blue) to extinguish the fluorescence of non-ingested particles.

• Flow Cytometry: Analyze the samples on a flow cytometer, gating on the phagocytic cell population and measuring the percentage of FITC-positive cells and the mean fluorescence intensity.[6][8]

Experimental Workflow: Phagocytosis Assays

Workflow comparison for phagocytosis assays.

II. GPCR Internalization Assays: A Comparative Analysis

GPCRs are a major class of drug targets, and their internalization is a key mechanism of signal modulation. The CypHer5-based assay provides a direct measure of this process. Here, it is compared with two widely used alternatives: the PathHunter® assay (based on enzyme fragment complementation) and a FRET-based assay.

Quantitative Data Comparison

Parameter	CypHer5-Based Assay	PathHunter® Assay (EFC)	FRET-Based Assay
Principle	pH-sensitive dye on antibody-tagged GPCR fluoresces upon endocytosis.[4]	Ligand-induced GPCR internalization brings two enzyme fragments together, generating a luminescent signal.[14]	Conformational change or proximity change upon internalization alters the energy transfer between two fluorophores.[15]
Detection Method	High-content imaging, fluorometric plate reader.[4]	Luminescence plate reader.[14]	Ratiometric fluorescence imaging or plate reader.[16]
Throughput	High (384-well format demonstrated).[4]	High (compatible with 384- and 1536-well formats).	Medium to High.
Key Advantage	Direct measurement of internalization, low background.[4]	Homogeneous, no-wash assay with high sensitivity.[17]	Provides real-time kinetic data of receptor conformational changes.[16]
Key Disadvantage	Requires antibody labeling of an epitope-tagged receptor.[4]	Requires genetic engineering of cells to express fusion proteins.[14]	Can have a lower signal-to-background ratio; requires careful selection of FRET pairs and instrumentation.
Example EC50	TRH (TRHR-1): 0.52 nM; Isoprenaline (β2-adrenoceptor): 30 nM.[4]	Varies by receptor and ligand.	Varies by receptor and ligand.
Signal-to-Background	~7:1 for both TRHR-1 and β2-adrenoceptor.[4]	Generally high due to low background luminescence.	Can be variable.

Experimental Protocols

CypHer5-Based GPCR Internalization Assay Protocol

• Cell Culture: Plate cells stably expressing an N-terminally epitope-tagged GPCR (e.g., VSV-G tag).

• Antibody Labeling: Incubate cells with a CypHer5-labeled anti-epitope tag antibody.

• Compound Addition: Add agonist or antagonist compounds to the wells.

• Incubation: Incubate at 37°C for a specific time (e.g., 30-60 minutes) to allow for receptor internalization.

• Imaging: Acquire images using a high-content imager.

• Analysis: Quantify the formation of fluorescent intracellular vesicles.[4]

PathHunter® GPCR Internalization Assay Protocol

• Cell Plating: Plate PathHunter® cells, which co-express the tagged GPCR and the enzyme acceptor localized to endosomes.

• Compound Treatment: Add test compounds to the cells.

• Incubation: Incubate for the recommended time (typically 90 minutes to 3 hours) at 37°C.

• Detection: Add the detection reagent containing the substrate for the complemented enzyme.

• Signal Measurement: Incubate for 60 minutes at room temperature and measure the luminescent signal with a plate reader.[18][19]

FRET-Based GPCR Internalization Assay Protocol

• Cell Transfection: Co-transfect cells with plasmids encoding the GPCR fused to a FRET donor (e.g., CFP) and a marker for early endosomes fused to a FRET acceptor (e.g., YFP).

• Cell Plating: Plate the transfected cells on glass-bottom dishes.

• Baseline Imaging: Acquire baseline FRET images before stimulation.

• Agonist Stimulation: Add the agonist to induce GPCR internalization.

• Time-Lapse Imaging: Acquire a time-series of FRET images to monitor the co-localization of the GPCR with endosomes, indicated by an increase in the FRET signal.

• Data Analysis: Calculate the FRET ratio change over time.[15]

Signaling Pathways and Assay Principle

The activation of G protein-coupled receptors by an agonist initiates a cascade of intracellular events. For Gs-coupled receptors, this leads to the activation of adenylyl cyclase and an increase in cyclic AMP (cAMP). For Gq-coupled receptors, the pathway involves the activation of phospholipase C, leading to the generation of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). A common downstream event for many GPCRs following agonist binding and signaling is receptor desensitization and internalization into endosomes.

Simplified Gs-coupled GPCR signaling pathway.

Simplified Gq-coupled GPCR signaling pathway.

The CypHer5-based assay for GPCR internalization directly measures this endocytic event.

References

• 1. bio.libretexts.org [bio.libretexts.org]
• 2. A pH-sensitive fluor, CypHer 5, used to monitor agonist-induced G protein-coupled receptor internalization in live cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. High-throughput phagocytosis assay utilizing a pH-sensitive fluorescent dye - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Phagocytosis assay. [bio-protocol.org]
• 6. Human leukocyte phagocytosis of zymosan particles measured by flow cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. Human leukocyte phagocytosis of zymosan particles measured by flow cytometry. | Semantic Scholar [semanticscholar.org]
• 9. uib.no [uib.no]
• 10. tandfonline.com [tandfonline.com]
• 11. tandfonline.com [tandfonline.com]
• 12. tools.thermofisher.com [tools.thermofisher.com]
• 13. semanticscholar.org [semanticscholar.org]
• 14. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 15. Frontiers | Multiple GPCR Functional Assays Based on Resonance Energy Transfer Sensors [frontiersin.org]
• 16. Studying Ligand Efficacy at G Protein-Coupled Receptors Using FRET - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Measurement of β-Arrestin Recruitment for GPCR Targets - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 18. cosmobio.co.jp [cosmobio.co.jp]
• 19. cosmobio.co.jp [cosmobio.co.jp]

Safety & Regulatory Compliance

Proper Disposal of CypHer5: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for the Disposal of CypHer5

CypHer5, a pH-sensitive cyanine (B1664457) dye, is a valuable tool for researchers studying cellular processes such as endocytosis. While it is classified as a non-hazardous substance, proper disposal is crucial to maintain a safe laboratory environment and ensure compliance with institutional and local regulations. This guide provides a comprehensive overview of the recommended procedures for the safe handling and disposal of CypHer5 waste.

Immediate Safety and Handling Precautions

Before handling CypHer5, it is imperative to review the Safety Data Sheet (SDS). Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves. Work in a well-ventilated area and avoid the formation of dust or aerosols. In case of accidental contact, flush the affected area with copious amounts of water and seek medical advice if irritation persists.

Key Properties of CypHer5

A summary of the key characteristics of CypHer5 relevant to its handling and disposal is provided in the table below.

Property	Value	Source
Hazard Classification	Not a hazardous substance or mixture	[1]
Molecular Formula	C31H36N2O8S2	[1]
Appearance	Solid	N/A
Solubility	Soluble in DMSO	[2]
Storage	Store at -20°C to -80°C, protect from light	[2]

CypHer5 Waste Stream Classification and Disposal Procedures

Proper disposal of CypHer5 begins with the correct classification of the waste stream. Laboratory waste containing CypHer5 can be categorized as follows:

• Unused or Expired CypHer5: Solid, undiluted CypHer5.

• Concentrated Stock Solutions: CypHer5 dissolved in a solvent such as DMSO.

• Dilute Aqueous Solutions: Waste from experimental procedures containing low concentrations of CypHer5.

• Contaminated Solid Waste: Items such as pipette tips, tubes, gloves, and bench paper that have come into contact with CypHer5.

The following step-by-step procedures should be followed for the disposal of each waste stream.

Step 1: Consult Local and Institutional Regulations

The primary and most critical step is to consult your institution's Environmental Health and Safety (EHS) department for specific guidelines on the disposal of non-hazardous chemical waste.[1] Regulations can vary significantly between institutions and municipalities.

Step 2: Segregate CypHer5 Waste

Segregate waste containing CypHer5 from other laboratory waste streams at the point of generation. Use clearly labeled, dedicated waste containers.

Step 3: Dispose of Unused or Expired CypHer5 and Concentrated Stock Solutions

• Containerize: Place solid CypHer5 or concentrated stock solutions in a sealed, leak-proof container.

• Label: Clearly label the container as "CypHer5 Waste" and include the concentration and solvent if applicable.

• Dispose: Transfer the container to your institution's designated chemical waste collection area for disposal by a licensed chemical waste contractor. Do not dispose of concentrated solutions down the drain.[3][4]

Step 4: Dispose of Dilute Aqueous Solutions

• Check pH: For dilute aqueous solutions, check the pH to ensure it is within the acceptable range for drain disposal as per your local wastewater authority (typically between 5.5 and 10.5).

• Dilute Further: If permitted by your institution, dilute the solution with a large volume of water (at least 20-fold).

• Drain Disposal: Pour the diluted solution down the drain, followed by a copious amount of running water to ensure it is thoroughly flushed from the plumbing system.[5][6] Note: This step should only be performed if explicitly allowed by your institution's EHS guidelines.

Step 5: Dispose of Contaminated Solid Waste

• Collect: Place all solid waste contaminated with CypHer5 (e.g., pipette tips, gloves, paper towels) in a designated, sealed plastic bag or container.

• Label: Clearly label the bag or container as "CypHer5 Contaminated Solid Waste."

• Dispose: Dispose of the container in the appropriate laboratory solid waste stream as directed by your institution. In some cases, this may be the regular solid waste, while in others it may require special handling.

Accidental Spills

In the event of a spill, follow these procedures:

• Evacuate and Ventilate: Ensure the area is well-ventilated.

• Contain: For liquid spills, absorb the material with an inert absorbent material such as vermiculite, sand, or a commercial spill kit.[1]

• Clean: Decontaminate the spill area with a suitable cleaning agent, such as alcohol.[1]

• Dispose: Collect all contaminated materials in a sealed container and dispose of it as chemical waste according to your institutional guidelines.

Experimental Protocols

No specific experimental protocols for the disposal of CypHer5 were found in the reviewed literature. The disposal procedures outlined above are based on the manufacturer's Safety Data Sheet and general best practices for the disposal of non-hazardous laboratory chemicals.

CypHer5 Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of CypHer5.

Caption: A flowchart illustrating the decision-making process for the proper disposal of different CypHer5 waste streams.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. echemi.com [echemi.com]
• 5. sfasu.edu [sfasu.edu]
• 6. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]

Personal protective equipment for handling CypHer5

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for the handling of CypHer5, a pH-sensitive cyanine (B1664457) dye. Developed for researchers, scientists, and drug development professionals, this document aims to be the preferred resource for laboratory safety and chemical handling, ensuring user confidence and operational excellence.

Personal Protective Equipment (PPE)

When handling CypHer5, it is imperative to use appropriate personal protective equipment to prevent exposure. Although CypHer5 is not classified as a hazardous substance, standard laboratory precautions should always be observed.[1]

PPE Category	Item	Specification
Eye Protection	Safety Goggles	Must be equipped with side-shields to protect against splashes.
Hand Protection	Gloves	Chemically resistant protective gloves are required.
Body Protection	Lab Coat/Clothing	Wear an impervious lab coat or clothing to prevent skin contact.

Operational Handling and Storage

Proper handling and storage are crucial for maintaining the integrity of CypHer5 and ensuring a safe laboratory environment.

Handling:

• Avoid inhalation of dust or aerosols.

• Prevent contact with eyes and skin.[1]

• Ensure adequate ventilation in the work area.[1]

• A readily accessible eye-wash station and safety shower must be available.[1]

Storage:

• Store in a tightly sealed container in a cool, well-ventilated area.

• Protect from light.

• Recommended storage temperatures:

  • In solvent at -80°C for up to 6 months.

  • In solvent at -20°C for up to 1 month.

Disposal Plan

Proper disposal of CypHer5 and associated waste is essential to prevent environmental contamination and ensure regulatory compliance.

Waste Categorization:

• Unused/Stock CypHer5: Concentrated, unused solutions of CypHer5.

• Dilute Aqueous Solutions: Waste generated from experimental procedures containing low concentrations of CypHer5.

• Contaminated Solid Waste: Items such as pipette tips, tubes, gloves, and bench paper that have come into contact with CypHer5.

Disposal Procedure:

• All CypHer5 waste should be collected in clearly labeled, sealed, and appropriate containers.

• Dispose of the waste through a licensed chemical waste disposal service.[2]

• Do not discharge CypHer5 solutions down the drain.[1]

• Contaminated materials should be disposed of as chemical waste.[1]

Quantitative Data Summary

The following table summarizes the key quantitative properties of CypHer5, a pH-sensitive fluorescent dye.

Property	Value	Notes
Maximal Absorption (λmax)	644 nm	In acidic conditions.[3]
Maximal Emission (λem)	664 nm	In acidic conditions.[3]
pKa	~6.1 - 7.5	The pH at which the dye is 50% protonated. A pKa of 7.3 has been reported.[4][5][6]
Fluorescence vs. pH	Maximally fluorescent at pH < 5.5	95% non-fluorescent at pH > 7.4.[4]
Signal Enhancement	~3.5-fold increase	Observed fluorescence signal increase upon internalization into acidic cellular compartments.[5]

Experimental Protocol: GPCR Internalization Assay

This protocol outlines the steps for a typical G protein-coupled receptor (GPCR) internalization assay using CypHer5 conjugated to an antibody.

Materials:

• Cells expressing the GPCR of interest with an extracellular epitope tag.

• CypHer5 conjugated to an antibody specific for the epitope tag.

• Cell culture medium.

• Agonist for the GPCR of interest.

• Phosphate-buffered saline (PBS).

• Fluorescence microscope or high-content imaging system.

Procedure:

• Cell Preparation: Plate the cells expressing the tagged GPCR in a suitable format (e.g., 96-well plate) and allow them to adhere overnight.

• Antibody Incubation: Wash the cells with PBS and incubate them with the CypHer5-conjugated antibody in cell culture medium for a specified time (e.g., 60 minutes) at 37°C. This allows the antibody to bind to the receptors on the cell surface.

• Agonist Stimulation: Add the GPCR agonist to the wells at the desired concentration to induce receptor internalization. Include a vehicle control (no agonist).

• Incubation: Incubate the cells for a specific time course (e.g., 0, 15, 30, 60 minutes) at 37°C to allow for internalization.

• Imaging: Wash the cells with PBS to remove unbound antibody. Image the cells using a fluorescence microscope with appropriate filters for CypHer5 (Excitation: ~640 nm, Emission: ~660 nm).

• Data Analysis: Quantify the intracellular fluorescence intensity. An increase in fluorescence indicates the internalization of the receptor-antibody complex into acidic endosomes.

Visualizations

The following diagrams illustrate key processes related to the use of CypHer5.

Caption: Workflow of a GPCR internalization assay using CypHer5.

Caption: Mechanism of CypHer5 pH-dependent fluorescence.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. echemi.com [echemi.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Intracellular pH measurements using perfluorocarbon nanoemulsions - PMC [pmc.ncbi.nlm.nih.gov]